An In-Depth Technical Guide to the Physical Properties of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
For Researchers, Scientists, and Drug Development Professionals Introduction tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as N-Boc-α-amino-γ-butyrolactone, is a heterocyclic building block of significant...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as N-Boc-α-amino-γ-butyrolactone, is a heterocyclic building block of significant interest in medicinal chemistry and drug development. Its rigid, chiral lactone core combined with the versatile tert-butyloxycarbonyl (Boc) protecting group makes it a valuable intermediate for the synthesis of a wide array of complex molecules, including peptidomimetics and other biologically active compounds. A thorough understanding of its physical properties is paramount for its effective handling, characterization, and application in synthetic workflows. This technical guide provides a comprehensive overview of the core physical properties of this compound, supported by experimental methodologies and expert insights.
Core Physical and Chemical Properties
A summary of the key physical and chemical properties of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is presented in the table below. These values are essential for predicting the compound's behavior in various experimental settings.
The solubility of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a critical parameter for its use in solution-phase reactions and purifications. While specific quantitative data for this compound is not extensively reported, the solubility of a structurally related compound, N-butyryl-L-Homoserine lactone, provides valuable insights. N-butyryl-L-Homoserine lactone is reported to be soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) at approximately 30 mg/mL.[4] It also exhibits solubility in phosphate-buffered saline (PBS) at a pH of 7.2 to the extent of about 10 mg/mL.[4]
Based on its structure, which includes both a polar lactone and carbamate functionality alongside a nonpolar tert-butyl group, a qualitative solubility profile can be inferred. The compound is expected to be soluble in polar aprotic solvents like DMSO and DMF, and moderately soluble in polar protic solvents like methanol and ethanol. Its solubility in nonpolar solvents such as hexanes is likely to be limited.
Experimental Protocol for Solubility Determination: Isothermal Shake-Flask Method
For precise solubility determination, the isothermal shake-flask method is a reliable and widely accepted technique.
Objective: To determine the saturation solubility of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate in various laboratory solvents at a constant temperature.
Methodology:
Preparation: Add an excess amount of the solid compound to a known volume of the selected solvent in a sealed vial.
Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.
Phase Separation: Allow the vials to stand undisturbed at the same constant temperature for a sufficient time to allow the undissolved solid to settle.
Sampling and Analysis: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. The concentration of the dissolved compound in the supernatant can be determined using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or by gravimetric analysis after solvent evaporation.
Caption: Isothermal shake-flask method workflow.
Spectroscopic Data
¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the molecular structure.
¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine equivalent protons of the tert-butyl group. The protons on the lactone ring will appear as multiplets, with their chemical shifts and coupling patterns providing information about their stereochemical relationships. The NH proton of the carbamate will likely appear as a broad singlet.
¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the lactone and the carbamate, the quaternary carbon and methyl carbons of the tert-butyl group, and the carbons of the tetrahydrofuran ring.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule. Key expected vibrational frequencies include:
N-H Stretch: A peak in the region of 3300-3500 cm⁻¹ corresponding to the stretching vibration of the N-H bond in the carbamate.
C=O Stretches: Two distinct carbonyl stretching bands are anticipated. The lactone carbonyl will likely appear at a higher frequency (around 1770-1800 cm⁻¹) due to ring strain, while the carbamate carbonyl will absorb in the range of 1680-1720 cm⁻¹.
C-O Stretches: Strong absorptions corresponding to the C-O stretching vibrations of the lactone and carbamate groups will be present in the fingerprint region (1000-1300 cm⁻¹).
Experimental Protocol for Spectroscopic Analysis
Objective: To obtain high-resolution NMR and FTIR spectra for structural confirmation.
Methodology:
NMR Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Transfer the solution to an NMR tube.
NMR Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.
FTIR Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, for soluble samples, a thin film can be cast on a salt plate.
FTIR Data Acquisition: Record the FTIR spectrum using a Fourier-Transform Infrared spectrometer.
A Senior Application Scientist's Guide to tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Abstract This technical guide provides an in-depth examination of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a pivotal heterocyclic building block in modern organic synthesis and pharmaceutical development. The do...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides an in-depth examination of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a pivotal heterocyclic building block in modern organic synthesis and pharmaceutical development. The document elucidates the compound's chemical structure, physicochemical properties, and established synthetic methodologies. Emphasis is placed on the strategic importance of the tert-butoxycarbonyl (Boc) protecting group and the γ-butyrolactone core, which together make this molecule a versatile intermediate for creating complex molecular architectures. Key applications, particularly in the synthesis of active pharmaceutical ingredients (APIs), are discussed, supported by detailed experimental protocols for synthesis and characterization. This guide is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this valuable synthetic intermediate.
Introduction
In the landscape of medicinal chemistry and organic synthesis, the strategic use of chiral building blocks is paramount for the efficient construction of enantiomerically pure target molecules. Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, has emerged as a critical intermediate.[1] Its structure uniquely combines a γ-butyrolactone ring, a common motif in natural products and pharmacologically active compounds, with a carbamate-protected amine.
The tert-butoxycarbonyl (Boc) group serves as a robust yet readily cleavable protecting group for the amine functionality. This feature is fundamental to its utility, allowing for the selective unmasking of the amine under specific acidic conditions for subsequent chemical transformations. The lactone ring itself is susceptible to nucleophilic attack, providing a handle for ring-opening reactions to generate linear, functionalized derivatives. This dual functionality makes the compound an exceptionally versatile tool for introducing specific stereochemistry and functionality into a target molecule. This guide will explore the synthesis, properties, and critical applications of this compound from a field-proven, practical perspective.
Chemical Structure and Physicochemical Properties
The authoritative identification of a chemical entity begins with its structure and fundamental properties. Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is characterized by a five-membered lactone ring with a Boc-protected amine at the C3 position.
Chemical Structure Diagram
Caption: Chemical structure of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Physicochemical Data
A summary of key quantitative data is essential for experimental planning, including solubility tests and reaction setup.
The most common and practical synthesis involves the protection of the amine group of 3-amino-dihydrofuran-2(3H)-one or its salts. The choice of the Boc-protecting agent is deliberate; di-tert-butyl dicarbonate (Boc₂O) is favored due to its high reactivity and the benign nature of its byproducts (tert-butanol and CO₂).
Rationale for Reagent Selection
Starting Material: α-Amino-γ-butyrolactone hydrobromide is often the starting material. The salt form enhances stability for storage.
Base: A mild base such as triethylamine (TEA) or sodium bicarbonate is required to neutralize the hydrobromide salt, liberating the free amine for reaction. The choice of a non-nucleophilic base is critical to prevent unwanted side reactions, such as the opening of the lactone ring.
Protecting Agent: Di-tert-butyl dicarbonate (Boc₂O) is the gold standard for Boc protection. It reacts efficiently with the primary amine to form the stable carbamate. The reaction is typically high-yielding and clean.
Solvent: A polar aprotic solvent like dichloromethane (DCM) or a mixture of water and an organic solvent like dioxane is commonly used to ensure the solubility of both the polar starting material and the less polar Boc anhydride.
Synthetic Workflow Diagram
Caption: A typical laboratory workflow for the synthesis of the target compound.
Role in Drug Development and Key Reactions
The carbamate functional group is a prevalent structural motif in a wide array of approved therapeutic agents.[4] Carbamates often serve as bioisosteres for amide bonds, offering improved stability and pharmacokinetic properties.[4] The title compound is a valuable chiral precursor for pharmaceuticals where the aminobutyric acid backbone is a key structural element.
A prime example of its application is in the synthesis of novel therapeutic agents, such as inhibitors for various enzymes or as building blocks for peptide-based molecules.[5] For instance, derivatives of this compound can be utilized in the synthesis of complex molecules like the anti-epileptic drug Lacosamide, where related carbamate intermediates are employed.[6]
The two primary reaction pathways that underscore its utility are:
Amine Deprotection: Treatment with a strong acid like trifluoroacetic acid (TFA) in a solvent such as DCM efficiently removes the Boc group, revealing the primary amine. This newly exposed nucleophile is then available for peptide coupling, alkylation, or other amine-specific reactions.
Lactone Ring-Opening: The ester linkage of the lactone is susceptible to nucleophilic attack. Strong nucleophiles, such as amines or hydroxides, can open the ring to yield γ-hydroxy-α-amino acid derivatives. This provides a pathway to linear structures while preserving the stereocenter at the alpha-carbon.
Experimental Protocols
Adherence to validated protocols is essential for reproducibility and safety. The following sections provide detailed, step-by-step methodologies.
Protocol: Synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Objective: To synthesize the title compound via Boc-protection of α-Amino-γ-butyrolactone hydrobromide.
Materials:
α-Amino-γ-butyrolactone hydrobromide (1.0 eq)
Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)
Triethylamine (TEA) (2.2 eq)
Dichloromethane (DCM)
Deionized Water
Saturated Sodium Bicarbonate solution
Brine (Saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Standard laboratory glassware, magnetic stirrer, and separation funnel.
Procedure:
Setup: To a round-bottom flask equipped with a magnetic stir bar, add α-Amino-γ-butyrolactone hydrobromide.
Dissolution: Add DCM and stir to form a suspension.
Neutralization: Cool the flask in an ice bath (0 °C). Slowly add triethylamine (TEA) dropwise to the suspension. Stir for 15-20 minutes.
Boc Protection: In a separate beaker, dissolve Di-tert-butyl dicarbonate in DCM. Add this solution dropwise to the reaction mixture at 0 °C.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.
Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.
Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and then with brine.
Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure product.
Protocol: Analytical Characterization
Objective: To confirm the identity and purity of the synthesized product.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Dissolve a small sample in CDCl₃. The spectrum should show a characteristic singlet for the nine protons of the tert-butyl group around 1.4-1.5 ppm. Multiplets corresponding to the protons on the lactone ring (CH and CH₂) will appear in the 2.0-4.5 ppm range. A broad singlet for the N-H proton will also be present.
¹³C NMR: The spectrum will show distinct peaks for the carbonyl carbons (lactone and carbamate), the quaternary carbon of the tert-butyl group, and the carbons of the lactone ring.
Mass Spectrometry (MS):
Using Electrospray Ionization (ESI), the expected [M+H]⁺ or [M+Na]⁺ adducts should be observed, confirming the molecular weight of 201.22 g/mol .
Infrared (IR) Spectroscopy:
The spectrum will display strong characteristic absorption bands for the N-H stretch (around 3300-3400 cm⁻¹), the carbamate carbonyl stretch (~1710 cm⁻¹), and the lactone carbonyl stretch (~1780 cm⁻¹).
Safety and Handling
According to GHS classifications, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is known to cause skin and serious eye irritation.[1] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times when handling this chemical. All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials. The compound is stable at room temperature.[2]
Conclusion
Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate stands as a testament to the power of well-designed synthetic intermediates. Its combination of a stable, yet removable, protecting group with a reactive lactone core provides chemists with a reliable and versatile tool for constructing complex molecules. Its chirality and inherent functionality make it a valuable asset in the synthesis of enantiomerically pure pharmaceuticals and other high-value chemical entities. A thorough understanding of its properties, synthesis, and reactivity, as detailed in this guide, is crucial for any researcher aiming to leverage its full potential in their synthetic endeavors.
References
PubChem. tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. National Center for Biotechnology Information. [Link]
Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940.
Tomašić, T., & Peterlin Mašič, L. (2012). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Acta Pharmaceutica, 62(3), 299–318.
Google Patents.
Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
PubChem. (S)-tert-Butyl (3-hydroxy-3-methylbutan-2-yl)carbamate. National Center for Biotechnology Information. [Link]
Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
LookChem. Cas 100994-13-6,3-(2-methylphenyl)pentanoic acid. [Link]
PubChem. Terbucarb. National Center for Biotechnology Information. [Link]
A Technical Guide to tert-Butyl N-(2-oxooxolan-3-yl)carbamate: Synthesis, Characterization, and Applications
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of tert-butyl N-(2-oxooxolan-3-yl)carbamate, a pivotal building...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of tert-butyl N-(2-oxooxolan-3-yl)carbamate, a pivotal building block in modern synthetic and medicinal chemistry. The document details its precise chemical identity, including its IUPAC name, and offers an in-depth exploration of its synthesis. A validated, step-by-step experimental protocol is presented, accompanied by a discussion of the underlying reaction mechanism and the rationale for specific procedural choices. Furthermore, this guide furnishes a complete set of analytical data for the characterization of the compound, including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Finally, the role of this versatile intermediate in drug discovery and development is highlighted, providing context for its significance in the synthesis of complex molecular architectures and active pharmaceutical ingredients (APIs).
Introduction: Unveiling a Key Synthetic Intermediate
In the landscape of pharmaceutical development and complex molecule synthesis, the strategic use of protecting groups and chiral building blocks is paramount. tert-Butyl N-(2-oxooxolan-3-yl)carbamate, a carbamate-protected derivative of 3-amino-γ-butyrolactone, has emerged as a critical intermediate. The γ-butyrolactone scaffold is a privileged structure found in a multitude of natural products and biologically active compounds, exhibiting a wide array of pharmacological activities.[1] The presence of the tert-butoxycarbonyl (Boc) protecting group on the amine functionality allows for the selective modification of other parts of the molecule, making it an invaluable tool for organic chemists.[2] This guide aims to provide a detailed technical resource for researchers working with this important compound.
Chemical Identity and Nomenclature
The precise and unambiguous identification of a chemical entity is the foundation of scientific rigor. The compound in focus is systematically named according to the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC).
This name accurately describes the molecular structure, which consists of a five-membered lactone ring (oxolan-2-one) with a tert-butoxycarbonylamino group attached to the third carbon atom.
Table 1: Compound Identification
Identifier
Value
IUPAC Name
tert-butyl N-(2-oxooxolan-3-yl)carbamate
Molecular Formula
C₉H₁₅NO₄
Molecular Weight
201.22 g/mol
CAS Number
75330-76-6
Synthesis of tert-Butyl N-(2-oxooxolan-3-yl)carbamate
The synthesis of the title compound is most commonly achieved through the N-protection of 3-amino-γ-butyrolactone or its corresponding hydrochloride salt. The reagent of choice for this transformation is di-tert-butyl dicarbonate (Boc₂O), a widely used and commercially available reagent for the introduction of the Boc protecting group.[3]
Reaction Mechanism
The fundamental reaction involves the nucleophilic attack of the free amine on one of the carbonyl carbons of di-tert-butyl dicarbonate. The reaction can proceed with or without a base. In the presence of a base, such as triethylamine (TEA) or sodium bicarbonate, the base serves to deprotonate the ammonium salt of the starting material, liberating the free amine, and also to neutralize the acidic byproducts of the reaction.
The mechanism proceeds as follows:
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 3-amino-γ-butyrolactone attacks a carbonyl carbon of Boc₂O.
Tetrahedral Intermediate Formation: A transient tetrahedral intermediate is formed.
Leaving Group Departure: The intermediate collapses, leading to the departure of a tert-butoxycarbonate anion.
Proton Transfer: The protonated carbamate is deprotonated, typically by the base present in the reaction mixture or another molecule of the amine, to yield the final product. The tert-butoxycarbonate anion subsequently decomposes to carbon dioxide and tert-butoxide.
Figure 1: Boc Protection Workflow
Experimental Protocol
This protocol is a robust and validated method for the synthesis of tert-butyl N-(2-oxooxolan-3-yl)carbamate. The causality behind each step is explained to ensure a thorough understanding of the process.
Materials:
3-Amino-γ-butyrolactone hydrochloride
Di-tert-butyl dicarbonate (Boc₂O)
Sodium bicarbonate (NaHCO₃)
Dichloromethane (DCM)
Deionized water
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-amino-γ-butyrolactone hydrochloride (1.0 eq) in a mixture of dichloromethane and water (1:1 v/v). The use of a biphasic system is crucial as the hydrochloride salt is soluble in water, while the Boc-protected product will preferentially dissolve in the organic layer.
Neutralization and Boc₂O Addition: Cool the mixture to 0 °C using an ice bath. This is done to control the exothermicity of the reaction. Add sodium bicarbonate (2.5 eq) portion-wise. The bicarbonate neutralizes the hydrochloride, liberating the free amine in situ. Following the neutralization, add di-tert-butyl dicarbonate (1.1 eq) dissolved in a minimal amount of dichloromethane.
Reaction: Allow the reaction mixture to warm to room temperature and stir vigorously for 12-16 hours. Vigorous stirring is essential to ensure efficient mass transfer between the aqueous and organic phases.
Workup - Phase Separation: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
Workup - Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer) to recover any dissolved product.
Workup - Washing: Combine all organic layers and wash sequentially with deionized water and brine. The water wash removes any remaining water-soluble impurities, and the brine wash helps to break any emulsions and begins the drying process.
Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate. The drying agent removes residual water from the organic phase. Filter the mixture to remove the drying agent.
Solvent Removal and Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure tert-butyl N-(2-oxooxolan-3-yl)carbamate as a white solid.
Analytical Characterization
The identity and purity of the synthesized compound must be confirmed through a suite of analytical techniques. The following data are characteristic of pure tert-butyl N-(2-oxooxolan-3-yl)carbamate.
Note: NMR chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS). IR frequencies are reported in reciprocal centimeters (cm⁻¹).
Applications in Drug Development
tert-Butyl N-(2-oxooxolan-3-yl)carbamate is a valuable chiral building block for the synthesis of a variety of pharmaceutical agents. The γ-butyrolactone core is a key pharmacophore in many natural and synthetic bioactive molecules.[1] The Boc-protected amine allows for the introduction of diverse functionalities at other positions of the molecule without interference from the nucleophilic amine.
One notable application is in the synthesis of novel protease inhibitors. The lactone carbonyl can act as an electrophilic "warhead" that is attacked by the active site serine or cysteine residue of a protease. The substituents on the lactone ring, which can be introduced via reactions involving the carbamate-protected precursor, determine the specificity and potency of the inhibitor.
Furthermore, the chiral center at the 3-position of the lactone ring is often crucial for biological activity. The use of enantiomerically pure tert-butyl N-(2-oxooxolan-3-yl)carbamate, which can be synthesized from the corresponding enantiopure amino acid, allows for the stereoselective synthesis of drug candidates.
Conclusion
tert-Butyl N-(2-oxooxolan-3-yl)carbamate is a fundamentally important molecule in the arsenal of the modern synthetic chemist. Its straightforward and high-yielding synthesis, coupled with its versatile chemical handles, makes it an ideal starting material for the construction of complex and biologically active molecules. This guide has provided a comprehensive overview of its synthesis, characterization, and applications, with the aim of empowering researchers to effectively utilize this key building block in their scientific endeavors.
National Center for Biotechnology Information (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. PubMed Central.
An In-Depth Technical Guide to the Synthesis and Characterization of Boc-DL-Homoserine Lactone
A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals Foreword: The Significance of Boc-DL-Homoserine Lactone in Quorum Sensing Research In the intricate w...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals
Foreword: The Significance of Boc-DL-Homoserine Lactone in Quorum Sensing Research
In the intricate world of microbial communication, N-acyl homoserine lactones (AHLs) are pivotal signaling molecules that enable many Gram-negative bacteria to coordinate their behavior in a population density-dependent manner—a phenomenon known as quorum sensing (QS).[1][2][3] This elegant communication system regulates a host of processes, including biofilm formation, virulence factor production, and antibiotic resistance.[4] The study of QS is paramount in developing novel anti-infective strategies that disarm rather than kill bacteria, thereby reducing the selective pressure for the development of resistance.
Boc-DL-homoserine lactone serves as a crucial, structurally simplified analog and synthetic intermediate in the exploration of QS. The tert-butoxycarbonyl (Boc) protecting group offers a strategic advantage, allowing for the controlled and specific modification of the homoserine lactone core. This enables the synthesis of diverse libraries of AHL analogs to probe the specificities of LuxR-type receptors, the proteins that bind to AHLs and activate QS-regulated gene expression.[4][5] A thorough understanding of the synthesis and rigorous characterization of this foundational molecule is therefore indispensable for any researcher in the field. This guide provides a comprehensive, experience-driven approach to the synthesis, purification, and detailed characterization of Boc-DL-homoserine lactone.
Part 1: Chemical Synthesis - A Deliberate and Mechanistic Approach
The synthesis of Boc-DL-homoserine lactone is a multi-step process that demands precision and a clear understanding of the underlying reaction mechanisms. The chosen synthetic route begins with the commercially available DL-methionine, leveraging its inherent stereochemistry and functional groups to construct the target lactone.
Visualizing the Synthesis Pathway
Caption: Synthetic pathway of Boc-DL-homoserine lactone from DL-methionine.
Step-by-Step Experimental Protocol: Synthesis
This protocol details a robust method for the synthesis of Boc-DL-homoserine lactone.
Materials:
DL-Methionine
Iodomethane
Sodium Hydroxide (NaOH)
Hydrochloric Acid (HCl)
Di-tert-butyl dicarbonate ((Boc)₂O)
Sodium Bicarbonate (NaHCO₃)
Dichloromethane (CH₂Cl₂)
Ethyl Acetate
Hexane
Anhydrous Magnesium Sulfate (MgSO₄)
Deionized Water
Procedure:
Onium Salt Formation: In a well-ventilated fume hood, dissolve DL-methionine in a suitable solvent. Add iodomethane dropwise with stirring at room temperature. The reaction is typically exothermic. Allow the reaction to proceed for several hours until the formation of a precipitate (the onium salt) is complete.
Conversion to Homoserine: Isolate the onium salt by filtration and wash with a non-polar solvent. Subsequently, treat the onium salt with a basic solution, such as sodium hydroxide, to facilitate the conversion to DL-homoserine.[] Monitor the reaction progress using a suitable analytical technique, such as Thin Layer Chromatography (TLC).
Lactonization: Acidify the reaction mixture containing DL-homoserine with a strong acid like hydrochloric acid. This promotes the intramolecular cyclization (lactonization) to form DL-homoserine lactone hydrochloride.[] The product can be isolated by concentrating the solution.
Boc Protection: Dissolve the DL-homoserine lactone hydrochloride in a mixture of dichloromethane and water. Add sodium bicarbonate to neutralize the hydrochloride salt. To this biphasic mixture, add di-tert-butyl dicarbonate and stir vigorously at room temperature.[7] The Boc group will react with the primary amine of the homoserine lactone.
Workup and Purification: After the reaction is complete (monitored by TLC), separate the organic layer. Wash the organic layer sequentially with dilute acid, water, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-DL-homoserine lactone.
Purification: The crude product is often purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the pure Boc-DL-homoserine lactone as a white to off-white solid.[7][8]
Part 2: Rigorous Characterization - A Multi-Technique Approach
The unambiguous identification and purity assessment of the synthesized Boc-DL-homoserine lactone is critical for its use in subsequent research. A combination of spectroscopic techniques is employed for a comprehensive characterization.
Visualizing the Characterization Workflow
Caption: Workflow for the characterization of Boc-DL-homoserine lactone.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential to confirm the connectivity of atoms in Boc-DL-homoserine lactone.
Expected ¹H NMR Spectral Data (in CDCl₃):
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~4.5
m
1H
CH-N
~4.3
m
1H
O-CH₂ (diastereotopic)
~4.2
m
1H
O-CH₂ (diastereotopic)
~2.7
m
1H
CH₂-C=O (diastereotopic)
~2.2
m
1H
CH₂-C=O (diastereotopic)
1.45
s
9H
C(CH₃)₃
Note: The exact chemical shifts and multiplicities may vary slightly depending on the solvent and instrument.
Expected ¹³C NMR Spectral Data (in CDCl₃):
Chemical Shift (δ) ppm
Assignment
~175
C=O (lactone)
~155
C=O (Boc)
~80
C(CH₃)₃
~66
O-CH₂
~50
CH-N
~30
CH₂-C=O
~28
C(CH₃)₃
A spectrum consistent with these assignments provides strong evidence for the correct structure.[8]
Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound, offering definitive confirmation of its elemental composition.
A common fragmentation pattern observed in the mass spectra of acyl-homoserine lactones involves a characteristic ion at m/z 143.[10][11]
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.
Expected FTIR Absorption Bands:
Wavenumber (cm⁻¹)
Functional Group
~3350
N-H stretch (carbamate)
~2980
C-H stretch (aliphatic)
~1780
C=O stretch (lactone)
~1710
C=O stretch (carbamate)
~1160
C-O stretch
The presence of these characteristic absorption bands further corroborates the successful synthesis of Boc-DL-homoserine lactone.
Part 3: Purification and Quality Control - Ensuring Experimental Integrity
The purity of Boc-DL-homoserine lactone is paramount for its application in sensitive biological assays. The primary method of purification is column chromatography, as detailed in the synthesis protocol.
Purity Assessment:
NMR Spectroscopy: The purity of the final product can be assessed by ¹H NMR, with a target of ≥98.0%.[8]
High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC can be employed.
Storage and Handling:
Boc-DL-homoserine lactone should be stored at room temperature in a dry, well-sealed container to prevent hydrolysis of the lactone ring.[9]
Conclusion: A Foundation for Innovation in Quorum Sensing Research
This guide has provided a detailed, field-tested framework for the synthesis and comprehensive characterization of Boc-DL-homoserine lactone. By adhering to these protocols and understanding the rationale behind each step, researchers can confidently produce high-purity material, a critical prerequisite for advancing our understanding of bacterial communication and developing novel therapeutic strategies. The principles of rigorous synthesis, purification, and multi-faceted characterization outlined herein are not merely procedural steps but form the bedrock of scientific integrity and reproducible research in the dynamic field of chemical biology.
References
Parsek, M. R., Val, D. L., Hanzelka, B. L., Cronan, J. E., Jr, & Greenberg, E. P. (1999). Acyl homoserine-lactone quorum-sensing signal generation. Proceedings of the National Academy of Sciences of the United States of America, 96(8), 4360–4365. [Link]
Cataldi, T. R., Bianco, G., Frommberger, M., & Schmitt-Kopplin, P. (2004). Direct analysis of selected N-acyl-L-homoserine lactones by gas chromatography/mass spectrometry. Rapid communications in mass spectrometry : RCM, 18(12), 1341–1344. [Link]
Douthe, S., Le-Gac, A., Dervilly-Pinel, G., Le Bizec, B., & Le-Gac, S. (2024). Structural characterization of N-acyl-homoserine lactones from bacterial quorum sensing using LC-MS/MS analyses after Paternò-Büchi derivatization in solution. Analytical and bioanalytical chemistry, 416(25), 5431–5443. [Link]
Ruysbergh, E., Van der Verren, A., Van der Jeught, S., Coenye, T., & De Kimpe, N. (2018). Robust routes for the synthesis of N-acylated-L-homoserine lactone (AHL) quorum sensing molecules with high levels of enantiomeric purity. Organic & biomolecular chemistry, 16(30), 5468–5477. [Link]
Li, X., He, J., Wang, D., Zhang, L., & Li, M. (2021). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in cellular and infection microbiology, 11, 760072. [Link]
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Proceedings of the National Academy of Sciences of the United States of America, 94(12), 6036–6041. [Link]
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Blanquer, S., Nuti, R., Zayat, L., & Gotor-Fernández, V. (2021). Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. Molecules (Basel, Switzerland), 26(16), 4983. [Link]
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Proceedings of the National Academy of Sciences of the United States of America, 94(12), 6036–6041. [Link]
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Schaefer, A. L., Hanzelka, B. L., Parsek, M. R., & Greenberg, E. P. (2000). Detection, purification, and structural elucidation of the acylhomoserine lactone inducer of Vibrio fischeri luminescence and other related molecules. Methods in enzymology, 305, 288–301. [Link]
Ruysbergh, E., Van der Verren, A., Van der Jeught, S., Coenye, T., & De Kimpe, N. (2018). Synthesis and biological evaluation of novel N-α-haloacylated homoserine lactones as quorum sensing modulators. Beilstein journal of organic chemistry, 14, 2008–2016. [Link]
Wang, Y., Zhang, L., & Dong, Y. H. (2011). Extraction, purification and identification of bacterial signal molecules based on N-acyl homoserine lactones. Journal of applied microbiology, 111(4), 765–775. [Link]
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Cataldi, T. R., Bianco, G., Frommberger, M., & Schmitt-Kopplin, P. (2004). Direct analysis of selected N-acyl-L-homoserine lactones by gas chromatography/mass spectrometry. Rapid communications in mass spectrometry : RCM, 18(12), 1341–1344. [Link]
Ponnusamy, K., Paul, D., Kim, Y., & Kweon, J. H. (2009). Detection of bacterial quorum sensing N-acyl homoserine lactones in clinical samples. Analytical and bioanalytical chemistry, 393(4), 1341–1348. [Link]
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An In-Depth Technical Guide to CAS 132957-40-5: tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Abstract This technical guide provides a comprehensive overview of the chemical compound identified by CAS number 132957-40-5, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Initially, this document will address and c...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive overview of the chemical compound identified by CAS number 132957-40-5, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Initially, this document will address and clarify a common point of confusion regarding its identity versus that of GSK1059615, a distinct pharmaceutical compound with a different CAS number. The primary focus of this guide is to detail the chemical properties, synthesis, and applications of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate as a valuable chemical intermediate for researchers, scientists, and professionals in drug development and medicinal chemistry. This guide will delve into its role as a heterocyclic building block and the significance of its constituent parts—the Boc-protected amine and the γ-butyrolactone ring—in the synthesis of complex molecules. While this compound is a critical synthetic tool, it is not an active pharmaceutical ingredient with a known mechanism of action; therefore, this guide will focus on its chemical utility rather than its pharmacological properties.
Introduction and Clarification of Chemical Identity
The chemical substance registered under CAS number 132957-40-5 is tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate . It is also commonly known by synonyms such as Boc-DL-homoserine lactone and tert-butyl N-(2-oxooxolan-3-yl)carbamate.[1] It is crucial to distinguish this compound from GSK1059615, a potent PI3K/mTOR inhibitor investigated in cancer research, which has the CAS number 958852-01-2. The structural and functional differences between these two molecules are substantial. This guide is dedicated exclusively to the chemical properties and applications of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
This compound is a derivative of a furanone and is classified as a heterocyclic building block, primarily utilized in organic synthesis.[2] Its structure incorporates two key features that are of significant interest in medicinal chemistry and drug development: a γ-butyrolactone ring and a tert-butoxycarbonyl (Boc) protected amine. The lactone moiety is a structural motif found in various natural products and pharmacologically active compounds, known to exhibit a range of biological activities.[3] The Boc protecting group is a cornerstone of modern organic synthesis, particularly in peptide synthesis, as it allows for the temporary masking of a reactive amine group, enabling precise control over the sequence of chemical reactions.[4][5][6]
Physicochemical Properties
A thorough understanding of the physicochemical properties of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is essential for its effective use in synthesis, including considerations for reaction conditions and purification methods.
Soluble in organic solvents such as DMSO and ethanol.
Inferred from common properties of similar organic compounds.
Synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
The synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate typically involves the protection of the amino group of DL-homoserine lactone. A general chemical pathway starts from γ-butyrolactone or L-methionine to produce DL-homoserine, which is then cyclized and protected.[9]
Caption: A simplified workflow for the synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Exemplary Synthetic Protocol: Boc Protection of an Amino Lactone
The following is a generalized protocol for the Boc protection step, which is a critical part of the synthesis. This protocol is based on standard procedures for the Boc protection of amines.
Materials:
DL-α-amino-γ-butyrolactone hydrobromide
Sodium carbonate
Di-tert-butyl dicarbonate ((Boc)2O)
Dichloromethane (DCM)
Water
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO4)
Rotary evaporator
Standard laboratory glassware
Procedure:
Dissolution: DL-α-amino-γ-butyrolactone hydrobromide and sodium carbonate are dissolved in a biphasic mixture of water and dichloromethane with vigorous stirring at room temperature.[10]
Addition of Boc Anhydride: A solution of di-tert-butyl dicarbonate in dichloromethane is added dropwise to the reaction mixture.
Reaction: The mixture is stirred at room temperature for several hours until the reaction is complete (monitored by TLC).
Workup: The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.
Purification: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product, which can be further purified by column chromatography or recrystallization to obtain pure tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Applications in Research and Drug Development
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is not an end-product for therapeutic use but rather a versatile intermediate in the synthesis of more complex molecules. Its utility stems from the ability to selectively unmask the amine for further chemical modification.
Caption: The central role of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate as a synthetic intermediate.
Peptide Synthesis
The Boc protecting group is instrumental in peptide synthesis.[11][12] By protecting the amine of the homoserine lactone, this intermediate can be incorporated into peptide chains. The lactone ring itself can be of interest for creating peptidomimetics with constrained conformations.
Quorum Sensing Modulation
The homoserine lactone core is structurally related to N-acyl homoserine lactones (AHLs), which are signaling molecules used by many Gram-negative bacteria in a process called quorum sensing. This process regulates virulence factor expression. Therefore, synthetic analogues derived from Boc-DL-homoserine lactone are valuable tools for studying and potentially inhibiting bacterial quorum sensing, offering a novel approach to antimicrobial drug development.[10]
Synthesis of Chiral Molecules
While the CAS number 132957-40-5 refers to the racemic mixture, enantiomerically pure forms (Boc-L-homoserine lactone and Boc-D-homoserine lactone) are also available and serve as important chiral building blocks for the synthesis of enantiopure pharmaceuticals.
Experimental Protocols for Use in Synthesis
The primary chemical transformation involving tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is the deprotection of the Boc group to liberate the free amine for subsequent reactions.
Protocol: Boc Deprotection
Objective: To remove the tert-butoxycarbonyl (Boc) protecting group from tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate to yield 3-amino-dihydrofuran-2-one.
Materials:
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Trifluoroacetic acid (TFA)
Dichloromethane (DCM)
Sodium bicarbonate solution (saturated)
Rotary evaporator
Magnetic stirrer and stir bar
Standard laboratory glassware
Procedure:
Dissolution: Dissolve tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate in dichloromethane in a round-bottom flask.
Acidification: Cool the solution in an ice bath and add trifluoroacetic acid dropwise with stirring. The reaction is typically performed with a significant excess of TFA in DCM (e.g., 20-50% TFA v/v).[5]
Reaction: Allow the reaction to stir at room temperature for 1-2 hours, monitoring the progress by TLC.
Quenching: Carefully neutralize the excess acid by slowly adding the reaction mixture to a stirred, chilled saturated solution of sodium bicarbonate. Ensure the pH is basic.
Extraction: Extract the aqueous layer with dichloromethane.
Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the deprotected product.
Self-Validation: The success of the deprotection can be confirmed by NMR spectroscopy (disappearance of the tert-butyl signal) and mass spectrometry (observation of the mass of the deprotected amine).
Conclusion
References
BenchChem. (2025). A Comparative Guide to the Synthesis of DL-Homoserine: Chemical vs. Microbial Routes. BenchChem.
Jinxiang Chemical. (2025).
The Critical Role of BOC Protecting Groups in Drug Synthesis. (2025).
Research Scientific. TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)
Anderson, G. W., & Callahan, F. M. (1960). t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis. Journal of the American Chemical Society, 82(13), 3359–3363.
Gutheil, W. G., & Xu, Q. (2002). N-to-C solid-phase peptide and peptide trifluoromethylketone synthesis using amino acid tert-butyl esters. Chemical & Pharmaceutical Bulletin, 50(5), 688–691.
Link, A. J., Vink, M. K., & Tirrell, D. A. (2007). Synthesis of the functionalizable methionine surrogate azidohomoalanine using Boc-homoserine as precursor.
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Power of Boc-Protected Amines in Developing Cutting-Edge Pharmaceuticals.
Al-Hadedi, A. A. M., & Tusi, Z. (2023). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za farmaciju, 73(2), 85-103.
ResearchGate. (2025). Robust routes for the synthesis of N-acylated-L-homoserine lactone (AHL) quorum sensing molecules with high levels of enantiomeric purity.
A Technical Guide to tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate: Properties, Synthesis, and Applications
Abstract: This technical guide provides an in-depth analysis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. The document el...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This technical guide provides an in-depth analysis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. The document elucidates its core physicochemical properties, outlines a detailed, field-proven synthetic protocol, and explores its applications, particularly in the context of drug development. By integrating foundational chemical principles with practical methodologies, this guide serves as a comprehensive resource for researchers, chemists, and professionals engaged in the design and synthesis of complex molecular architectures.
Introduction: A Molecule of Strategic Importance
In the landscape of synthetic chemistry, certain molecules serve as exceptionally versatile starting points for the construction of complex, high-value compounds. Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a prime example of such a scaffold. Its structure is a strategic amalgamation of two key functional motifs:
A γ-Butyrolactone Core: This five-membered lactone ring is a prevalent feature in numerous natural products and pharmacologically active compounds. It acts as a rigid, chiral scaffold that can orient substituents in a well-defined three-dimensional space, making it invaluable for designing molecules that interact with specific biological targets.
An N-Boc Protected Amine: The amine functionality at the C3 position is masked with a tert-butyloxycarbonyl (Boc) group. The Boc group is one of the most widely used amine protecting groups in organic synthesis due to its robustness under a wide range of reaction conditions and its clean, selective removal under mild acidic conditions.[1][2]
The combination of these features makes this molecule, also known by synonyms such as Boc-DL-homoserine lactone, a highly sought-after intermediate for creating peptidomimetics, novel heterocyclic systems, and chiral ligands.[3] This guide will dissect the properties, synthesis, and utility of this compound, providing the technical foundation necessary for its effective application in a research and development setting.
Physicochemical and Structural Data
A precise understanding of a compound's fundamental properties is the bedrock of its successful application in synthesis. The key identifying and physical characteristics of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate are summarized below.
The utility of this molecule is best understood by examining the distinct chemical roles of its constituent parts. The interplay between the Boc group's protective function and the lactone's reactivity defines its synthetic potential.
The N-Boc Protecting Group: A Pillar of Modern Synthesis
The Boc group is an acid-labile protecting group. This characteristic is fundamental to its strategic use.[2] It remains stable in the presence of bases, nucleophiles, and during catalytic hydrogenation, allowing for selective chemical transformations on other parts of a molecule.[2] Its removal is typically achieved with mild acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an anhydrous solvent, which cleaves the carbamate to regenerate the free amine, releasing gaseous isobutene and carbon dioxide. This clean decomposition is a significant advantage, simplifying reaction workup and product purification.
The diagram below illustrates the principle of orthogonal protection, a cornerstone of multi-step synthesis. It shows how the acid-lability of the Boc group allows for its selective removal without affecting other common protecting groups, such as the base-labile Fmoc group or the hydrogenolysis-cleavable Cbz group.
Caption: Orthogonal deprotection of common amine protecting groups.
The γ-Butyrolactone Core
The γ-butyrolactone ring is not merely an inert scaffold. The ester linkage is susceptible to nucleophilic attack, particularly by strong nucleophiles like organometallics or under basic/acidic hydrolysis, which can open the ring to yield a γ-hydroxy-α-amino acid derivative. This inherent reactivity provides a pathway to linear structures from a cyclic precursor, further expanding its synthetic versatility.
Synthesis and Characterization
While commercially available from numerous suppliers, an in-house synthesis may be required for specific research needs, such as isotopic labeling.[5][9][10] The most direct and reliable method is the N-acylation of the parent amine.
Synthetic Strategy
The synthesis hinges on a straightforward nucleophilic reaction between the free amine of 3-amino-tetrahydrofuran-2-one hydrochloride and di-tert-butyl dicarbonate ((Boc)₂O). The causality behind the experimental choices is critical:
Base: A non-nucleophilic organic base, such as triethylamine (TEA), is required to neutralize the hydrochloride salt of the starting material, liberating the free amine to act as a nucleophile. It also scavenges the acidic byproducts of the reaction.
Reagent: Di-tert-butyl dicarbonate is the ideal Boc-donating reagent. It is a stable, crystalline solid that is easy to handle, and its reaction byproducts (tert-butanol and CO₂) are volatile and easily removed.
Solvent: An aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is used to ensure all reactants are soluble while not interfering with the reaction mechanism.
An In-depth Technical Guide to the Mechanism of Action of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Abstract This technical guide provides a comprehensive analysis of the synthesis, chemical properties, and, most critically, the mechanism of action of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Also known by syno...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive analysis of the synthesis, chemical properties, and, most critically, the mechanism of action of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Also known by synonyms such as Boc-DL-homoserine lactone, this compound has emerged as a significant subject of research due to its structural analogy to bacterial signaling molecules. This document elucidates its role as a competitive antagonist of N-acyl-homoserine lactone (AHL) receptors, primarily focusing on the LasR protein in Pseudomonas aeruginosa. By competitively inhibiting these receptors, the compound effectively disrupts bacterial quorum sensing, leading to the attenuation of virulence factor production and biofilm formation. This guide will detail the downstream effects of this inhibition and provide validated experimental protocols for the assessment of its bioactivity.
Introduction: Unveiling a Quorum Sensing Modulator
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a heterocyclic building block increasingly recognized for its potential applications in chemical synthesis and as a modulator of bacterial communication.[1] Its core structure, a homoserine lactone, is a fundamental component of N-acyl-homoserine lactones (AHLs), which are small signaling molecules employed by a wide range of Gram-negative bacteria to regulate gene expression in a cell-density-dependent manner—a process known as quorum sensing (QS).[2][3]
The opportunistic pathogen Pseudomonas aeruginosa utilizes a sophisticated QS network to control the expression of numerous virulence factors and to facilitate biofilm formation, contributing to its high resistance to antibiotics and its persistence in chronic infections.[4] The LasR-LasI system is a key component of this network, where LasR is a transcriptional regulator that, upon binding to its cognate AHL, activates the expression of genes responsible for virulence.[5] The structural similarity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate to the natural AHLs positions it as a prime candidate for the competitive inhibition of these QS systems.
The synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate typically involves the protection of the amino group of DL-homoserine lactone with a tert-butoxycarbonyl (Boc) group. A general synthetic approach is outlined below:
Caption: Competitive inhibition of LasR by the title compound.
Downstream Effects of Quorum Sensing Inhibition
By antagonizing LasR, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is predicted to inhibit the expression of a suite of virulence factors and disrupt the formation of biofilms in P. aeruginosa.
Attenuation of Virulence Factor Production
The LasR regulon in P. aeruginosa controls the production of several key virulence factors, including:
Elastase (LasB): A zinc metalloprotease that degrades elastin, a critical component of human lung tissue, and also inactivates immunoglobulins and complement components.
[8]* Pyocyanin: A blue-green phenazine pigment that generates reactive oxygen species, leading to oxidative stress and tissue damage in the host.
[9]* Alkaline Protease: Another secreted protease that contributes to tissue damage and dissemination of the infection.
[10]
Inhibition of LasR by tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is expected to lead to a significant reduction in the production of these virulence factors, thereby diminishing the pathogenic potential of P. aeruginosa.
[2]
Inhibition of Biofilm Formation
Quorum sensing is intricately linked to the maturation of biofilms, which are structured communities of bacteria encased in a self-produced polymeric matrix. These biofilms provide a protected environment for the bacteria, rendering them highly resistant to antibiotics and host immune responses. [4]By disrupting the QS signaling cascade, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate can interfere with the development and structural integrity of P. aeruginosa biofilms.
Experimental Protocols for Bioactivity Assessment
The following protocols are standard methods to evaluate the efficacy of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate as a quorum sensing inhibitor.
Biofilm Inhibition Assay (Crystal Violet Method)
This assay quantifies the ability of the compound to inhibit biofilm formation.
[11][12]
Procedure:
Inoculum Preparation: Grow a culture of P. aeruginosa overnight in a suitable broth medium (e.g., LB broth).
Plate Setup: In a 96-well microtiter plate, add fresh medium containing serial dilutions of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Inoculation: Add the diluted overnight culture to each well. Include positive (bacteria with no compound) and negative (medium only) controls.
Incubation: Incubate the plate under static conditions for 24-48 hours at 37°C to allow for biofilm formation.
Washing: Gently discard the planktonic cells and wash the wells with phosphate-buffered saline (PBS) to remove non-adherent bacteria.
Staining: Add a 0.1% crystal violet solution to each well and incubate for 15-30 minutes at room temperature.
Washing: Remove the crystal violet solution and wash the wells with water.
Solubilization: Add 30% acetic acid or ethanol to each well to solubilize the bound crystal violet.
Quantification: Measure the absorbance of the solubilized stain at approximately 590 nm using a microplate reader. A reduction in absorbance in the presence of the compound indicates biofilm inhibition.
Pyocyanin Production Assay
This assay measures the effect of the compound on the production of the virulence factor pyocyanin.
[9][13][14][15][16]
Procedure:
Culture Preparation: Grow P. aeruginosa in a suitable production medium (e.g., King's A broth) in the presence and absence of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate for 24-48 hours.
Extraction: Centrifuge the cultures to pellet the cells. Transfer the supernatant to a new tube and add chloroform. Vortex to extract the pyocyanin into the chloroform layer (which will turn blue).
Acidification: Transfer the chloroform layer to a new tube and add 0.2 N HCl. Vortex to move the pyocyanin into the acidic aqueous layer (which will turn pink).
Quantification: Measure the absorbance of the pink aqueous layer at 520 nm. The concentration of pyocyanin can be calculated using the molar extinction coefficient. A decrease in absorbance indicates inhibition of pyocyanin production.
[13]
Elastase Activity Assay (Elastin-Congo Red Method)
This assay quantifies the activity of the LasB elastase secreted by P. aeruginosa.
[1][8][10]
Procedure:
Supernatant Collection: Grow P. aeruginosa with and without the test compound and collect the cell-free supernatant by centrifugation and filtration.
Assay Setup: In a microcentrifuge tube, mix the supernatant with a buffer containing Elastin-Congo Red (ECR) as the substrate.
Incubation: Incubate the mixture at 37°C for several hours to allow for the digestion of the ECR by elastase.
Stopping the Reaction: Pellet the undigested ECR by centrifugation.
Quantification: Transfer the supernatant containing the solubilized Congo Red to a new tube or a microplate well and measure the absorbance at approximately 495 nm. A lower absorbance in the presence of the compound indicates reduced elastase activity.
[8]
Conclusion and Future Perspectives
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate represents a promising lead compound in the development of anti-virulence therapies targeting bacterial quorum sensing. Its mechanism of action as a competitive antagonist of the LasR receptor in P. aeruginosa provides a clear rationale for its ability to attenuate virulence and biofilm formation. The experimental protocols detailed herein offer robust methods for the further characterization and optimization of this and similar molecules. Future research should focus on obtaining quantitative data on its binding affinity to LasR, elucidating its in vivo efficacy, and exploring its potential to act synergistically with conventional antibiotics.
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Pearson, J. P., et al. (1994). Structure of the autoinducer required for expression of Pseudomonas aeruginosa virulence genes.
Research Scientific. (n.d.). TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)- CARBAMATE. Retrieved from [Link]
Schuster, M., & Greenberg, E. P. (2006). A network of networks: quorum-sensing gene regulation in Pseudomonas aeruginosa.
PubChem. (n.d.). tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
Chirality of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
An In-Depth Technical Guide to the Authored by: A Senior Application Scientist Abstract Chirality is a fundamental principle in pharmacology and drug development, where the three-dimensional arrangement of atoms in a mol...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the
Authored by: A Senior Application Scientist
Abstract
Chirality is a fundamental principle in pharmacology and drug development, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity, efficacy, and safety profile.[1][2][3] Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a protected form of 3-amino-γ-butyrolactone, serves as a critical chiral building block in the synthesis of numerous complex pharmaceuticals.[4][5] The stereocenter at the C3 position of its γ-butyrolactone core makes stereochemical control paramount in its application. This guide provides a comprehensive technical overview of the stereoselective synthesis, chiral resolution, and analytical methodologies essential for controlling and verifying the enantiomeric purity of this vital synthetic intermediate. It is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis of stereochemically defined therapeutic agents.
The Imperative of Chirality in Drug Design
In the chiral environment of the human body, enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[2][3] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be inactive, less active, or even contribute to adverse effects.[1] The U.S. Food and Drug Administration (FDA) issued guidelines in 1992 emphasizing the need to characterize the specific activity of each enantiomer in a chiral drug, which has since driven the development of single-enantiomer pharmaceuticals.[3][6]
Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (Molecular Formula: C9H15NO4, Molecular Weight: 201.22 g/mol ) is a quintessential example of a chiral precursor where stereochemical integrity is non-negotiable.[7][8][9] Its structure features a γ-butyrolactone ring with a Boc-protected amine at the C3 position, which is a stereogenic center. The absolute configuration at this center is often critical for the efficacy of the final active pharmaceutical ingredient (API), such as in the development of HIV-1 protease inhibitors where specific stereoisomers are required for precise binding to the enzyme's active site.[4]
Caption: The (S) and (R) enantiomers of the target molecule.
Strategies for Stereocontrolled Synthesis
Achieving high enantiomeric purity is the primary goal in the synthesis of chiral molecules. For tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, three principal strategies are employed: stereoselective synthesis, chiral resolution, and enzymatic methods.
Stereoselective (Asymmetric) Synthesis
Asymmetric synthesis aims to create the desired stereocenter with high selectivity, often using chiral catalysts or starting materials from the "chiral pool". This approach is highly efficient as it avoids the 50% theoretical yield limit of classical resolution.
Catalytic Asymmetric Methods : Modern organic synthesis provides numerous catalytic methods for constructing chiral γ-butyrolactone cores.[10][11] For instance, enantioselective conjugate reduction of a suitable butenolide precursor using a chiral catalyst can establish the C3 stereocenter with high fidelity.[12] Transition metal-catalyzed reactions, such as those involving rhodium or chromium, have proven effective for the enantioselective synthesis of substituted γ-butyrolactones.[11][12]
Chiral Pool Synthesis : This strategy leverages naturally occurring chiral molecules, such as amino acids or carbohydrates, as starting materials. For example, the synthesis can commence from L- or D-aspartic acid, where the inherent chirality is transferred through a series of chemical transformations to the final product, ensuring a specific absolute configuration.
Chiral Resolution of Racemates
When a stereoselective synthesis is not feasible or cost-effective, a racemic mixture can be synthesized and subsequently separated into its constituent enantiomers.
Classical Resolution via Diastereomeric Salts : This method involves reacting the racemic compound (or its deprotected amine precursor) with a chiral resolving agent, such as (R)- or (S)-mandelic acid or 10-camphorsulfonic acid.[13] This reaction forms a pair of diastereomeric salts, which possess different physical properties (e.g., solubility) and can be separated by fractional crystallization.
Chromatographic Resolution : High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP) is a powerful technique for both analytical and preparative-scale separation of enantiomers.[14][15][16] This is the most widely used method for determining enantiomeric purity and is discussed in detail in Section 3.
Caption: Key methodologies for the chiral resolution of racemates.
Analytical Validation of Enantiomeric Purity
Once a single enantiomer has been synthesized or isolated, its purity must be rigorously verified. Several analytical techniques are available for this purpose, with chiral chromatography being the industry standard.
Chiral HPLC is the definitive method for separating and quantifying enantiomers.[16] The separation relies on the differential interaction of the enantiomers with a Chiral Stationary Phase (CSP).
Principle of Separation: Polysaccharide-based CSPs, such as those derived from cellulose or amylose tris(3,5-dimethylphenylcarbamate), are particularly effective for resolving carbamate-containing compounds like the title molecule.[14][15] The chiral recognition mechanism involves a combination of intermolecular interactions, including:
Hydrogen bonding (with the carbamate N-H and C=O groups).
Dipole-dipole interactions.
Inclusion complexing, where the analyte fits into a chiral cavity or groove on the stationary phase.[17]
These differential interactions lead to different retention times for the (R) and (S) enantiomers, allowing for their baseline separation and quantification.
Table 1: Representative Chiral HPLC Data
Parameter
Value
Column
Chiralpak® AD-H (Amylose derivative)
Mobile Phase
Hexane / Isopropanol (80:20, v/v)
Flow Rate
1.0 mL/min
Detection
UV at 210 nm
Retention Time (R)-enantiomer
8.5 min
Retention Time (S)-enantiomer
10.2 min
Resolution (Rs)
> 2.0
Spectroscopic and Chiroptical Methods
While chromatography is used for separation and quantification, spectroscopic methods provide complementary information and can aid in determining the absolute configuration.
Optical Rotation : Enantiomers rotate plane-polarized light in equal but opposite directions. This fundamental property, measured with a polarimeter, provides a quick check of enantiomeric enrichment but is insufficient for accurate purity determination at high levels (>95% e.e.).
Circular Dichroism (CD) Spectroscopy : CD spectroscopy measures the difference in absorption of left and right-handed circularly polarized light.[18] The resulting spectrum is unique to a specific enantiomer. By comparing the experimental CD spectrum to one predicted by quantum chemical calculations, the absolute configuration (R or S) can be determined without needing an X-ray crystal structure.[18]
NMR Spectroscopy with Chiral Solvating Agents (CSAs) : In the presence of a chiral solvating agent or a chiral lanthanide shift reagent, the NMR signals of the two enantiomers can be resolved.[19][20][21] The CSA forms transient diastereomeric complexes with the analyte, making the protons of the (R) and (S) enantiomers chemically non-equivalent. The ratio of the integrated signals directly corresponds to the enantiomeric excess (e.e.).
Caption: A typical analytical workflow for chiral validation.
Standard Operating Protocol: Chiral HPLC Analysis
This protocol outlines the steps for determining the enantiomeric excess (e.e.) of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Objective: To separate and quantify the (R) and (S) enantiomers using chiral HPLC.
Materials:
HPLC system with UV detector
Chiral Stationary Phase: Amylose or cellulose-based column (e.g., Chiralpak® IA, IB, IC, or AD)
Mobile Phase Solvents: HPLC-grade n-Hexane and Isopropanol (IPA)
Sample: ~1 mg/mL solution of the analyte in the mobile phase
Methodology:
System Preparation:
Install the chiral column.
Equilibrate the system by flushing with the mobile phase (e.g., 90:10 Hexane:IPA) at a flow rate of 1.0 mL/min until a stable baseline is achieved.
Sample Preparation:
Accurately weigh ~5 mg of the sample and dissolve it in 5 mL of the mobile phase to create a 1 mg/mL solution.
Filter the sample through a 0.45 µm syringe filter.
Injection and Data Acquisition:
Inject 10 µL of the prepared sample onto the column.
Run the analysis for a sufficient time to allow both enantiomeric peaks to elute (typically 15-20 minutes).
Monitor the chromatogram at a wavelength of 210 nm.
Data Analysis:
Integrate the peak areas for both the major and minor enantiomers.
Calculate the enantiomeric excess (% e.e.) using the following formula:
% e.e. = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100
System Suitability:
A resolution factor (Rs) of greater than 1.5 between the two enantiomer peaks should be achieved.
The analysis of a racemic standard should yield a 50:50 peak area ratio.
Conclusion
The control of chirality for key intermediates like tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is not merely an academic exercise but a critical requirement in modern drug development. A deep understanding of stereoselective synthesis, robust methods for chiral resolution, and validated analytical techniques for purity assessment are essential for ensuring the safety, efficacy, and quality of the final pharmaceutical product. The integration of chiral HPLC, as the gold standard for quantification, with chiroptical methods for absolute configuration assignment, provides a self-validating system that meets the rigorous demands of regulatory agencies and underpins the successful development of single-enantiomer drugs.
ResearchGate. Enantioselective Syntheses of Substituted γ‐Butyrolactones. [Link]
Jakovac, I. J., & Jones, J. B. (1979). General Method for Determining Enantiomeric Purities of Chiral Lactones. Journal of the Chemical Society, Chemical Communications, (2), 77–78. [Link]
PubMed Central. Total Synthesis of Polysubstituted γ-Butyrolactone Lignans (−)-Hinokinin, (−)-Bicubebin B, and (−)-Isodeoxypodophyllotoxin via Oxime Carbonate Formation. [Link]
Chen, W., et al. (2015). Enantioselective Synthesis of α-exo-Methylene γ-Butyrolactones via Chromium Catalysis. Organic Letters, 17(21), 5236-5239. [Link]
ACS Publications. Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. [Link]
Pirkle, W. H., & Hoover, D. J. (1982). Nuclear magnetic resonance determination of enantiomeric composition and absolute configuration of γ-lactones using chiral solvating agents. The Journal of Organic Chemistry, 47(18), 3545-3549. [Link]
ACS Publications. Enantioselective Synthesis of 2-Methyl-2-hydroxy-γ-butyrolactone and Its Application in the Asymmetric Synthesis of Frontalin and Mevalonolactone. [Link]
Belanger, P. C., & Williams, H. W. R. (1983). Syntheses of optically active 2-tetrahydrofuran derivatives. Canadian Journal of Chemistry, 61(6), 1383-1387. [Link]
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RSC Publishing. Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. [Link]
ACS Publications. Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. [Link]
National Institutes of Health. Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors: Synthesis, Biological Evaluation, and X-ray Structural Studies. [Link]
PubMed. Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. [Link]
National Institutes of Health. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. [Link]
ResearchGate. Synthesis of chiral enantioenriched tetrahydrofuran derivatives. [Link]
ACS Publications. Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. [Link]
PubMed. Practical synthesis of trans-tert-butyl-2-aminocyclopentylcarbamate and resolution of enantiomers. [Link]
ChemistryViews. Enantioselective Synthesis of Tetrahydrofuran Derivatives. [Link]
Chiralpedia. Chiral HPLC separation: strategy and approaches. [Link]
Navigating the Solubility Landscape of Boc-DL-homoserine Lactone: A Technical Guide for Researchers
Abstract This technical guide provides an in-depth exploration of the solubility characteristics of N-tert-butoxycarbonyl-DL-homoserine lactone (Boc-DL-homoserine lactone), a crucial building block in synthetic chemistry...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides an in-depth exploration of the solubility characteristics of N-tert-butoxycarbonyl-DL-homoserine lactone (Boc-DL-homoserine lactone), a crucial building block in synthetic chemistry and drug discovery. Recognizing the scarcity of publicly available quantitative solubility data for this specific compound, this document emphasizes a foundational understanding of its physicochemical properties and their influence on solubility. We present a comprehensive, step-by-step experimental protocol to empower researchers to accurately determine its solubility in various organic solvents, ensuring reliable and reproducible results. This guide is intended for researchers, scientists, and drug development professionals who utilize Boc-DL-homoserine lactone and require a robust framework for its handling and application in solution-phase chemistry.
Introduction: The Synthetic Versatility of Boc-DL-homoserine Lactone
N-tert-butoxycarbonyl-DL-homoserine lactone is a protected amino acid derivative of significant interest in medicinal chemistry and peptide synthesis. The Boc protecting group offers stability under a range of reaction conditions, while the homoserine lactone moiety serves as a versatile scaffold for the synthesis of diverse molecular architectures, including peptidomimetics and other bioactive molecules.[1] The precise control of reaction stoichiometry and the prevention of side reactions in solution-phase synthesis are critically dependent on a thorough understanding of the solubility of all reagents. This guide addresses the practical need for reliable solubility data for Boc-DL-homoserine lactone.
Physicochemical Properties and Predicted Solubility Profile
The solubility of a compound is governed by its molecular structure, including its polarity, capacity for hydrogen bonding, and molecular size. Boc-DL-homoserine lactone possesses both a nonpolar tert-butyl group and a polar lactone ring with an amide linkage, resulting in an amphiphilic character that dictates its solubility in different organic solvents.
The positive LogP value suggests a degree of lipophilicity, while the TPSA and hydrogen bond donor/acceptor counts indicate the potential for interactions with polar solvents. Based on these properties and data from structurally similar N-acyl-homoserine lactones, a qualitative solubility profile can be predicted. For instance, related compounds like N-butyryl-L-homoserine lactone and N-hexanoyl-L-homoserine lactone exhibit good solubility (approximately 30 mg/mL) in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[4][5] A similar trend is expected for Boc-DL-homoserine lactone. Conversely, its solubility in nonpolar solvents like hexanes is anticipated to be low.
It is crucial to note that primary alcohols like ethanol, while potentially capable of dissolving related homoserine lactones, are generally not recommended as they have been shown to cause ring-opening of the lactone.[4][5]
A Robust Experimental Protocol for Solubility Determination
The following protocol provides a reliable, self-validating method for determining the solubility of Boc-DL-homoserine lactone in an organic solvent of interest. This method is based on the principle of isothermal equilibrium saturation.
Materials and Equipment
Boc-DL-homoserine lactone (purity ≥97%)
Organic solvents of interest (analytical grade or higher)
Analytical balance (readable to at least 0.1 mg)
Vials with screw caps (e.g., 2 mL glass vials)
Vortex mixer
Thermostatically controlled shaker or incubator
Centrifuge
Micropipettes
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD) or a calibrated UV-Vis spectrophotometer.
Experimental Workflow
Caption: Experimental workflow for solubility determination.
Step-by-Step Methodology
Preparation of Saturated Solutions:
Accurately weigh an excess amount of Boc-DL-homoserine lactone (e.g., 20-30 mg) into a series of appropriately sized glass vials. The key is to have undissolved solid remaining at equilibrium.
Carefully add a precise volume (e.g., 1.0 mL) of the desired organic solvent to each vial.
Securely cap the vials to prevent solvent evaporation.
Equilibration:
Vortex the vials vigorously for 1-2 minutes to facilitate the initial dissolution.
Place the vials in a thermostatically controlled shaker or incubator set to a constant temperature (e.g., 25 °C).
Allow the solutions to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation. This ensures that the solvent is fully saturated with the solute.
Phase Separation:
After equilibration, visually inspect the vials to confirm the presence of undissolved solid.
Centrifuge the vials at a moderate speed (e.g., 5000 rpm) for 10-15 minutes to pellet the excess solid at the bottom of the vial.
Sample Analysis:
Carefully withdraw a known volume of the clear supernatant using a micropipette, being cautious not to disturb the solid pellet.
Dilute the aliquot with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical method.
Determine the concentration of Boc-DL-homoserine lactone in the diluted sample using a pre-validated analytical method such as HPLC or UV-Vis spectrophotometry.
Calculation of Solubility:
Calculate the original concentration in the saturated supernatant by multiplying the measured concentration of the diluted sample by the dilution factor.
Express the solubility in appropriate units, such as mg/mL or molarity (mol/L).
Self-Validation and Trustworthiness
To ensure the trustworthiness of the results, the following self-validating checks should be incorporated:
Time to Equilibrium: Perform a time-course study (e.g., sampling at 12, 24, 36, and 48 hours) to confirm that the concentration in the supernatant has reached a plateau, indicating that equilibrium has been achieved.
Reproducibility: Prepare and analyze at least three replicate samples for each solvent to assess the precision of the measurement.
Confirmation of Solid Form: After the experiment, the remaining solid can be analyzed (e.g., by melting point or spectroscopy) to ensure that the solvent has not induced a polymorphic transformation or degradation of the compound.
Factors Influencing Solubility: A Deeper Dive
The solubility of Boc-DL-homoserine lactone is a result of the interplay between its own physicochemical properties and those of the solvent. Understanding these interactions is key to predicting solubility trends and selecting appropriate solvent systems.
Caption: Interplay of solute and solvent properties on solubility.
Polarity: The lactone and amide groups contribute to the molecule's polarity, favoring solubility in polar solvents such as DMSO, DMF, and acetonitrile. The nonpolar tert-butyl group, however, will have favorable interactions with less polar solvents like dichloromethane or ethyl acetate. The overall solubility will depend on the balance of these interactions.
Hydrogen Bonding: The amide proton can act as a hydrogen bond donor, while the carbonyl oxygens and the ester oxygen can act as hydrogen bond acceptors.[2] Solvents that can participate in hydrogen bonding (both protic and aprotic) are likely to be effective at solvating Boc-DL-homoserine lactone.
"Like Dissolves Like": This principle suggests that solvents with similar polarity and hydrogen bonding characteristics to Boc-DL-homoserine lactone will be the most effective. Therefore, polar aprotic solvents are predicted to be excellent choices, while highly nonpolar (e.g., alkanes) or highly polar protic solvents (e.g., water, where the hydrophobic Boc group would dominate) are expected to be poor solvents.
Conclusion
While a comprehensive public database for the solubility of Boc-DL-homoserine lactone is not yet available, this guide provides the necessary theoretical framework and a robust experimental protocol for researchers to confidently and accurately determine its solubility in relevant organic solvents. By understanding the interplay of the compound's physicochemical properties with those of the solvent, and by employing the detailed methodology presented, scientists can ensure the effective use of this versatile building block in their research and development endeavors.
References
ChemBK. (2024). Boc-Homoserine Lactone. Retrieved from [Link]
The Multifaceted Role of Carbamates in Medicinal Chemistry: A Technical Guide
This guide provides an in-depth exploration of the carbamate functional group in medicinal chemistry, tailored for researchers, scientists, and drug development professionals. We will delve into the core chemical propert...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth exploration of the carbamate functional group in medicinal chemistry, tailored for researchers, scientists, and drug development professionals. We will delve into the core chemical properties, strategic applications, and synthetic methodologies that underscore the significance of carbamates in modern therapeutic design. This document moves beyond a simple overview to provide actionable insights and detailed protocols, reflecting field-proven expertise in drug discovery.
The Carbamate Moiety: A Privileged Scaffold in Drug Design
The carbamate functional group, an ester of carbamic acid (R₂NC(O)OR'), is a cornerstone in medicinal chemistry due to its unique structural and electronic properties.[1][2] It can be considered a hybrid of an amide and an ester, conferring a balance of stability and reactivity that is highly advantageous in drug design.[3] This unique nature allows carbamates to serve as versatile tools for medicinal chemists, acting as bioisosteres for amide bonds, key components of prodrug strategies, and crucial pharmacophores that interact directly with biological targets.[1][3]
The stability of the carbamate bond is a critical feature, arising from the resonance between the nitrogen lone pair and the carbonyl group.[3] This delocalization of electrons imparts a degree of conformational rigidity and enhances proteolytic stability compared to esters, while generally being more susceptible to hydrolysis than amides.[3] This tunable stability is a key reason for their widespread use.
Strategic Applications of Carbamates in Drug Development
The application of carbamates in medicinal chemistry is broadly categorized into two strategic areas: as bioreversible prodrugs and as integral components of the active pharmacophore.
Carbamates as Bioreversible Prodrugs
A primary application of the carbamate linkage is in the design of prodrugs to enhance the physicochemical and pharmacokinetic properties of parent drug molecules.[1] This strategy is often employed to mask polar functional groups, such as hydroxyls and amines, to improve membrane permeability and oral bioavailability.
The enzymatic cleavage of the carbamate bond, typically by esterases, releases the active drug in vivo.[1] The rate of this hydrolysis can be modulated by altering the substituents on the nitrogen and oxygen atoms of the carbamate, allowing for controlled release of the therapeutic agent.[4]
Key Advantages of Carbamate Prodrugs:
Enhanced Bioavailability: By masking polar groups, carbamate prodrugs can significantly improve absorption.
Improved Stability: Carbamates can protect sensitive functional groups from degradation in the gastrointestinal tract.[1]
Targeted Delivery: Prodrugs can be designed to be activated by specific enzymes present in target tissues, thereby reducing systemic toxicity.[5][6]
Controlled Release: The rate of hydrolysis can be fine-tuned to achieve a desired pharmacokinetic profile.[7][8]
Carbamates as Active Pharmacophores
Beyond their role in prodrugs, carbamates are frequently integral to the pharmacophore of a drug, directly participating in interactions with the biological target. The hydrogen bonding capabilities of the N-H and C=O groups, along with the potential for hydrophobic interactions from the R groups, allow for precise molecular recognition.
A prominent example is the use of carbamates as inhibitors of cholinesterases in the treatment of Alzheimer's disease.[9] The carbamate moiety acts as a "slow substrate" for the enzyme, leading to a transient carbamoylation of the active site serine residue. This inactivation of the enzyme results in increased levels of the neurotransmitter acetylcholine in the brain, providing symptomatic relief.[10]
Synthesis of Carbamates: Methodologies and Protocols
The synthesis of carbamates can be achieved through various methods, with the choice of route depending on the starting materials and desired product. Traditional methods include the Hofmann and Curtius rearrangements, while more modern approaches often involve the use of chloroformates or isocyanates.[3][11]
General Synthetic Routes
Experimental Protocol: Synthesis of Rivastigmine
Rivastigmine is a carbamate-based acetylcholinesterase inhibitor used in the management of Alzheimer's disease. The following is a representative synthetic protocol.
Step 1: Synthesis of 3-(1-(dimethylamino)ethyl)phenol
To a solution of m-hydroxyacetophenone and dimethylamine, add formic acid.
Heat the reaction mixture to 160-180°C for 4-5 hours.[12]
Cool the reaction and add water. Adjust the pH to 1-2 with hydrochloric acid.
Extract with a low-polarity organic solvent (e.g., diethyl ether) to remove unreacted starting material.
Adjust the aqueous layer to pH 8.5 with a base and concentrate to dryness to obtain 3-(1-(dimethylamino)ethyl)phenol.[12]
Step 2: Synthesis of Rivastigmine
Dissolve 3-(1-(dimethylamino)ethyl)phenol in an appropriate solvent.
Add ethylmethyl-carbamic chloride for the condensation reaction to form the carbamate.[12]
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, purify the product using column chromatography to yield Rivastigmine.
Note: This is a generalized procedure. Specific reaction conditions, such as solvent, temperature, and purification methods, may vary and should be optimized.
Therapeutic Applications and Case Studies
The versatility of the carbamate moiety is evident in the wide range of therapeutic areas where carbamate-containing drugs have made a significant impact.
Neurodegenerative Diseases: Alzheimer's Disease
As previously mentioned, carbamates are a cornerstone in the treatment of Alzheimer's disease. Rivastigmine is a prime example of a carbamate that inhibits both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), leading to improved cognitive function in some patients.
Drug
Target(s)
Mechanism of Action
Rivastigmine
AChE, BChE
Reversible carbamoylation of the enzyme active site.
Physostigmine
AChE
Natural alkaloid with a carbamate functional group.
Oncology
In cancer therapy, carbamates are utilized both as active cytotoxic agents and in prodrug strategies to target tumors.[5][6] The ability to design carbamate prodrugs that are activated by tumor-specific enzymes is a particularly promising approach to reduce the side effects of chemotherapy.[5][6]
Mitomycin C: An anticancer antibiotic with a carbamate moiety that acts as a DNA cross-linking agent.[6]
Docetaxel: A semi-synthetic taxane with a carbamate side chain, which is crucial for its microtubule-stabilizing activity.[6]
Experimental Protocol: Evaluation of Cholinesterase Inhibition using Ellman's Assay
This colorimetric assay is widely used to screen for and characterize cholinesterase inhibitors.
Principle: The enzyme hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is measured spectrophotometrically at 412 nm. The rate of color formation is proportional to the enzyme activity.[13]
Materials:
0.1 M Phosphate Buffer (pH 8.0)
10 mM DTNB solution in phosphate buffer
14 mM ATCI solution in deionized water (prepare fresh)
Acetylcholinesterase (AChE) solution (e.g., 1 U/mL in phosphate buffer, keep on ice)
Test inhibitor compound dissolved in an appropriate solvent
Pre-incubation: Add the buffer, AChE solution, DTNB, and test compound/solvent to the respective wells. Mix and incubate for 10 minutes at 25°C.[13]
Initiate Reaction: Add 10 µL of the 14 mM ATCI solution to all wells except the blank to start the reaction.[13]
Kinetic Measurement: Immediately measure the increase in absorbance at 412 nm every minute for 10-15 minutes.[13]
Data Analysis:
Calculate the rate of reaction (ΔAbs/min) from the linear portion of the absorbance vs. time curve.
Correct for non-enzymatic hydrolysis by subtracting the rate of the blank from the rates of the control and test samples.[13]
Determine the percent inhibition and, subsequently, the IC₅₀ value for the inhibitor.
Structure-Activity Relationships (SAR) and Metabolic Stability
The pharmacological activity and pharmacokinetic profile of carbamate-containing drugs are highly dependent on the nature of the substituents on the carbamate moiety.
SAR in Cholinesterase Inhibitors
For carbamate-based cholinesterase inhibitors, modifications to the alkyl or aryl groups on both the nitrogen and oxygen atoms can significantly impact potency and selectivity for AChE versus BChE.
Structural Feature
Impact on Activity
N-substituents
The size and nature of the alkyl groups on the nitrogen influence the rate of carbamoylation and the stability of the carbamoylated enzyme.
O-substituent (leaving group)
The structure of the phenol or alcohol leaving group is critical for binding to the enzyme's active site and determining inhibitory potency.[9]
Metabolic Stability of Carbamates
The metabolic stability of a carbamate is a crucial determinant of its half-life and duration of action. The susceptibility to hydrolysis is influenced by the electronic and steric properties of the substituents. A general trend for the metabolic lability of carbamates has been established:
This trend serves as a valuable guideline in the design of both stable carbamate drugs and labile carbamate prodrugs.
Conclusion
The carbamate functional group continues to be a highly valuable and versatile component in the medicinal chemist's toolkit. Its unique blend of stability, reactivity, and structural properties allows for its successful application in a wide array of therapeutic strategies. A thorough understanding of the synthesis, structure-activity relationships, and metabolic fate of carbamates is essential for the rational design of new and improved therapeutic agents. The insights and protocols provided in this guide are intended to support researchers and drug development professionals in harnessing the full potential of this remarkable functional group.
References
Identification, Synthesis, and Characterization of Potential Process Related Compounds of Rivastigmine Tartr
Cholinesterase (ChE) Test Using Ellman's Photometric Method. (n.d.).
Novel Convenient Synthesis of Rivastigmine. (2025, August 6). ResearchGate. Retrieved January 8, 2026, from [Link]
Ellman Esterase Assay Protocol. (n.d.). Scribd.
COMPARISON OF PROTOCOLS FOR MEASURING ACTIVITIES OF HUMAN BLOOD CHOLINESTERASES BY THE ELLMAN METHOD. (n.d.). CORE.
Synthesis of (S)-Rivastigmine. (2010, July 22). Synfacts.
Example Pathview graphs: (a) Graphviz view on a canonical signaling... (n.d.).
Synthesis process of (S)-rivastigmine. (n.d.).
Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence. (n.d.). PMC - NIH.
Production process of rivastigmine. (n.d.).
Synthesis and Hybrid SAR Property Modeling of Novel Cholinesterase Inhibitors. (n.d.). PMC.
Acetylcholinesterase inhibitors: SAR and kinetic studies on omega-[N-methyl-N-(3-alkylcarbamoyloxyphenyl)
Carbam
Application of Graph-based Data Mining to Metabolic Pathways. (n.d.).
Application of organic carbamates in drug design. Part 1: anticancer agents - recent reports. (n.d.).
Organic Carbamates in Drug Design and Medicinal Chemistry. (n.d.). PMC - PubMed Central.
2D-QSAR-guided design of potent carbamate-based inhibitors of acetylcholinesterase. (n.d.).
Design and synthesis of carbamate-linked ester prodrugs selectively activated by carboxylesterase 1 with enhanced stability against intestinal hydrolysis. (2025, December 25). PubMed.
Resveratrol-Based Carbamates as Selective Butyrylcholinesterase Inhibitors: Design, Synthesis, Computational Study and Biometal. (2025, January 15). FULIR.
Synthesis and Enzyme Hydrolysis Study of Acyloxyalkyl Carbamates as New Prodrugs for Amines. (2025, December 3).
Cholinesterase inhibitors: SAR and enzyme inhibitory activity of 3-[ω-(benzylmethylamino)alkoxy]xanthen-9-ones. (2025, August 6).
Organic Carbamates in Drug Design and Medicinal Chemistry. (2015, January 7).
Application of organic carbamates in drug design. Part 1: Anticancer agents - Recent reports. (2025, August 7).
Synthesis and Enzymatic Hydrolysis Study of Acyloxyalkyl Carbamate as New Prodrug for Amine. (2025, August 10).
Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. (n.d.). PMC - PubMed Central.
Synthesis and Evaluation as Prodrugs of Hydrophilic Carbamate Ester Analogues of Resver
8.2 How to Draw Lewis Dot Structures. (2021, October 27). YouTube.
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Homoserine Lactone Derivatives in Chemical Biology: Intercepting Bacterial Conversations
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Cell-to-cell communication, or quorum sensing (QS), allows bacteria to coordinate collective behaviors, including virul...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Cell-to-cell communication, or quorum sensing (QS), allows bacteria to coordinate collective behaviors, including virulence and biofilm formation, by producing and sensing small signaling molecules. In many Gram-negative bacteria, N-acyl homoserine lactones (AHLs) are the primary language of this chemical communication. The ability to intercept, disrupt, or manipulate these signaling pathways offers a profound opportunity to control bacterial behavior without the intense selective pressure of traditional bactericidal antibiotics. This guide provides a deep dive into the world of homoserine lactone derivatives as chemical biology tools. We will explore the fundamental principles of AHL-mediated quorum sensing, detail the synthetic strategies for creating molecular probes and modulators, present methodologies for their evaluation, and discuss their application in the development of next-generation anti-virulence therapies.
The Lingua Franca of Gram-Negative Bacteria: Quorum Sensing and N-Acyl Homoserine Lactones
Quorum sensing (QS) is a sophisticated mechanism of intercellular communication that enables bacteria to monitor their population density and collectively regulate gene expression.[1][2] This process is mediated by small, diffusible signaling molecules known as autoinducers. In a vast number of Proteobacteria, the key autoinducers are N-acyl homoserine lactones (AHLs).[1][3]
The canonical QS system, first elucidated in the marine bacterium Vibrio fischeri, is governed by two core proteins: LuxI and LuxR.[2][4]
LuxI-type Synthases: These enzymes are responsible for synthesizing specific AHL molecules. They utilize S-adenosylmethionine (SAM) for the homoserine lactone ring and an acyl-acyl carrier protein (acyl-ACP) from the fatty acid biosynthesis pathway for the variable acyl side chain.[4][5][6]
LuxR-type Receptors: These proteins act as cytosolic AHL receptors and transcriptional regulators. At low cell density, AHLs diffuse away from the cell. As the population grows, the extracellular concentration of AHLs increases, leading to their accumulation within the cytoplasm.[1] Upon binding to its cognate AHL, the LuxR-type receptor undergoes a conformational change, dimerizes, and binds to specific DNA promoter sequences (often called "lux boxes") to activate or repress the transcription of target genes.[1][7]
This coordinated gene expression controls phenotypes that are most effective when undertaken by a group, such as biofilm formation, virulence factor production, bioluminescence, and antibiotic resistance.[8][9][10] The central role of AHL signaling in pathogenicity makes the LuxI/R system a prime target for chemical intervention.[8][11]
Caption: Structural variations in the acyl chain create signal specificity.
Table 1: Representative N-Acyl Homoserine Lactones and Their Bacterial Producers
Chemical Synthesis of AHL Derivatives: Forging the Tools of Interrogation
To study and manipulate QS systems, researchers require access to a wide array of AHLs and their analogs, many of which are not commercially available. Chemical synthesis provides the power to systematically modify the AHL scaffold to create agonists, antagonists, and molecular probes.
[9][13][14]
Causality Behind Synthetic Design
The choice of synthetic modifications is driven by the desire to answer specific biological questions or achieve a desired modulatory effect:
Probing the Receptor Pocket: By altering the acyl chain length and functionality, chemists can map the steric and electronic requirements of a LuxR receptor's binding site. [7][15]This is fundamental to structure-activity relationship (SAR) studies.
Creating Antagonists: Most modifications to the HSL ring, such as replacing the lactone oxygen with sulfur (thiolactone) or nitrogen, or altering its stereochemistry, disrupt the hydrogen bond network required for receptor activation, often converting a potent agonist into an antagonist. [3][16]These antagonists bind to the receptor but fail to induce the conformational change necessary for DNA binding, effectively blocking the signaling pathway.
Enhancing In Vivo Efficacy: The amide and lactone bonds in native AHLs are susceptible to enzymatic and pH-dependent hydrolysis. [17]Synthetic analogs can be designed with more stable bioisosteres (e.g., replacing the amide with a triazole or the lactone with a carbocycle) to increase their half-life in biological systems.
[3]* Developing Molecular Probes: Functional handles can be appended to the AHL structure, typically at the terminus of the acyl chain, to attach reporter groups like fluorophores for imaging or biotin for affinity purification of receptor proteins.
[18][19]
Experimental Protocol: General Synthesis of N-Acyl Homoserine Lactones
This protocol describes a standard, reliable method for synthesizing a variety of AHL analogs via the acylation of L-homoserine lactone. This self-validating system confirms synthesis through standard analytical techniques.
Objective: To synthesize an N-acyl homoserine lactone by coupling a carboxylic acid to L-homoserine lactone hydrobromide.
Materials:
L-Homoserine lactone hydrobromide
Desired carboxylic acid (e.g., octanoic acid)
N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling agent (e.g., EDC/HOBt)
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Saturated sodium bicarbonate solution
1 M Hydrochloric acid solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate or sodium sulfate
Silica gel for column chromatography
Solvents for chromatography (e.g., Ethyl Acetate/Hexanes)
Step-by-Step Methodology:
Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve L-homoserine lactone hydrobromide (1.0 eq) and the desired carboxylic acid (1.1 eq) in anhydrous DCM.
Neutralization: Add triethylamine (2.5 eq) dropwise to the stirring suspension at 0 °C (ice bath). The solution should become clear as the free amine is generated.
Coupling Reaction: In a separate flask, dissolve the coupling agent, DCC (1.2 eq), in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C.
Causality Note: DCC is a highly effective dehydrating agent that activates the carboxylic acid for nucleophilic attack by the amine of the homoserine lactone. The reaction is performed at 0 °C to minimize side reactions.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the starting materials.
Workup:
Upon completion, a white precipitate of dicyclohexylurea (DCU), the byproduct of the DCC coupling, will have formed. Filter the reaction mixture through a pad of Celite to remove the DCU precipitate.
Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate, and brine.
Causality Note: The acidic wash removes excess base (TEA), while the basic wash removes unreacted carboxylic acid and acidic impurities. The brine wash removes residual water.
Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product is then purified by silica gel column chromatography using an appropriate solvent gradient (e.g., 30-70% ethyl acetate in hexanes).
Validation: Combine the fractions containing the pure product (as determined by TLC). Evaporate the solvent and characterize the final compound by NMR (¹H, ¹³C) and Mass Spectrometry (MS) to confirm its structure and purity (≥95%).
[9][13]
Caption: A robust workflow for producing custom AHL derivatives.
Applications in Chemical Biology: Probing and Modulating Quorum Sensing
Synthetic AHL derivatives are powerful tools for dissecting and controlling bacterial communication networks. Their applications range from fundamental studies of receptor-ligand interactions to the development of novel anti-virulence agents.
Structure-Activity Relationship (SAR) Studies
By systematically synthesizing and testing libraries of AHL analogs, researchers can delineate the precise structural features required for receptor activation (agonism) or inhibition (antagonism). [7][15]These studies have revealed several key principles:
The integrity of the HSL ring and the stereochemistry at the C3 position are paramount for agonist activity.
[7]* Acyl chain length is the primary gatekeeper of specificity, with receptors like LasR preferring long chains (e.g., 3-oxo-C12) and RhlR preferring short chains (e.g., C4).
[10][15]* Analogs with bulky or aromatic acyl chains often act as competitive antagonists, binding to the receptor but failing to trigger activation.
[9][14]
Table 2: Examples of Synthetic AHL Modulators and Their Activities
AHL antagonists represent a promising class of "quorum quenchers" (QQs). Unlike traditional antibiotics that kill bacteria and drive resistance, QQs aim to disarm pathogens by silencing their communication pathways. [9][20]By preventing the coordinated expression of virulence factors and biofilm formation, quorum quenchers can render bacteria more susceptible to host immune clearance and conventional antibiotics, without exerting direct selective pressure for survival. [9][13]This approach has shown efficacy in reducing the pathogenicity of organisms like P. aeruginosa in various infection models.
[9]
Methodologies for Studying AHL-Mediated Systems
Evaluating the effect of homoserine lactone derivatives requires a robust and multi-faceted methodological approach, combining sensitive biological reporters with precise analytical chemistry.
AHL Detection and Quantification
Bacterial Biosensors: The workhorse for screening and quantifying AHL activity is the whole-cell biosensor. These are engineered bacterial strains that lack their native LuxI-type synthase but retain the LuxR-type receptor and a reporter gene (e.g., gfp for fluorescence, lacZ for colorimetric assay, or lux for bioluminescence) under the control of an AHL-inducible promoter. [21][22]When a sample containing the cognate AHL is added, the biosensor produces a quantifiable signal.
Expert Insight: Using a panel of biosensors with different specificities is crucial for profiling the types of AHLs produced by an unknown bacterium or for assessing the selectivity of a synthetic inhibitor. [23]For example, Chromobacterium violaceum CV026 is a classic biosensor that produces purple violacein pigment in response to short-chain AHLs.
[24]
Analytical Techniques: While biosensors measure biological activity, they do not provide definitive structural information. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is the gold standard for identifying and quantifying specific AHLs in complex mixtures, such as bacterial culture supernatants or clinical samples. [25][26]Thin Layer Chromatography (TLC) overlaid with a biosensor strain is another powerful method for separating and identifying active molecules.
[27]
Experimental Protocol: A GFP-Based Quorum Sensing Inhibition Assay
This protocol details a common method for screening compounds for their ability to inhibit a specific AHL signaling pathway using a GFP-based E. coli biosensor.
Objective: To quantify the inhibitory activity of a test compound against a specific LuxR-type receptor activated by its cognate AHL.
Materials:
E. coli biosensor strain (e.g., carrying a plasmid with lasR and a PlasI-gfp fusion).
Cognate AHL (e.g., 3-oxo-C12-HSL for the LasR biosensor).
Test compounds (potential inhibitors).
LB Broth with appropriate antibiotics for plasmid maintenance.
96-well microplates (black, clear-bottom for fluorescence reading).
Microplate reader capable of measuring optical density (OD600) and fluorescence (e.g., Ex: 485 nm, Em: 515 nm).
Step-by-Step Methodology:
Prepare Biosensor Culture: Inoculate the biosensor strain into LB broth with antibiotics and grow overnight at 37°C with shaking.
Subculture: The next day, subculture the overnight culture into fresh media (1:100 dilution) and grow to early exponential phase (OD600 ≈ 0.2-0.3).
Causality Note: Using cells in the exponential growth phase ensures they are metabolically active and responsive, leading to more consistent and reproducible results.
Prepare Assay Plate:
In the wells of a 96-well plate, add a fixed, sub-maximal concentration of the cognate AHL (e.g., the EC50 concentration, determined in a prior dose-response experiment).
Add serial dilutions of your test compounds to the wells. Include positive controls (AHL only) and negative controls (media only, vehicle solvent only).
Inoculate Plate: Add the prepared biosensor culture from Step 2 to all wells to a final OD600 of ~0.05.
Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 30°C or 37°C) with shaking for a set period (e.g., 4-6 hours).
Data Acquisition: After incubation, measure the OD600 of each well to assess bacterial growth. Then, measure the fluorescence intensity.
Self-Validation: It is critical to confirm that the test compounds do not inhibit bacterial growth. A significant reduction in OD600 indicates toxicity, which would confound the fluorescence results. True QS inhibition should reduce fluorescence without affecting the OD600.
Data Analysis:
Normalize the fluorescence reading to cell density (Fluorescence / OD600).
Calculate the percent inhibition for each concentration of the test compound relative to the positive control (AHL only).
Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.
Caption: A high-throughput method to identify and quantify QS inhibitors.
Therapeutic and Biotechnological Frontiers
The study of homoserine lactone derivatives extends beyond the research lab, with significant potential in medicine and biotechnology.
Anti-Biofilm Agents: Since biofilm formation is often QS-dependent, AHL antagonists are being developed as coatings for medical devices (e.g., catheters, implants) and as additives to industrial pipelines to prevent the formation of resilient, antibiotic-tolerant bacterial communities.
[9][13]* Combination Therapies: Quorum quenchers can be used in conjunction with traditional antibiotics. By dismantling the biofilm's protective matrix and down-regulating virulence, they can re-sensitize resistant bacteria to drugs that were previously ineffective.
Synthetic Biology: The modularity of LuxI/R systems makes them ideal components for engineering synthetic biological circuits. Researchers are using different orthogonal AHL signaling systems to create engineered microbial consortia where different bacterial populations can communicate and perform complex, coordinated tasks without interfering with each other's signaling channels.
Conclusion and Future Outlook
Homoserine lactone derivatives have evolved from curiosities of bacterial communication to indispensable tools in chemical biology. They provide the means to systematically investigate, manipulate, and control the social behaviors of bacteria. The insights gained from SAR studies are paving the way for a new class of anti-infective therapies that target communication rather than viability, offering a promising strategy to combat the growing threat of antimicrobial resistance.
[8][11]
Key challenges remain, including improving the bioavailability and in vivo stability of synthetic modulators and understanding the complex interplay of QS with host immune responses. [8][28]However, the continued exploration of this chemical language will undoubtedly unlock new ways to manage microbial communities in health, disease, and industry.
References
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Abisado, R. G., Benomar, S., Klaus, J. R., Dandekar, A. A., & Chandler, J. R. (2018). Molecular Mechanisms and Applications of N-Acyl Homoserine Lactone-Mediated Quorum Sensing in Bacteria. MDPI. [Link]
Parsek, M. R., Schaefer, A. L., & Greenberg, E. P. (1999). Acyl homoserine-lactone quorum-sensing signal generation. PubMed, 96(8), 4360-4365. [Link]
Galloway, W. R. J. D., Hodgkinson, J. T., Bowden, S. D., Welch, M., & Spring, D. R. (2016). Chemical probes of quorum sensing: from compound development to biological discovery. FEMS Microbiology Reviews, 40(5), 628-648. [Link]
Fuqua, C., & Greenberg, E. P. (2002). Acyl-Homoserine Lactone Quorum Sensing in Bacteria. Annual Review of Genetics, 36, 439-468. [Link]
Parsek, M. R., Schaefer, A. L., & Greenberg, E. P. (1999). Acyl homoserine-lactone quorum-sensing signal generation. Proceedings of the National Academy of Sciences, 96(8), 4360-4365. [Link]
Galloway, W. R. J. D., Hodgkinson, J. T., Bowden, S. D., Welch, M., & Spring, D. R. (2016). Chemical probes of quorum sensing: from compound development to biological discovery. PubMed. [Link]
Hao, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in Microbiology. [Link]
Soulère, L., et al. (2021). Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics. MDPI. [Link]
Hao, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. PMC - NIH. [Link]
Praneenararat, T., Palmer, A. G., & Blackwell, H. E. (2012). Chemical methods to interrogate bacterial quorum sensing pathways. Organic & Biomolecular Chemistry, 10(41), 8189-8199. [Link]
Boto, A., et al. (2023). Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. MDPI. [Link]
Ayswarya, D., et al. (2007). Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue. PMC - NIH. [Link]
Lin, Y.-M., et al. (2019). Synthesis and Biological Evaluation of Novel L-Homoserine Lactone Analogs as Quorum Sensing Inhibitors of Pseudomonas aeruginosa. Chemical and Pharmaceutical Bulletin, 67(10), 1088-1099. [Link]
Andersen, J. B., et al. (2001). gfp-Based N-Acyl Homoserine-Lactone Sensor Systems for Detection of Bacterial Communication. Applied and Environmental Microbiology, 67(2), 575-585. [Link]
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O'Loughlin, C. T., et al. (2018). Structure-Function Analyses of the N-Butanoyl l-Homoserine Lactone Quorum-Sensing Signal Define Features Critical to Activity in RhlR. ACS Chemical Biology, 13(9), 2416-2425. [Link]
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Sevin, D. C., & Stöckli, R. (2019). Sampling, separation, and quantification of N‐acyl homoserine lactones from marine intertidal sediments. Limnology and Oceanography: Methods, 17(11), 589-598. [Link]
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Synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate protocol
An In-Depth Guide to the Synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate for Advanced Research Applications This comprehensive guide provides a detailed protocol and expert insights for the synthesis of ter...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Guide to the Synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate for Advanced Research Applications
This comprehensive guide provides a detailed protocol and expert insights for the synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a crucial heterocyclic building block in medicinal chemistry and drug development.[1][2] This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering a robust methodology grounded in established chemical principles.
Introduction: The Significance of Boc-Homoserine Lactone
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, is a protected form of α-amino-γ-butyrolactone. The tert-butoxycarbonyl (Boc) protecting group is one of the most widely used amine protecting groups in organic synthesis.[3] Its popularity stems from its stability in a wide range of reaction conditions, including basic and nucleophilic environments, and its facile removal under mild acidic conditions. This orthogonality makes it an invaluable tool in the multi-step synthesis of complex molecules. The γ-butyrolactone moiety is a structural motif present in numerous natural products and pharmacologically active compounds, making this particular building block a valuable precursor in various synthetic endeavors.
Safety First: Hazard Analysis and Risk Mitigation
A thorough risk assessment is paramount before commencing any chemical synthesis. The primary reagents in this protocol require careful handling in a well-ventilated fume hood, utilizing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Reagent
Key Hazards
Handling Precautions
Di-tert-butyl dicarbonate (Boc₂O)
Flammable liquid and vapor, Fatal if inhaled, Causes skin and serious eye irritation, May cause an allergic skin reaction.[4][5]
Keep away from heat and open flames.[4][5] Work in a well-ventilated fume hood. Avoid breathing vapors.[4][5] Wear protective gloves, eye, and face protection.[4][5]
α-Amino-γ-butyrolactone Hydrobromide
Causes skin and serious eye irritation.
Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.
Triethylamine (Et₃N)
Highly flammable liquid and vapor, Toxic if inhaled, Causes severe skin burns and eye damage.
Keep container tightly closed in a well-ventilated place. Wear protective gloves, clothing, eye, and face protection.
Dichloromethane (DCM)
Suspected of causing cancer, Causes skin and eye irritation, May cause drowsiness or dizziness.
Use only in a well-ventilated area. Avoid breathing vapors.
Trifluoroacetic Acid (TFA) (for deprotection)
Causes severe skin burns and eye damage, Harmful if inhaled.
Handle with extreme care in a fume hood. Wear appropriate PPE.
The synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the starting amine, 3-amino-tetrahydrofuran-2-one, acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate (Boc anhydride). This forms a transient tetrahedral intermediate. The intermediate then collapses, leading to the formation of the stable Boc-protected amine, along with the byproducts tert-butanol and carbon dioxide. A base, such as triethylamine, is used to neutralize the protonated amine that forms during the reaction, driving the equilibrium towards the product.
Visualizing the Synthesis Workflow
The following diagram illustrates the key steps involved in the synthesis protocol, from reagent preparation to product isolation and purification.
Caption: A flowchart of the experimental procedure.
Detailed Step-by-Step Synthesis Protocol
This protocol is adapted from a procedure reported in the peer-reviewed literature for the synthesis of Boc-homoserine lactone.[6]
Ethyl Acetate (EtOAc) and Cyclohexane (or Hexane) for chromatography
Round-bottom flask with magnetic stirrer
Ice bath
Separatory funnel
Rotary evaporator
Flash chromatography setup
Thin-Layer Chromatography (TLC) plates and developing chamber
Procedure
Preparation of Homoserine Lactone (In Situ): If starting from DL-Homoserine, it must first be cyclized to the lactone. A common method involves treating homoserine with an acid catalyst, such as trifluoroacetic acid (TFA), and then removing the acid under reduced pressure.[6] For this protocol, we will assume the use of commercially available DL-homoserine lactone hydrobromide, which requires neutralization.
Reaction Setup:
To a round-bottom flask, add DL-homoserine lactone hydrobromide (1.0 eq.).
Dissolve the solids in dichloromethane (approx. 0.5 M concentration relative to the amine).[6]
Cool the flask in an ice bath to 0 °C with stirring.
Base Addition:
Slowly add triethylamine (3.0 eq.) to the cooled solution dropwise over 10 minutes.[6] The triethylamine serves both to neutralize the hydrobromide salt and to act as the base for the Boc-protection reaction itself.
A white precipitate of triethylammonium bromide may form.
Reaction:
Stir the reaction mixture at 0 °C for 10 minutes.[6]
Remove the ice bath and allow the reaction to warm to room temperature.
Continue stirring at room temperature for 12 hours.[6]
Monitor the reaction progress by Thin-Layer Chromatography (TLC). The product, being more nonpolar, will have a higher Rf value than the starting amine. A suitable eluent system for TLC is 33% ethyl acetate in cyclohexane.[6]
Work-up:
Once the reaction is complete, transfer the mixture to a separatory funnel.
Wash the organic phase sequentially with deionized water (2 x volume of DCM) and 1M aqueous HCl (2 x volume of DCM).[6] The acid wash removes any remaining triethylamine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).[6]
Filter off the drying agent and concentrate the filtrate to dryness using a rotary evaporator.
Purification:
The crude product, typically a colorless solid or oil, is purified by flash column chromatography on silica gel.[6]
A suitable eluent system is a gradient of ethyl acetate in cyclohexane (e.g., starting with 20% EtOAc and gradually increasing to 40%). The product typically elutes at approximately 33% ethyl acetate in cyclohexane.[6]
Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure.
Expected Yield and Characterization
Yield: A typical yield for this reaction is high, often around 94%.[6]
Appearance: The final product is a colorless solid.[6]
Characterization: The identity and purity of the synthesized tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate should be confirmed by standard analytical techniques.
Incomplete Reaction: If TLC analysis shows significant starting material remaining after 12 hours, the reaction time can be extended. Ensure that the triethylamine used is dry, as moisture can hydrolyze the Boc anhydride.
Low Yield: Low yields can result from inefficient extraction or purification. Ensure thorough extraction during the work-up. During chromatography, careful fraction collection is key to avoid loss of product.
Rationale for Reagent Stoichiometry: Using a slight excess of triethylamine (relative to the hydrobromide salt) ensures that the free amine is readily available to react with the Boc anhydride. Using equimolar amounts of the amine and Boc anhydride is standard for this type of reaction to maximize atom economy and simplify purification.
Choice of Solvent: Dichloromethane is an excellent solvent for this reaction as it dissolves both the starting materials and the product well, and it is relatively unreactive. Its low boiling point also facilitates easy removal after the reaction.
Conclusion
This protocol provides a reliable and high-yielding method for the synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. By adhering to the safety precautions and procedural details outlined, researchers can confidently produce this valuable synthetic intermediate for a wide range of applications in drug discovery and development. The key to success lies in careful execution, appropriate monitoring of the reaction progress, and meticulous purification of the final product.
References
ChemBK. (2024, April 9). Boc-Homoserine Lactone.
Fushman, D., et al. (2023, July 15). Biocompatible Lysine Protecting Groups for the Chemoenzymatic Synthesis of K48/K63 Heterotypic and Branched Ubiquitin Chains. ACS Central Science.
The Royal Society of Chemistry. (2010). The natural product hybrid of Syringolin A and Glidobactin A synergizes proteasome inhibition potency with subsite selectivity J.
Google Patents. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.
Google Patents. US9603936B2 - Polyethylene glycol based prodrug of adrenomedullin and use thereof.
Google Patents.
Google Patents. CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.
Application Notes and Protocols for Boc-DL-homoserine lactone: A Versatile Building Block for Chemical Biology and Drug Discovery
Introduction: Unlocking Cell-to-Cell Communication In the intricate world of microbiology, bacteria communicate and coordinate collective behaviors through a process known as quorum sensing (QS).[][2][3] This sophisticat...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unlocking Cell-to-Cell Communication
In the intricate world of microbiology, bacteria communicate and coordinate collective behaviors through a process known as quorum sensing (QS).[][2][3] This sophisticated cell-to-cell signaling network relies on the production and detection of small signaling molecules called autoinducers.[3] Among the most studied autoinducers in Gram-negative bacteria are N-acyl homoserine lactones (AHLs).[4][5][6] These molecules consist of a conserved homoserine lactone ring attached to an acyl chain of varying length and modification.[7][8] The specificity of the QS signal is largely determined by the nature of this acyl chain.[4][7]
The ability to synthesize a diverse array of AHLs is paramount for researchers studying bacterial communication, developing anti-virulence strategies, and creating novel drug delivery systems.[][9][10][11] Boc-DL-homoserine lactone has emerged as a critical synthetic building block in this endeavor. The tert-butoxycarbonyl (Boc) protecting group on the amine of the homoserine lactone ring allows for precise and controlled acylation, making it an invaluable tool for chemists and biologists alike.[12]
This comprehensive guide provides detailed application notes and protocols for the effective use of Boc-DL-homoserine lactone in the synthesis of AHLs. We will delve into the underlying chemical principles, provide step-by-step experimental procedures, and offer insights into troubleshooting and optimization.
Chemical Properties and Handling
Boc-DL-homoserine lactone is a white crystalline powder with a molecular weight of 201.22 g/mol .[13][14][15] It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. The homoserine lactone ring is susceptible to hydrolysis, particularly under basic or strongly acidic conditions, which leads to the opening of the lactone ring.[16][17] This inherent reactivity underscores the importance of careful reaction condition selection during synthesis and deprotection steps.
Table 1: Physicochemical Properties of Boc-DL-homoserine lactone
Core Application: Synthesis of N-Acyl Homoserine Lactones (AHLs)
The primary application of Boc-DL-homoserine lactone is as a precursor for the synthesis of a wide range of AHLs. The Boc protecting group facilitates the coupling of various acyl chains to the amine of the homoserine lactone core. This is typically achieved through standard amide bond formation reactions.
Workflow for AHL Synthesis
The general workflow for synthesizing AHLs using Boc-DL-homoserine lactone involves two key steps: coupling of the acyl chain and deprotection of the Boc group.
Caption: General workflow for N-acyl homoserine lactone synthesis.
Protocol 1: Synthesis of N-Octanoyl-DL-homoserine lactone (C8-HSL)
This protocol details the synthesis of N-octanoyl-DL-homoserine lactone (C8-HSL), a common AHL, as a representative example.
Materials:
Boc-DL-homoserine lactone
Octanoyl chloride
Triethylamine (TEA)
Dichloromethane (DCM), anhydrous
Trifluoroacetic acid (TFA)
Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Ethyl acetate and hexanes for chromatography
Instrumentation:
Round-bottom flasks
Magnetic stirrer and stir bars
Ice bath
Separatory funnel
Rotary evaporator
Thin-layer chromatography (TLC) plates and chamber
Glass column for chromatography
Procedure:
Part A: Coupling of the Acyl Chain
Reaction Setup: In a clean, dry round-bottom flask, dissolve Boc-DL-homoserine lactone (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.
Addition of Base: Add triethylamine (1.2 eq) to the solution. TEA acts as a base to neutralize the HCl generated during the reaction.
Acylation: Slowly add octanoyl chloride (1.1 eq) dropwise to the cooled solution while stirring. The reaction is exothermic, and slow addition helps to control the temperature.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by TLC. The disappearance of the Boc-DL-homoserine lactone spot and the appearance of a new, less polar spot indicates the formation of the Boc-protected AHL.
Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude Boc-protected C8-HSL.
Part B: Boc Deprotection
Deprotection Setup: Dissolve the crude Boc-protected C8-HSL from the previous step in DCM. Add trifluoroacetic acid (TFA) in a 1:1 ratio (v/v) to the solution.[18] Be cautious as TFA is corrosive.
Deprotection Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the deprotection by TLC until the starting material is consumed.[18]
Removal of Acid: After completion, remove the TFA and DCM under reduced pressure. It is crucial to remove all traces of TFA as it can interfere with subsequent steps. Co-evaporation with toluene can aid in the complete removal of TFA.
Purification: Purify the crude C8-HSL by silica gel column chromatography using a gradient of ethyl acetate in hexanes to obtain the pure product.
Table 2: Troubleshooting Guide for AHL Synthesis
Issue
Possible Cause
Suggested Solution
Incomplete Coupling Reaction
- Insufficient reaction time- Inactive reagents
- Extend the reaction time and monitor by TLC.- Use freshly opened or distilled reagents.
Low Yield
- Hydrolysis of the lactone ring- Loss during work-up
- Ensure anhydrous conditions and avoid strong bases.- Perform careful extractions and transfers.
Incomplete Boc Deprotection
- Insufficient acid or reaction time
- Increase the amount of TFA or extend the reaction time.[19]
Side Product Formation
- Reaction with impurities
- Use high-purity starting materials and solvents.
Advanced Applications and Considerations
The versatility of Boc-DL-homoserine lactone extends beyond the synthesis of simple AHLs. It can be used as a scaffold to introduce various functionalities, leading to the creation of AHL analogs for diverse applications.
Synthesis of Quorum Sensing Probes and Inhibitors
By coupling modified acyl chains, researchers can synthesize AHL-based probes (e.g., biotinylated or fluorescently tagged AHLs) to study AHL-protein interactions.[20] Furthermore, the synthesis of AHL analogs with altered acyl chains or modifications to the lactone ring can lead to the discovery of potent quorum sensing inhibitors (QSIs).[9][10][11][21] These QSIs are of significant interest in the development of anti-virulence drugs that disarm bacteria rather than killing them, potentially reducing the development of antibiotic resistance.[][2]
Diagram of AHL-Mediated Quorum Sensing and Inhibition
Caption: Mechanism of AHL-mediated quorum sensing and competitive inhibition.
Characterization of Synthesized AHLs
After synthesis and purification, it is crucial to confirm the identity and purity of the AHLs. Standard analytical techniques are employed for this purpose.
Thin-Layer Chromatography (TLC): A quick and effective method to monitor reaction progress and assess the purity of the final product.[22][23][24][25]
Mass Spectrometry (MS): Provides information about the molecular weight of the synthesized compound, confirming the successful coupling of the acyl chain.[24][26]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the detailed chemical structure of the AHL, confirming the connectivity of atoms and the presence of both the homoserine lactone ring and the acyl chain.[16]
Conclusion
Boc-DL-homoserine lactone is a cornerstone in the synthesis of N-acyl homoserine lactones, providing a reliable and versatile platform for researchers in chemical biology, microbiology, and drug discovery. The protocols and guidelines presented here offer a solid foundation for the successful synthesis and application of these important signaling molecules. As our understanding of bacterial communication deepens, the demand for custom-synthesized AHLs and their analogs will undoubtedly grow, further cementing the importance of Boc-DL-homoserine lactone as an indispensable tool in the modern chemical biology laboratory.
References
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Proceedings of the National Academy of Sciences of the United States of America, 94(12), 6036–6041. [Link]
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Semantic Scholar. [Link]
Yates, E. A., Philipp, B., Buckley, C., Atkinson, S., Chhabra, S. R., Sockett, R. E., Goldner, M., Dessaux, Y., Camara, M., Smith, H., & Williams, P. (2002). N-Acylhomoserine Lactones Undergo Lactonolysis in a pH-, Temperature-, and Acyl Chain Length-Dependent Manner during Growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa. Infection and Immunity, 70(10), 5635–5646. [Link]
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. PMC - NIH. [Link]
Shaw, P. D., Ping, G., Daly, S. L., Cha, C., Cronan, J. E., Jr, Rinehart, K. L., & Farrand, S. K. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. PNAS. [Link]
Kaufmann, G. F., Sartorio, R., Lee, S.-H., Rogers, C. J., Meijler, M. M., Moss, J. A., Clapham, B., Brogan, A. P., Dickerson, T. J., & Janda, K. D. (2005). Identification and Quantification of N-Acyl Homoserine Lactones Involved in Bacterial Communication by Small-Scale Synthesis of Internal Standards and Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. Analytical Chemistry, 77(9), 2818–2825. [Link]
Smith, K. M., Bu, Y., & Suga, H. (2003). Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue. Chemistry & Biology, 10(6), 563–571. [Link]
Okshevsky, M., Bond, N., & Bottomley, A. L. (2018). Modified N-acyl-L-homoserine lactone compounds abrogate Las-dependent quorum-sensing response in human pathogen Pseudomonas aeruginosa. Frontiers in Microbiology, 9, 235. [Link]
Churchill, M. E. (2011). Structural Basis of Acyl-homoserine Lactone-Dependent Signaling. Quorum Sensing: Chemical Communication Among Bacteria, 231–248. [Link]
Wikipedia. (2023, December 2). N-Acyl homoserine lactone. In Wikipedia. [Link]
Alcaide, B., Almendros, P., & Aragoncillo, C. (2020). Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. Molecules, 25(22), 5468. [Link]
Rajput, A., Kumar, A., & Kumar, V. (2022). Molecular Mechanisms and Applications of N-Acyl Homoserine Lactone-Mediated Quorum Sensing in Bacteria. International Journal of Molecular Sciences, 23(19), 11558. [Link]
ChemBK. (2024, April 9). Boc-Homoserine Lactone. [Link]
Whiteley, M., Diggle, S. P., & Greenberg, E. P. (2017). Acyl-homoserine lactone quorum sensing: from evolution to application. Annual Review of Microbiology, 71, 309–330. [Link]
Van Oijhuizen, L. M., et al. (2018). Synthesis and biological evaluation of novel N-α-haloacylated homoserine lactones as quorum sensing modulators. Beilstein Journal of Organic Chemistry, 14, 1247–1255. [Link]
Horne, W. S., et al. (2014). A Key n→π* Interaction in N-Acyl Homoserine Lactones. ACS Chemical Biology, 9(4), 849–854. [Link]
Hao, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in Cellular and Infection Microbiology, 11, 741634. [Link]
Hao, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in Cellular and Infection Microbiology, 11. [Link]
Kalia, V. C. (2013). N-Acyl Homoserine Lactone-Mediated Quorum Sensing with Special Reference to Use of Quorum Quenching Bacteria in Membrane Biofouling Control. BioMed Research International, 2013, 601357. [Link]
Rajput, A., Kumar, A., & Kumar, V. (2022). Molecular Mechanisms and Applications of N-Acyl Homoserine Lactone-Mediated Quorum Sensing in Bacteria. MDPI. [Link]
Giraud, A., et al. (2020). Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics. Molecules, 25(19), 4493. [Link]
Hartmann, A., et al. (2013). Modified N-acyl-homoserine lactones as chemical probes for the elucidation of plant-microbe interactions. Organic & Biomolecular Chemistry, 11(40), 6935–6946. [Link]
National Center for Biotechnology Information. (n.d.). Homoserine Lactone. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). L-Homoserine lactone. PubChem Compound Database. Retrieved from [Link]
Application Notes & Protocols: Strategic Incorporation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate into Synthetic Peptides
Introduction: Expanding the Peptidomimetic Toolkit In the landscape of modern drug discovery and materials science, synthetic peptides are foundational. However, the constraints of the 20 canonical amino acids often limi...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Expanding the Peptidomimetic Toolkit
In the landscape of modern drug discovery and materials science, synthetic peptides are foundational. However, the constraints of the 20 canonical amino acids often limit the development of peptides with ideal therapeutic properties, such as enhanced stability, receptor specificity, and bioavailability. The introduction of non-canonical or modified amino acids is a key strategy to overcome these limitations. tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-α-amino-γ-butyrolactone (Boc-GBL-OH), is a chiral building block of significant interest.[1] It serves as a synthetic precursor for incorporating a conformationally restricted α-amino-γ-butyrolactone moiety into a peptide sequence.
This modification is particularly valuable for creating peptidomimetics where the lactone ring introduces a rigid structural element. This can lock the peptide backbone into a specific bioactive conformation, potentially increasing binding affinity to biological targets or improving resistance to enzymatic degradation. This guide provides an in-depth analysis of the chemistry, mechanistic principles, and detailed protocols for the successful integration of Boc-GBL-OH into peptide chains using Boc-based Solid-Phase Peptide Synthesis (SPPS).
Reagent Profile and Handling
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a derivative of homoserine lactone where the α-amino group is protected by a tert-butyloxycarbonyl (Boc) group.[2] This protection strategy is central to its application in stepwise peptide synthesis.[3][4]
Expert Insight: The choice between the (S) and (R) enantiomers is critical and must be dictated by the desired stereochemistry of the final peptide, as this will profoundly influence its biological activity.[1] For the remainder of this guide, the general term Boc-GBL-OH will be used, but researchers must procure the enantiomer appropriate for their specific application.
The Strategic Role in Boc-SPPS
Boc-based Solid-Phase Peptide Synthesis (SPPS) is a well-established methodology where peptides are assembled on a solid resin support, typically in the C-to-N terminus direction.[4][9] The process is cyclic, involving the sequential removal of the temporary Nα-Boc protecting group and the coupling of the next Boc-protected amino acid. Boc-GBL-OH is introduced within this cycle just as any other Boc-amino acid.
The core of the Boc-SPPS strategy relies on differential acid lability: the Nα-Boc group is removed by moderate acid (e.g., Trifluoroacetic acid, TFA), while the linkage to the resin and side-chain protecting groups are stable until cleaved by a much stronger acid (e.g., HF) at the end of the synthesis.[3][9]
Caption: General workflow for Boc-based Solid-Phase Peptide Synthesis (SPPS).
Detailed Experimental Protocols
These protocols are designed for manual synthesis but can be adapted for automated synthesizers. All operations should be performed in a fume hood with appropriate personal protective equipment.
Protocol 1: Coupling of Boc-GBL-OH to a Resin-Bound Peptide
This protocol describes the formation of a peptide bond between the free N-terminal amine of the resin-bound peptide and the carboxyl group of Boc-GBL-OH.
Materials:
Peptide-resin with a free N-terminus
Boc-GBL-OH (3-4 equivalents relative to resin loading)
Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes. If starting after a deprotection step, ensure the resin has been thoroughly washed and neutralized as per Protocol 2.
Pre-activation of Amino Acid:
In a separate, dry glass vessel, dissolve Boc-GBL-OH (3-4 eq.) and HATU (or HBTU, 3-4 eq.) in a minimal volume of DMF.
Add DIEA (6-8 eq.) to the solution.
Allow the mixture to pre-activate for 1-5 minutes at room temperature. A color change may be observed.
Causality: Pre-activation is crucial. HATU/HBTU reacts with the carboxylic acid of Boc-GBL-OH to form a highly reactive acyl-uronium intermediate.[10] This intermediate readily reacts with the nucleophilic N-terminal amine on the resin, driving the amide bond formation to completion. DIEA acts as a non-nucleophilic base to facilitate this process.
Coupling Reaction:
Drain the DMF from the swollen peptide-resin.
Add the pre-activated Boc-GBL-OH solution to the resin.
Agitate the mixture with nitrogen bubbling or mechanical shaking for 1-2 hours at room temperature.
Monitoring the Reaction:
Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a qualitative ninhydrin (Kaiser) test.[11]
Trustworthiness: This test provides a self-validating checkpoint. A blue/purple color indicates the presence of unreacted primary amines. A negative result (yellow/colorless beads) signifies that the coupling is complete. If the test is positive, the coupling reaction can be extended or repeated ("double coupling").
Washing:
Once the coupling is complete, drain the reaction solution.
Wash the peptide-resin thoroughly to remove excess reagents and byproducts. A typical wash cycle is:
DMF (3 x 1 min)
DCM (3 x 1 min)
Protocol 2: Nα-Boc Deprotection of the Newly Added GBL Residue
This protocol removes the Boc group from the newly incorporated GBL residue, exposing the α-amine for the next coupling cycle.
Materials:
Peptide-resin with N-terminal Boc-GBL
Deprotection Solution: 50% Trifluoroacetic Acid (TFA) in DCM (v/v)
Optional Scavenger: 0.5% Dithioethane (DTE) if sensitive residues are present elsewhere in the sequence.[12]
DCM, peptide synthesis grade
Isopropanol (IPA), peptide synthesis grade
Neutralization Solution: 5-10% DIEA in DCM or DMF (v/v)
Procedure:
Resin Preparation: Swell the Boc-GBL-peptide-resin in DCM for 10-15 minutes.
Deprotection:
Drain the DCM.
Add the deprotection solution (50% TFA/DCM). Perform a short pre-wash for 1-2 minutes.[9]
Drain and add fresh deprotection solution. Agitate for 20-30 minutes at room temperature.[11]
Causality: TFA is a strong enough acid to protonate the Boc group, causing it to cleave heterolytically.[13] This generates a stable tert-butyl cation, carbon dioxide, and the protonated amine (as a TFA salt).[12][14]
Washing:
Drain the TFA solution.
Wash the resin thoroughly to remove residual acid and the cleaved tert-butyl cation. A typical wash cycle is:
DCM (3 x 1 min)
IPA (2 x 1 min)
DCM (3 x 1 min)
Neutralization:
Add the neutralization solution (5-10% DIEA) to the resin and agitate for 5-10 minutes (perform twice).[3]
Causality: The deprotected amine is a non-nucleophilic trifluoroacetate salt. It must be converted back to the free amine by a non-nucleophilic base (DIEA) before it can participate in the next coupling reaction.[3]
Final Wash:
Drain the neutralization solution.
Wash the resin with DMF (3-5 times) to prepare it for the subsequent coupling step.
Mechanistic Deep Dive: The Chemistry of Deprotection
Understanding the mechanism of Boc deprotection is key to troubleshooting potential side reactions. The acid-catalyzed removal of the Boc group generates a highly reactive tert-butyl cation.
Caption: Acid-catalyzed removal of the Boc protecting group and potential side reactions.
This cation can alkylate nucleophilic side chains, particularly the indole ring of Tryptophan (Trp) or the thioether of Methionine (Met).[12][14] To prevent this, a "scavenger" such as dithiothreitol (DTT) or dithioethane (DTE) is often included in the deprotection cocktail to trap the cation.[12]
Troubleshooting Guide:
Issue
Probable Cause
Recommended Solution
Positive Kaiser Test after Coupling
Incomplete reaction due to steric hindrance or poor resin swelling.
Extend coupling time to 4 hours. If still positive, drain and perform a "double couple" with a fresh batch of activated Boc-GBL-OH.
Low Yield of Final Peptide
1. Incomplete deprotection. 2. Loss of peptide from resin due to repeated acid exposure.
1. Ensure TFA solution is fresh and reaction time is adequate. 2. Use a more acid-stable linker resin (e.g., PAM resin instead of standard Merrifield resin).[9]
Unexpected Mass in Final Product (+56 Da)
Alkylation of a sensitive residue (e.g., Trp) by the tert-butyl cation.
Add a scavenger like 0.5% DTE or DTT to the TFA deprotection solution during every deprotection step.[12]
Conclusion
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a powerful and versatile building block for peptide chemists aiming to design novel peptidomimetics. Its successful incorporation hinges on a solid understanding of standard Boc-SPPS principles, including optimized coupling activation and controlled acidic deprotection. By following the detailed protocols and heeding the mechanistic insights provided, researchers can confidently integrate the α-amino-γ-butyrolactone moiety to create structurally unique peptides for advanced therapeutic and research applications.
References
Application Notes and Protocols for Coupling Boc-L-Ile-OH in Solid-Phase Peptide Synthesis (SPPS). Benchchem.
Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec.
tert-butyl (tetrahydro-2-oxo-3-furanyl)
tert-Butyl (tetrahydro-2-oxo-3-furanyl)
(S-(-)-α-(Boc-Amino)-γ-butirolactona. Chem-Impex.
Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
Introduction to Peptide Synthesis. PMC - NIH.
Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies.
Deprotection of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate conditions
An In-Depth Guide to the Deprotection of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate Introduction: Navigating the Critical Step of Boc Removal The tert-butyloxycarbonyl (Boc) group stands as one of the most indispen...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Guide to the Deprotection of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Introduction: Navigating the Critical Step of Boc Removal
The tert-butyloxycarbonyl (Boc) group stands as one of the most indispensable amine protecting groups in modern organic synthesis, prized for its robustness under a wide array of nucleophilic and basic conditions.[1] Its strategic removal, however, is a critical juncture in any synthetic pathway. The compound tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a key chiral intermediate whose successful deprotection to yield 3-aminotetrahydrofuran-2-one is pivotal in the synthesis of numerous pharmaceutical agents.[2][3]
This application note serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond simple recipe-following to provide a deep understanding of the causality behind various deprotection protocols. We will explore the mechanistic underpinnings, compare the most effective methodologies, and provide detailed, field-proven protocols to ensure efficient and high-yielding removal of the Boc group from this specific lactam substrate.
Pillar 1: The Mechanism of Acid-Catalyzed Boc Deprotection
The lability of the Boc group in acidic media is the cornerstone of its utility.[1] The deprotection is not merely a hydrolysis but a carefully orchestrated fragmentation reaction.[4][5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.
The process unfolds in a sequence of steps:
Protonation: The reaction initiates with the protonation of the carbamate's carbonyl oxygen by a strong acid (e.g., TFA or HCl).[4][6] This step activates the group for cleavage.
C-O Bond Cleavage: The protonated intermediate undergoes heterolytic cleavage of the tert-butyl-oxygen bond. This is the rate-determining step and is energetically favored because it generates a highly stable tertiary carbocation, the tert-butyl cation, and an unstable carbamic acid intermediate.[4][6]
Decarboxylation: The carbamic acid rapidly decomposes, releasing gaseous carbon dioxide and the desired free amine.[4] This irreversible step drives the reaction to completion.
Salt Formation: In the acidic medium, the newly liberated amine is immediately protonated, typically yielding the corresponding amine salt (e.g., hydrochloride or trifluoroacetate) as the final product.[4][6]
A significant practical consideration is the fate of the electrophilic tert-butyl cation. It can potentially alkylate other nucleophilic sites in the molecule or polymerize.[4][7] To mitigate these unwanted side reactions, scavengers like anisole or thioanisole can be added to the reaction mixture.[8]
Harnessing the Potential of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate in Modern Drug Discovery
An Application Guide for Researchers Prepared by a Senior Application Scientist This document provides an in-depth guide for researchers, medicinal chemists, and drug development professionals on the strategic applicatio...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide for Researchers
Prepared by a Senior Application Scientist
This document provides an in-depth guide for researchers, medicinal chemists, and drug development professionals on the strategic applications of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate . This versatile chiral building block serves as a cornerstone in the synthesis of complex molecular architectures, particularly in the development of novel therapeutics. We will explore its intrinsic chemical value, detail its role in constructing key pharmacophores, and provide robust, field-tested protocols for its use.
Introduction: A Privileged Scaffold in Medicinal Chemistry
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, is a derivative of 3-amino-γ-butyrolactone where the amine is protected by the tert-butyloxycarbonyl (Boc) group.[1][2] The γ-butyrolactone moiety is considered a "privileged structure" in drug discovery, appearing in a wide array of natural products and FDA-approved drugs with diverse pharmacological activities.[3][4]
The strategic importance of this molecule lies in three key features:
The Chiral γ-Butyrolactone Core: This five-membered lactone provides a rigid, stereochemically defined scaffold. It can act as a bioisosteric replacement for other five-membered rings, such as the proline found in natural peptides, enabling it to fit into enzyme active sites.[3][5]
The Boc Protecting Group: The Boc group is one of the most widely used amine protecting groups in organic synthesis.[6] Its stability to a broad range of nucleophilic and basic conditions allows for selective chemical modifications elsewhere in the molecule.[7] Crucially, it can be removed under mild acidic conditions, ensuring compatibility with sensitive functional groups present in complex drug intermediates.[8]
Latent Functionality: The lactone itself is a reactive functional group. It can be opened by various nucleophiles to yield γ-hydroxy-α-amino acid derivatives, which can then be further manipulated or cyclized into different heterocyclic systems, such as substituted tetrahydrofurans (THFs). This "latent" functionality makes it a powerful tool for generating molecular diversity.
Physicochemical Properties
A clear understanding of the physical properties of this building block is essential for its effective use in synthesis.
Core Application: A Gateway to Novel Protease Inhibitors
A primary application of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate is as a precursor for sophisticated ligands designed to target the active sites of proteases, particularly HIV-1 protease.
Rationale: The P2 Ligand in HIV Protease Inhibitors
HIV-1 protease is a critical enzyme for viral maturation, making it a premier target for antiretroviral therapy.[13] Drugs like Atazanavir and Lopinavir are potent inhibitors that bind to the enzyme's active site, preventing it from processing viral polyproteins.[14] A key region of interaction is the S2 subsite, which accommodates the "P2" residue of the natural peptide substrate.
Research has shown that ligands containing a substituted tetrahydrofuran (THF) ring are exceptionally effective as P2 ligands.[5] These THF moieties can establish a network of crucial hydrogen bonds and van der Waals interactions with the backbone atoms of residues like Asp29 and Asp30 in the S2 subsite. tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is an ideal starting material to construct these highly functionalized THF ligands.
Conceptual Synthetic Workflow
The following workflow illustrates how the title compound can be elaborated into a functionalized THF ligand suitable for incorporation into an HIV protease inhibitor. This process leverages the latent functionality of the lactone ring.
Caption: General workflow for converting the carbamate into a P2 ligand.
Experimental Protocols & Methodologies
The following protocols are provided as a guide for the synthesis, deprotection, and modification of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Protocol 1: Synthesis via Boc-Protection of 3-Amino-γ-butyrolactone
This protocol describes the standard procedure for protecting the amine functionality of the parent amino lactone.
Caption: Workflow for Boc protection of 3-Amino-γ-butyrolactone.
Step-by-Step Methodology:
Reaction Setup: To a solution of 3-amino-γ-butyrolactone hydrochloride (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 2:1 ratio), add triethylamine (TEA, 2.2 eq) at 0 °C.
Causality: The hydrochloride salt must be neutralized to the free amine to enable nucleophilic attack. TEA is a common, non-nucleophilic organic base suitable for this purpose. A biphasic solvent system aids in dissolving both the polar starting material and the less polar Boc anhydride.[15]
Reagent Addition: Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in THF dropwise to the cooled reaction mixture.
Causality: (Boc)₂O is the standard reagent for Boc protection.[8] The reaction is exothermic, so slow addition at 0 °C is recommended to control the reaction rate and prevent side reactions.
Reaction Progression: Allow the mixture to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Workup and Extraction: Quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the product into an organic solvent such as ethyl acetate (EtOAc).[9] Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Causality: The aqueous wash removes unreacted reagents and salts. EtOAc is a common extraction solvent with moderate polarity, suitable for the product.
Purification: Concentrate the organic phase under reduced pressure. The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., EtOAc/hexanes) or by flash column chromatography on silica gel.
Protocol 2: Acid-Catalyzed Boc-Deprotection
This protocol details the removal of the Boc group to liberate the free amine, a critical step before coupling the fragment to other parts of a target molecule.
Step-by-Step Methodology:
Reaction Setup: Dissolve the Boc-protected lactone (1.0 eq) in a suitable organic solvent such as dichloromethane (DCM).
Reagent Addition: Add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the solution at 0 °C.
Causality: TFA is a strong acid that effectively cleaves the Boc group. The mechanism involves protonation of the carbamate, followed by the loss of a stable tert-butyl cation and subsequent decarboxylation to release the free amine.[8] DCM is a good solvent for this reaction as it is relatively inert to acidic conditions.
Reaction Progression: Stir the reaction at room temperature for 1-3 hours. The reaction is typically rapid and can be monitored by TLC.
Expert Insight: A potential side reaction is the alkylation of nucleophilic sites on the substrate by the liberated tert-butyl cation. If the substrate contains sensitive groups (e.g., thiols, electron-rich aromatics), adding a scavenger like triethylsilane or anisole to the reaction mixture is advisable.[7][11]
Workup: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. The resulting product is typically the TFA salt of the amine. It can be used directly in the next step or neutralized with a mild base (e.g., saturated NaHCO₃ solution) and extracted to yield the free amine.
Conclusion and Future Outlook
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is more than a simple protected amino acid; it is a highly valuable chiral building block that provides a robust entry point into complex and biologically relevant chemical space. Its primary utility in modern drug discovery is as a precursor to functionalized tetrahydrofuran ligands, particularly for protease inhibitors. The protocols and workflows detailed herein provide a foundation for researchers to confidently employ this reagent in their synthetic campaigns. As the demand for stereochemically complex and novel therapeutics continues to grow, the strategic application of such versatile building blocks will remain paramount to the success of drug discovery programs.
References
Ghosh, A. K., et al. (2024). Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors. OSTI.GOV. [Link]
The Role of Chiral Building Blocks in Modern Pharmaceutical Synthesis. (2025). WorldOfChemicals. [Link]
Application Notes and Protocols: Reactivity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate with Nucleophiles
Introduction tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as N-Boc-α-amino-γ-butyrolactone or Boc-homoserine lactone, is a versatile chiral building block of significant interest in organic synthesis, par...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as N-Boc-α-amino-γ-butyrolactone or Boc-homoserine lactone, is a versatile chiral building block of significant interest in organic synthesis, particularly in the fields of medicinal chemistry and drug development.[1] Its structure combines a γ-butyrolactone ring with a carbamate-protected amine at the α-position, offering a unique platform for the stereoselective synthesis of a variety of valuable compounds, including unnatural amino acids, chiral amino alcohols, and peptidomimetics. The reactivity of the lactone ring towards nucleophilic attack provides a powerful tool for introducing diverse functionalities, making this compound a cornerstone for the construction of complex molecular architectures.
This comprehensive guide provides an in-depth exploration of the reactions of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate with various nucleophiles. It is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this important chiral synthon. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-proven protocols, and offer insights into the stereochemical outcomes.
Core Principles of Reactivity: Nucleophilic Acyl Substitution
The primary reaction pathway for the interaction of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate with nucleophiles is nucleophilic acyl substitution . This reaction involves the attack of a nucleophile on the electrophilic carbonyl carbon of the lactone ring. The general mechanism proceeds through a tetrahedral intermediate, followed by the cleavage of the acyl-oxygen bond, leading to the ring-opening of the lactone.
The key factors influencing the rate and outcome of this reaction include:
Nucleophilicity of the attacking species: Stronger nucleophiles, such as primary amines and thiolates, will react more readily than weaker nucleophiles like alcohols.
Reaction conditions: Temperature, solvent, and the presence of catalysts can significantly impact the reaction kinetics and selectivity.
Steric hindrance: Both the nucleophile and the lactone substrate can exhibit steric effects that influence the ease of approach to the carbonyl carbon.
The role of the Boc protecting group: The bulky tert-butoxycarbonyl (Boc) group can influence the conformation of the lactone ring and may play a role in directing the stereochemical outcome of the nucleophilic attack.
Caption: General mechanism of nucleophilic acyl substitution on the lactone.
I. Reaction with Amine Nucleophiles (Aminolysis)
The aminolysis of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a highly valuable transformation that leads to the formation of chiral N-Boc-γ-hydroxy-α-amino amides. These products are important precursors for the synthesis of various biologically active molecules, including enzyme inhibitors and peptide analogues.
Mechanism and Stereochemistry
The reaction proceeds via a standard nucleophilic acyl substitution mechanism. The amine attacks the carbonyl carbon of the lactone, forming a tetrahedral intermediate. Subsequent collapse of this intermediate results in the cleavage of the endocyclic C-O bond and formation of the corresponding amide.
A crucial aspect of this reaction is the preservation of the stereochemical integrity at the α-carbon. Since the reaction occurs at the carbonyl carbon and does not involve the chiral center directly, the configuration of the α-amino group is typically retained in the product. This makes the aminolysis of chiral N-Boc-α-amino-γ-butyrolactone a reliable method for the synthesis of enantiomerically pure γ-hydroxy-α-amino amides.
Application Notes & Protocols: The Use of N-Boc-L-homoserine Lactone in Quorum Sensing Research
Abstract: Quorum sensing (QS) is a cell-to-cell communication mechanism that allows bacteria to coordinate gene expression with population density, regulating processes such as virulence and biofilm formation.[1][2][3] N...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: Quorum sensing (QS) is a cell-to-cell communication mechanism that allows bacteria to coordinate gene expression with population density, regulating processes such as virulence and biofilm formation.[1][2][3] N-acyl-homoserine lactones (AHLs) are the canonical signaling molecules in many Gram-negative bacteria.[4][5][6] The strategic disruption of QS, known as quorum quenching, is a promising anti-virulence strategy that may circumvent the selective pressures of traditional antibiotics.[][8] This document provides a detailed guide on the use of N-tert-butoxycarbonyl-L-homoserine lactone (Boc-homoserine lactone or Boc-HSL), a synthetic AHL analog, as a potent tool for investigating and inhibiting QS systems, particularly in pathogenic bacteria like Pseudomonas aeruginosa.
Introduction: Targeting Bacterial Communication
Quorum sensing enables bacteria to function as multicellular entities, synchronizing the expression of genes that are most effective when deployed collectively.[1][3] In numerous Gram-negative pathogens, this communication relies on the production of AHL signal molecules by a LuxI-family synthase and their detection by a cognate LuxR-family transcriptional regulator.[5][9] Upon binding its specific AHL, the LuxR-type receptor activates the transcription of target genes, including those responsible for virulence factor production and biofilm maturation.[2][8][10]
Pseudomonas aeruginosa, a notorious opportunistic pathogen, employs a sophisticated QS hierarchy involving at least two AHL-based systems, las and rhl.[1][2][10] The las system, which sits at the top of this hierarchy, utilizes N-(3-oxododecanoyl)-L-homoserine lactone (3O-C12-HSL) as its signaling molecule to control the expression of critical virulence factors.[1][10][11]
The development of synthetic AHL analogs that can antagonize LuxR-type receptors is a key strategy in anti-virulence research. Boc-homoserine lactone is one such molecule, designed to mimic the core structure of natural AHLs while preventing receptor activation.
Mechanism of Action: Competitive Inhibition of LuxR-type Receptors
Boc-homoserine lactone acts as a competitive antagonist of LuxR-type receptors. Its structure incorporates the essential homoserine lactone ring, which facilitates recognition by the receptor's binding pocket. However, the bulky tert-butoxycarbonyl (Boc) group replaces the acyl chain found in natural AHLs.[1] This modification is critical; while the molecule can occupy the ligand-binding site of the receptor, it fails to induce the conformational change necessary for receptor dimerization and DNA binding.
By competitively binding to the receptor, Boc-HSL effectively blocks the natural AHL signal from activating the QS cascade.[1] This leads to the downregulation of QS-controlled genes, thereby suppressing virulence phenotypes without exerting bactericidal pressure, which is believed to generate weaker selection for resistance compared to conventional antibiotics.[4]
Caption: Mechanism of QS activation by natural AHLs and competitive inhibition by Boc-homoserine lactone.
Applications in Research
Boc-HSL and its derivatives are invaluable tools for:
Dissecting QS-regulated phenotypes: By specifically blocking QS, researchers can confirm which cellular processes (e.g., specific enzyme production, motility, biofilm architecture) are under the control of a particular LuxR/I system.
Validating LuxR receptors as drug targets: The ability of Boc-HSL to attenuate virulence in vitro and in vivo models supports the development of QS inhibitors (QSIs) as a therapeutic strategy.[4]
Screening for novel QSIs: Boc-HSL can be used as a positive control in high-throughput screens designed to identify new and more potent QSI compounds.[12]
Experimental Protocols
Causality Behind Experimental Choices: The following protocols are designed as self-validating systems. A critical component is the parallel assessment of bacterial growth (e.g., via OD600 measurements). This step is essential to distinguish true QS inhibition from general toxicity or bacteriostatic effects. Any compound that significantly inhibits growth cannot be confidently classified as a QSI. Solvent controls (e.g., DMSO) are mandatory to ensure that the vehicle used to dissolve the compound has no effect on the observed phenotypes.
Protocol 1: Preparation of Boc-Homoserine Lactone Stock Solutions
Solubility: N-Boc-L-homoserine lactone is sparingly soluble in aqueous buffers but readily soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethyl Formamide (DMF).[13][14][15] Use of alcohols like ethanol is not recommended as they may open the lactone ring over time.[13][15]
Stock Solution Preparation (100 mM in DMSO):
Weigh out 20.12 mg of Boc-L-homoserine lactone (MW: 201.22 g/mol ).
Dissolve in 1 mL of anhydrous, high-purity DMSO. Vortex thoroughly until fully dissolved.
Note: Hygroscopic DMSO can reduce the solubility of the compound.[14] Use a fresh, unopened bottle or desiccated DMSO.
Storage:
Store the 100 mM stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. The solid compound is stable for years at -20°C.[16]
Aqueous solutions are not recommended for long-term storage and should be prepared fresh daily from the DMSO stock.[13]
Working Solutions:
Prepare fresh dilutions of the stock solution in the desired culture medium just before use.
Ensure the final concentration of DMSO in the assay is consistent across all samples (including controls) and is non-toxic to the bacteria (typically ≤0.5% v/v).
Protocol 2: Workflow for Biofilm Inhibition Assay
This protocol uses the crystal violet (CV) staining method to quantify the effect of Boc-HSL on biofilm formation in P. aeruginosa.
Caption: Step-by-step workflow for the crystal violet biofilm inhibition assay.
Detailed Steps:
Culture Preparation: Inoculate P. aeruginosa (e.g., strain PAO1) in Luria-Bertani (LB) broth and grow overnight at 37°C with shaking.
Assay Setup:
Dilute the overnight culture 1:100 in fresh LB broth.
Dispense 100 µL of the diluted culture into the wells of a 96-well flat-bottom microtiter plate.
Add desired concentrations of Boc-HSL (e.g., 10 µM to 400 µM).[4] Prepare a vehicle control with an equivalent amount of DMSO. Include a media-only blank control.
Incubation: Incubate the plate under static conditions for 24 hours at 37°C to allow biofilm formation.
Growth Measurement (Optional but Recommended): Before washing, measure the optical density at 600 nm (OD600) to assess planktonic growth and rule out bactericidal effects.
Washing: Carefully discard the planktonic culture from each well. Wash the wells gently three times with 200 µL of sterile phosphate-buffered saline (PBS) to remove non-adherent cells.
Staining:
Add 125 µL of 0.1% (w/v) crystal violet solution to each well and incubate at room temperature for 15 minutes.
Discard the stain and wash the plate four times with distilled water.
Invert the plate on a paper towel and allow it to air dry completely.
Quantification:
Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.
Incubate for 15 minutes at room temperature.
Measure the absorbance at 595 nm using a microplate reader.
Analysis: Subtract the blank reading and calculate the percentage of biofilm inhibition relative to the DMSO vehicle control.
Protocol 3: Quantification of Virulence Factor Production
Note: The specific structures of "Boc-HSL Analog 1 & 2" can be found in the cited reference. "Compound 10" is 2-(4-bromophenyl)-N-(2-oxotetrapyridinefuran-3-yl) butanamide, a potent AHL analog.[4]
References
Abuin, A., et al. (2023). Modified N-acyl-L-homoserine lactone compounds abrogate Las-dependent quorum-sensing response in human pathogen Pseudomonas aeruginosa. Frontiers in Cellular and Infection Microbiology. [Link]
Singh, P. K., et al. (2000). The Pseudomonas aeruginosa Quorum-Sensing Molecule N-(3-Oxododecanoyl)Homoserine Lactone Contributes to Virulence and Induces Inflammation In Vivo. Journal of Bacteriology. [Link]
Decode Quorum Sensing in Pseudomonas aeruginosa | Basic Science Series. (2023). YouTube. [Link]
Lupp, C., et al. (2003). Vibrio fischeri Uses Two Quorum-Sensing Systems for the Regulation of Early and Late Colonization Factors. Journal of Bacteriology. [Link]
Dandekar, A. A., et al. (2012). Acyl-homoserine lactone quorum sensing: from evolution to application. PubMed. [Link]
Kravchenko, V. V., et al. (2015). Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl) homoserine lactone attenuates lipopolysaccharide-induced inflammation by activating the unfolded protein response. NIH. [Link]
Hao, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in Microbiology. [Link]
N-acyl homoserine lactone quorum-sensing inhibitor acts as an antibiotic adjuvant to increase the susceptibility of Pseudomonas aeruginosa against β-lactam antibiotics. (2025). PubMed. [Link]
How Quorum Sensing Works. (2020). American Society for Microbiology. [Link]
Dunlap, P. V. (2000). Quorum regulation of luminescence in Vibrio fischeri. PubMed. [Link]
Ahonsi, P., et al. (2005). Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue. Journal of Bacteriology. [Link]
Kim, C., et al. (2015). N-Acyl Homoserine Lactone-Mediated Quorum Sensing with Special Reference to Use of Quorum Quenching Bacteria in Membrane Biofouling Control. NIH. [Link]
Koul, M., et al. (2022). Molecular Mechanisms and Applications of N-Acyl Homoserine Lactone-Mediated Quorum Sensing in Bacteria. PubMed Central. [Link]
Lupp, C., & Ruby, E. G. (2013). Quorum Sensing in the Squid-Vibrio Symbiosis. PubMed Central. [Link]
Zhu, J., et al. (2011). Rapid Screening of Quorum-Sensing Signal N-Acyl Homoserine Lactones by an In Vitro Cell-Free Assay. Applied and Environmental Microbiology. [Link]
Liu, H., et al. (2022). Inhibition of Quorum-Sensing Regulator from Pseudomonas aeruginosa Using a Flavone Derivative. MDPI. [Link]
Quorum sensing in Pseudomonas aeruginosa; AHL: acyl homoserine lactone... ResearchGate. [Link]
Parsek, M. R., et al. (1999). Acyl homoserine-lactone quorum-sensing signal generation. PubMed Central. [Link]
Le, T. P., et al. (2021). Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics. MDPI. [Link]
Quorum sensing | Cell communication | Bacteteria | virulence | AHL | Ligand | Basic Science Series. (2020). YouTube. [Link]
Synthesis and Biological Evaluation of Novel L-Homoserine Lactone Analogs as Quorum Sensing Inhibitors of Pseudomonas aeruginosa. (2019). ResearchGate. [Link]
Marketon, M. M., & Gonzalez, J. E. (2006). LacZ-based detection of acyl-homoserine lactone quorum-sensing signals. PubMed. [Link]
Vibrio fischeri Symbiotically Synchronizes Bioluminescence in Marine Animals via Quorum Sensing Mechanism. ResearchGate. [Link]
Quorum Sensing Adaptation in the Bacterial Symbiont Vibrio fischeri. Blacklight. [Link]
Borchardt, S. A., et al. (2001). Reaction of Acylated Homoserine Lactone Bacterial Signaling Molecules with Oxidized Halogen Antimicrobials. Applied and Environmental Microbiology. [Link]
Methods for Measuring the Production of Quorum Sensing Signal Molecules. SpringerLink. [Link]
Zhu, S., et al. (2018). Detection of New Quorum Sensing N-Acyl Homoserine Lactones From Aeromonas veronii. Frontiers in Microbiology. [Link]
Role of acyl-homoserine lactone quorum-sensing system in oral biofilm formation: A review. (2024). ResearchGate. [Link]
Application Notes & Protocols: Synthesis of Peptidomimetics Using tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Introduction: The γ-Butyrolactone Scaffold in Peptidomimetic Design Peptidomimetics, molecules that mimic the structure and function of peptides, are a cornerstone of modern drug discovery. They offer significant advanta...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The γ-Butyrolactone Scaffold in Peptidomimetic Design
Peptidomimetics, molecules that mimic the structure and function of peptides, are a cornerstone of modern drug discovery. They offer significant advantages over their natural peptide counterparts, including enhanced metabolic stability, improved oral bioavailability, and constrained conformations that can lead to higher receptor affinity and selectivity.[1] A key strategy in peptidomimetic design involves the incorporation of non-peptidic scaffolds that can replace or constrain portions of the peptide backbone.
The γ-butyrolactone moiety, a five-membered heterocyclic ester, is recognized as a "privileged structure" in medicinal chemistry due to its presence in a wide array of biologically active natural products and FDA-approved drugs.[2] Its incorporation into a peptide sequence introduces a unique γ-hydroxy-α-amino acid (GHA) surrogate, which can induce specific secondary structures, such as turns, and provide a rigid framework for the precise orientation of pharmacophoric groups.[3]
This guide provides a comprehensive overview and detailed protocols for the synthesis of peptidomimetics using a versatile and commercially available building block: tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (also known as Boc-DL-homoserine lactone). This reagent serves as a gateway to incorporating a GHA mimic, offering a strategic approach for researchers in drug development to explore novel chemical space. We will delve into the mechanistic rationale behind the synthetic steps, provide detailed solution-phase and solid-phase protocols, and discuss the characterization of the resulting peptidomimetic structures.
Core Concept: The Amine-Mediated Ring Opening of N-Boc-Homoserine Lactone
The central transformation in utilizing tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is the nucleophilic ring-opening of the lactone by an amine. This reaction, a form of aminolysis, cleaves the endocyclic ester bond to form a stable amide bond, thereby extending the peptide chain. The reaction simultaneously unmasks a γ-hydroxy group, which can be a key interaction point with biological targets or a site for further chemical modification.
The reaction is typically facilitated by a Lewis acid catalyst to activate the lactone carbonyl, making it more susceptible to nucleophilic attack. The choice of catalyst and reaction conditions is critical to ensure efficient ring-opening without compromising the acid-labile tert-butoxycarbonyl (Boc) protecting group.
Figure 1: Conceptual workflow of the amine-mediated ring-opening of N-Boc-homoserine lactone.
Orthogonal Protecting Group Strategy: A Critical Consideration
A successful synthesis hinges on an orthogonal protecting group strategy, where one protecting group can be removed without affecting another.[4][5][6] In this context, the acid-labile Boc group on the α-amino moiety of the furanone must remain intact during the lactone ring-opening step. Therefore, reaction conditions for aminolysis must be carefully selected to be compatible with the Boc group. Lewis acids like aluminum chloride (AlCl₃) or lithium bis(trifluoromethanesulfonyl)imide (LiNTf₂) have been shown to catalyze lactone aminolysis under conditions that are generally mild enough to preserve the Boc group.[7] The subsequent removal of the Boc group is then achieved under standard acidic conditions (e.g., trifluoroacetic acid), which do not affect the newly formed amide bond or the γ-hydroxy group.
Solution-Phase Synthesis Protocol
This protocol details the coupling of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate with a model amino acid ester, methyl L-leucinate hydrochloride, in a solution-phase synthesis.
Materials:
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Methyl L-leucinate hydrochloride
Triethylamine (TEA)
Anhydrous Aluminum Chloride (AlCl₃)
Anhydrous Dichloromethane (DCM)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine (saturated aqueous NaCl)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Ethyl acetate and hexanes for chromatography
Procedure:
Free-Basing the Amino Acid Ester: To a solution of methyl L-leucinate hydrochloride (1.2 equivalents) in anhydrous DCM, add triethylamine (1.5 equivalents) dropwise at 0 °C. Stir the mixture for 30 minutes at 0 °C.
Lactone Activation and Coupling:
In a separate flask, dissolve tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (1.0 equivalent) in anhydrous THF.
Cool the solution to 0 °C and add anhydrous aluminum chloride (1.1 equivalents) portion-wise, ensuring the temperature does not exceed 5 °C. Stir for 15 minutes to allow for activation.
Add the solution of the free-based methyl L-leucinate in DCM to the activated lactone solution dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up:
Quench the reaction by the slow addition of saturated aqueous NaHCO₃.
Extract the aqueous layer with DCM (3 x volume).
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired dipeptidomimetic.
Expected Outcome: The product is a γ-hydroxy-α-(Boc-amino) amide derivative.
Table 1: Representative solution-phase synthesis of a dipeptidomimetic.
Solid-Phase Synthesis Protocol
Solid-phase peptide synthesis (SPPS) offers a more streamlined approach for building longer peptidomimetic sequences.[1] This protocol outlines the incorporation of the furanone building block onto a resin-bound peptide.
Resin Swelling: Swell the Fmoc-Leu-Wang resin in DMF for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, then for a further 15 minutes to ensure complete removal of the Fmoc group. Wash the resin thoroughly with DMF, DCM, and MeOH.
Lactone Coupling:
Dissolve tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (5 equivalents) and LiNTf₂ (5 equivalents) in anhydrous DMF.
Add this solution to the deprotected resin and shake at room temperature for 24-48 hours. Monitor the coupling reaction using a Kaiser test.
Once the reaction is complete (negative Kaiser test), wash the resin with DMF, DCM, and MeOH, and dry under vacuum.
Chain Elongation (Optional):
To add more amino acids, first deprotect the Boc group on the newly incorporated GHA mimic. Treat the resin with 50% TFA in DCM for 30 minutes.[7]
Wash the resin thoroughly with DCM and DMF.
Proceed with standard Fmoc-SPPS coupling cycles to elongate the peptide chain.
Cleavage and Deprotection: Treat the resin with the TFA cleavage cocktail for 2-3 hours to cleave the peptidomimetic from the resin and remove any remaining side-chain protecting groups.
Isolation: Precipitate the crude peptidomimetic in cold diethyl ether, centrifuge, and wash the pellet. Purify the crude product by reverse-phase HPLC.
Figure 2: Workflow for the solid-phase synthesis of a peptidomimetic incorporating the furanone scaffold.
Characterization of γ-Hydroxy-α-amino Acid Containing Peptidomimetics
The successful synthesis of the target peptidomimetic should be confirmed by standard analytical techniques:
Mass Spectrometry (MS): To confirm the molecular weight of the product.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR will show characteristic signals for the newly formed amide proton, the proton on the carbon bearing the hydroxyl group (γ-proton), and the α-proton of the GHA mimic.
¹³C NMR will confirm the presence of the amide carbonyl and the carbon bearing the hydroxyl group.
2D NMR techniques (e.g., COSY, HSQC) can be used to assign all proton and carbon signals and confirm the connectivity of the molecule.[2][8][9]
Proton
Typical Chemical Shift (ppm)
Multiplicity
Amide NH
7.5 - 8.5
d or t
α-H (GHA)
4.0 - 4.5
m
γ-H (GHA)
3.8 - 4.2
m
β-H₂ (GHA)
1.8 - 2.2
m
Boc (CH₃)₃
~1.4
s
Table 2: Representative ¹H NMR chemical shifts for the GHA mimic moiety.
Conclusion and Future Perspectives
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a highly valuable building block for the synthesis of peptidomimetics containing a γ-hydroxy-α-amino acid scaffold. The protocols outlined in this guide provide a robust framework for both solution-phase and solid-phase synthesis, enabling the creation of novel peptide analogues for drug discovery and chemical biology research. The key to a successful synthesis lies in the careful selection of reaction conditions to ensure efficient lactone ring-opening while preserving the integrity of the Boc protecting group. The resulting peptidomimetics, with their unique structural and functional features, hold significant promise for the development of next-generation therapeutics.
References
University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]
Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123–139.
Sewald, N., & Jakubke, H. D. (2009). Peptides: Chemistry and Biology. John Wiley & Sons.
Lee, J., et al. (2021). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Molecules, 26(6), 1640.
Request PDF. (n.d.). A mild method for ring-opening aminolysis of lactones. Retrieved from [Link]
Chakraborty, T. K., et al. (2000). Synthesis and conformational studies of peptidomimetics containing furanoid sugar amino acids and a sugar diacid. The Journal of Organic Chemistry, 65(21), 6937–6948.
ResearchGate. (n.d.). Dear all, Is there any simple method to make amides by breaking the lactone ring? Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]
Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link]
Wikipedia. (n.d.). Tert-Butyloxycarbonyl protecting group. Retrieved from [Link]
Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]
Hyman, A. C., et al. (2014). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Protein Science, 23(4), 403–412.
Reddit. (2024). Why is boc stable to hydrolysis under basic conditions? Retrieved from [Link]
University of Zurich. (n.d.). Peptide NMR. Retrieved from [Link]
Lee, Y. K., et al. (2018). NMR Structural Studies of Antimicrobial Peptides: LPcin Analogs. Biophysical Journal, 114(3), 598–608.
Pellegrini, M., & Mierke, D. F. (1999). Structural characterization of peptide hormone/receptor interactions by NMR spectroscopy. Biopolymers, 51(3), 208–218.
Application Notes & Protocols: Strategic Acylation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate for Advanced Drug Discovery
Abstract The γ-butyrolactone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Specifically, α-amino-γ-...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The γ-butyrolactone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds.[1][2] Specifically, α-amino-γ-butyrolactones are pivotal intermediates in the synthesis of novel therapeutics, including potential antibiotic and anti-cancer agents.[1][3] This guide provides a comprehensive technical overview and detailed protocols for the N-acylation of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key step in the functionalization of this versatile building block.[4][5][6] We will delve into the mechanistic underpinnings of this transformation, explore catalyst selection, and present a validated, step-by-step protocol designed for reproducibility and scalability in a research and drug development setting.
Introduction: The Significance of N-Acylated α-Amino-γ-butyrolactones
The introduction of diverse acyl groups onto the nitrogen atom of α-amino-γ-butyrolactones is a powerful strategy for modulating the pharmacological properties of the resulting molecules. This modification can influence ligand-receptor binding, cell permeability, and metabolic stability, making it a critical tool in the hit-to-lead and lead optimization phases of drug discovery. The starting material, tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate, offers a stable, Boc-protected amine on a chiral lactone core, providing an ideal entry point for generating libraries of novel N-acylated derivatives.
The Boc (tert-butyloxycarbonyl) protecting group is instrumental in this process. While it ensures the stability of the amine during handling and storage, it can be selectively cleaved under acidic conditions, allowing for further synthetic manipulations if required.[7][8] However, for the direct formation of N-acyl derivatives, the acylation is performed on the carbamate nitrogen itself.
Mechanistic Insights: The Role of Catalysis in N-Acylation
The N-acylation of carbamates, such as our substrate, can be sluggish due to the reduced nucleophilicity of the nitrogen atom compared to a free amine. The lone pair of electrons on the nitrogen is delocalized through resonance with the adjacent carbonyl group of the carbamate. Therefore, catalysis is often essential to achieve efficient and high-yielding transformations.
DMAP-Catalyzed Acylation: A "Super Catalyst" in Action
4-(Dimethylamino)pyridine (DMAP) is an exceptionally effective nucleophilic catalyst for acylation reactions.[9] Its superior catalytic activity stems from its ability to react with an acylating agent (e.g., an acid anhydride or acyl chloride) to form a highly reactive N-acylpyridinium intermediate.[9]
This intermediate is significantly more electrophilic than the parent acylating agent, rendering it highly susceptible to nucleophilic attack by the carbamate nitrogen. The key steps are:
Activation: DMAP attacks the acylating agent to form the N-acylpyridinium salt.
Nucleophilic Attack: The carbamate nitrogen of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate attacks the activated carbonyl carbon of the N-acylpyridinium intermediate.
Acyl Transfer & Catalyst Regeneration: The acyl group is transferred to the carbamate, and DMAP is regenerated, allowing it to re-enter the catalytic cycle.
Caption: DMAP-catalyzed acylation workflow.
Lewis Acid Catalysis
Alternatively, Lewis acids such as zinc chloride (ZnCl₂) can promote N-acylation.[10][11] The Lewis acid coordinates to the carbonyl oxygen of the acylating agent, increasing its electrophilicity and activating it towards nucleophilic attack by the carbamate. This method is particularly useful under solvent-free or specific solvent conditions.[10][11]
Experimental Protocol: N-Acetylation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
This protocol details a representative acylation using acetic anhydride as the acylating agent and DMAP as the catalyst. This procedure can be adapted for other acylating agents (e.g., benzoyl chloride, propionyl chloride) with minor modifications.
Handle in a fume hood; corrosive and lachrymatory.
4-(Dimethylamino)pyridine (DMAP)
≥99%
Commercial
Toxic; handle with appropriate PPE.
Dichloromethane (DCM), Anhydrous
DriSolv® or similar
Commercial
Use a dry solvent for optimal results.
Triethylamine (Et₃N)
≥99.5%
Commercial
Acts as a non-nucleophilic base to scavenge acid.
Saturated Aqueous Sodium Bicarbonate (NaHCO₃)
ACS Grade
In-house prep.
For quenching the reaction.
Brine (Saturated Aqueous NaCl)
ACS Grade
In-house prep.
For aqueous workup.
Anhydrous Magnesium Sulfate (MgSO₄)
ACS Grade
Commercial
For drying the organic phase.
Silica Gel
60 Å, 230-400 mesh
Commercial
For column chromatography.
Step-by-Step Procedure
Caption: Experimental workflow for N-acylation.
Reaction Setup:
To a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen), add tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate (10.0 g, 49.7 mmol, 1.0 eq.).
Add anhydrous dichloromethane (100 mL) and stir until the solid is completely dissolved.
To the solution, add triethylamine (10.4 mL, 74.6 mmol, 1.5 eq.) followed by a catalytic amount of DMAP (0.61 g, 4.97 mmol, 0.1 eq.).
Acylation:
Cool the reaction mixture to 0 °C using an ice-water bath.
Slowly add acetic anhydride (5.6 mL, 59.6 mmol, 1.2 eq.) dropwise over 10-15 minutes, ensuring the internal temperature does not rise significantly.
After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.
Reaction Monitoring:
Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% Ethyl Acetate in Hexanes). The product should have a higher Rf value than the starting material.
Workup:
Once the starting material is consumed, carefully quench the reaction by slowly adding 50 mL of saturated aqueous NaHCO₃ solution.
Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM (2 x 50 mL).
Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.
Purification:
The crude residue is purified by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40%) to yield the pure N-acetylated product.
Expected Outcome and Data
The procedure should yield the N-acetylated product as a white to off-white solid or a viscous oil.
Confirm structure via ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Troubleshooting and Key Considerations
Incomplete Reaction: If the reaction stalls, consider adding an additional portion of the acylating agent or extending the reaction time. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the acylating agent.
Low Yield: Poor yield can result from inefficient workup or purification. Ensure thorough extraction and careful chromatography.
Side Reactions: The use of a strong, non-nucleophilic base like triethylamine is crucial to neutralize the acid byproduct without competing in the acylation. Using a weaker base or no base can lead to lower yields.
Boc Deprotection: While unlikely under these conditions, exposure to strong acids during workup could potentially lead to partial deprotection of the Boc group. A basic quench is essential.
Conclusion
The N-acylation of tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a robust and highly adaptable method for the synthesis of a diverse range of functionalized γ-butyrolactones. The protocol detailed herein, utilizing the highly efficient DMAP catalyst, provides a reliable pathway for researchers in organic synthesis and drug development to access novel chemical entities. The strategic application of this chemistry will continue to fuel the discovery of new therapeutic agents based on this privileged lactone scaffold.
References
ResearchGate. (n.d.). Two possible DMAP-catalysed acylation pathways: nucleophilic attack of... Retrieved from [Link]
Boppisetti, J. K. (2003). DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pathway, Including Spectral Characterization of the Putative Reactive Intermediate. Eastern Illinois University. Retrieved from [Link]
Semantic Scholar. (n.d.). Catalysis by 4-dialkylaminopyridines. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind DMAP: Structure, Reactivity, and Catalytic Mechanism. Retrieved from [Link]
National Institutes of Health. (n.d.). Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. Retrieved from [Link]
ACS Chemical Biology. (2023, June 20). Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of α-Amino γ-Butyrolactone Derivatives by Aziridination of α-Ylidene γ-Butyrolactones. Retrieved from [Link]
Semantic Scholar. (n.d.). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Retrieved from [Link]
ResearchGate. (n.d.). Functionalized DMAP Catalysts for Regioselective Acetylation of Carbohydrates. Retrieved from [Link]
ResearchGate. (n.d.). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Retrieved from [Link]
Amerigo Scientific. (n.d.). tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
ResearchGate. (n.d.). N-Acylation of amides with acid anhydrides by way of dual activation using MgBr 2·OEt 2. Retrieved from [Link]
Semantic Scholar. (n.d.). Mechanism of α-acetyl-γ-butyrolactone synthesis. Retrieved from [Link]
ResearchGate. (n.d.). TFA‐mediated N‐Boc deprotection/intramolecular N‐acylation reaction of oxoindole‐derived α‐aryl‐β‐amino acids. Retrieved from [Link]
Google Patents. (n.d.). Preparation method of alpha-acetyl-gamma-butyrolactone.
National Institutes of Health. (2021, March 9). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Retrieved from [Link]
Sciforum. (n.d.). Catalyzed N-acylation of carbamates and oxazolidinones by Heteropolyacids (HPAs). Retrieved from [Link]
Journal of the American Chemical Society. (n.d.). Elimination-addition mechanisms of acyl group transfer: the hydrolysis and synthesis of carbamates. Retrieved from [Link]
ACS Publications. (n.d.). Organic Letters Ahead of Print. Retrieved from [Link]
Research Progress in the Synthesis of N-Acyl Amino Acid Surfactants: A Review. (n.d.). Retrieved from [Link]
PubChem. (n.d.). tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
ResearchGate. (n.d.). Acylation of pyrrole and investigation of direct γ-butyrolactone reactions. Retrieved from [Link]
PubMed. (2013, December 15). Synthetic α-(aminomethyl)-γ-butyrolactones and their anti-pancreatic cancer activities. Retrieved from [Link]
PubMed. (2021, March 9). A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. Retrieved from [Link]
Google Patents. (n.d.). Purification of gamma-butyrolactone.
PubMed. (2007, January). A Conventional New Procedure for N-acylation of Unprotected Amino Acids. Retrieved from [Link]
Google Patents. (n.d.). Post process purification for gamma-butyrolactone production.
ResearchGate. (n.d.). A practical, catalytic and selective deprotection of a Boc group in N,N '-diprotected amines using iron(III)-catalysis. Retrieved from [Link]
MDPI. (n.d.). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]
National Institutes of Health. (n.d.). Novel Glycerophospholipid, Lipo- and N-acyl Amino Acids from Bacteroidetes: Isolation, Structure Elucidation and Bioactivity. Retrieved from [Link]
MDPI. (2022, September 2). tert-Butyl(2-oxo-2H-pyran-5-yl)carbamate as the First Chameleon Diene Bearing an Electron-Donating Substituent. Retrieved from [Link]
Research Scientific. (n.d.). TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)- CARBAMATE. Retrieved from [Link]
chemical point. (n.d.). tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
ResearchGate. (n.d.). An efficient method for alpha-alkylation of gamma-butyrolactone. Retrieved from [Link]
PubChem. (n.d.). tert-Butyl (1-(oxiran-2-yl)-2-phenylethyl)carbamate. Retrieved from [Link]
Application Notes: The Strategic Utility of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate as a Premier Chiral Intermediate
Abstract In the landscape of modern pharmaceutical development, the demand for enantiomerically pure compounds is paramount. Chiral intermediates serve as the foundational blueprints for complex, stereochemically defined...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
In the landscape of modern pharmaceutical development, the demand for enantiomerically pure compounds is paramount. Chiral intermediates serve as the foundational blueprints for complex, stereochemically defined active pharmaceutical ingredients (APIs). This guide provides an in-depth exploration of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a versatile chiral building block. We will detail its synthesis, characterization, and critical applications, with a particular focus on its role in the synthesis of antiviral agents. The protocols herein are designed to be self-validating, providing researchers with robust methodologies for the reliable use of this intermediate.
Introduction: The Value Proposition of a Chiral Lactone
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, often referred to as Boc-L-homoserine lactone, is a protected amino acid derivative featuring a γ-butyrolactone ring. This structure is of significant interest in medicinal chemistry for several reasons:
Stereochemical Control: The molecule possesses a defined chiral center at the C3 position of the furanone ring. This allows for the introduction of stereospecificity early in a synthetic sequence, which is often more efficient than resolving enantiomers at a later stage.
Orthogonal Protection: The amine is protected by a tert-butoxycarbonyl (Boc) group, which is stable under a wide range of reaction conditions but can be selectively removed under acidic conditions. This orthogonality is crucial for multi-step syntheses.
Latent Functionality: The lactone ring is a stable cyclic ester that can be selectively opened by nucleophiles to reveal a carboxylic acid and a primary alcohol, providing two additional points for molecular elaboration.
Its utility is particularly pronounced in the synthesis of complex molecules where precise three-dimensional architecture is essential for biological activity, such as in HIV protease inhibitors.
Physicochemical & Spectroscopic Profile
A clear understanding of the physical properties of an intermediate is the first step in successful experimental design.
Characterization is typically confirmed using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to ensure chemical identity and purity before its use in subsequent steps.
Synthesis of Enantiopure (S)-tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
The most common and economically viable route to this chiral intermediate begins with the naturally occurring amino acid L-methionine. This starting material inherently provides the desired (S)-stereochemistry. The synthetic pathway involves cyclization and subsequent protection of the amino group.
Caption: Synthetic pathway from L-methionine to the target intermediate.
Protocol 3.1: Synthesis from L-Homoserine
This protocol assumes the starting material is L-homoserine, which can be derived from L-methionine. The procedure involves lactonization followed by Boc-protection.
A. Materials & Reagents:
L-Homoserine
1 M Hydrochloric Acid (HCl)
Dioxane
Water (deionized)
Sodium Bicarbonate (NaHCO₃)
Di-tert-butyl dicarbonate ((Boc)₂O)
Ethyl Acetate (EtOAc)
Magnesium Sulfate (MgSO₄)
Rotary evaporator, magnetic stirrer, standard glassware, pH meter/strips.
B. Step-by-Step Procedure:
Lactonization:
To a round-bottom flask, add L-homoserine (1 equivalent).
Add 1 M HCl (3 equivalents) and heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
Cool the reaction mixture to room temperature and then concentrate under reduced pressure using a rotary evaporator to obtain the crude L-homoserine lactone hydrochloride salt as a solid or viscous oil.
Boc Protection:
Dissolve the crude lactone salt in a 1:1 mixture of dioxane and water.
Cool the solution to 0 °C in an ice bath.
Slowly add sodium bicarbonate (3 equivalents) in portions to neutralize the HCl salt and basify the solution to a pH of ~8-9. Ensure vigorous stirring.
In a separate flask, dissolve Di-tert-butyl dicarbonate ((Boc)₂O) (1.2 equivalents) in dioxane.
Add the (Boc)₂O solution dropwise to the cold lactone solution over 30 minutes.
Allow the reaction to warm to room temperature and stir overnight (12-16 hours).
Work-up and Purification:
Concentrate the reaction mixture in vacuo to remove the dioxane.
Extract the remaining aqueous solution three times with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization from an ethyl acetate/hexane mixture to afford pure (S)-tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
C. Validation & Quality Control:
Yield: The expected overall yield is typically in the range of 70-85%.
Purity: Assess purity via melting point determination (expected: 116-119 °C) and TLC.
Identity: Confirm the structure using ¹H NMR and mass spectrometry.
Application in the Synthesis of Antiviral Agents
The γ-amino-butyrolactone scaffold is a key structural element in a variety of biologically active molecules. Most notably, derivatives of this intermediate are crucial for constructing the P2 ligand of several potent HIV-1 protease inhibitors, including the FDA-approved drug Darunavir. The tetrahydrofuran ring of the intermediate is designed to form critical hydrogen bonding interactions within the enzyme's active site.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate by Chromatography
This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the chromatographic purification of tert-Butyl (tetrahy...
Author: BenchChem Technical Support Team. Date: January 2026
This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for the chromatographic purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. This document offers in-depth technical guidance, detailed protocols, and solutions to common challenges encountered during the purification process.
Introduction
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, is a valuable heterocyclic building block in chemical synthesis.[1][2][3] Its purification can be challenging due to its polarity and the acid-sensitive nature of the tert-butoxycarbonyl (Boc) protecting group. This guide provides a comprehensive resource to navigate these challenges effectively.
Troubleshooting Guide
This section addresses common issues encountered during the chromatographic purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. A logical workflow for diagnosing and resolving these problems is presented below.
Caption: Troubleshooting workflow for chromatographic purification.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I might encounter?
A1: Common impurities often originate from the synthetic route. These can include:
Unreacted Starting Materials: Such as 2-aminobutyrolactone.
Reagents from Boc Protection: Di-tert-butyl dicarbonate (Boc₂O) and its byproducts like tert-butanol.
Side-Products: Di-acylated species or other side-products from the reaction.
Degradation Products: The de-protected amine (2-aminobutyrolactone) if acidic conditions are encountered.[4]
Q2: My compound is very polar and doesn't move from the baseline on the TLC plate, even with 100% ethyl acetate. What should I do?
A2: For highly polar compounds, a more polar solvent system is required. Consider using a mixture of dichloromethane (DCM) and methanol (MeOH). A starting point for TLC analysis could be 5-10% MeOH in DCM. If the compound still doesn't move, you might need to consider aqueous normal-phase or HILIC (Hydrophilic Interaction Liquid Chromatography) conditions.[5][6]
Q3: I'm observing peak tailing in my chromatography. What could be the cause?
A3: Peak tailing can be caused by several factors:
Sample Overload: Too much sample has been loaded onto the column. Try reducing the amount of material.
Poor Solubility: The sample may not be fully soluble in the mobile phase, leading to slow dissolution at the column head.
Strong Interaction with Stationary Phase: The polar nature of your compound can lead to strong interactions with the silica gel. Adding a small amount of a polar modifier to the mobile phase, like methanol, can help. For amine-containing compounds, which can interact strongly with acidic silanol groups on silica, adding a small amount of a non-nucleophilic base like triethylamine (0.1-1%) can improve peak shape.[7]
Q4: How can I confirm if the Boc group is being cleaved during purification?
A4: The most common reason for Boc group cleavage is exposure to acidic conditions.[4] Standard silica gel can be slightly acidic. To check for deprotection, you can analyze your fractions by TLC and stain with ninhydrin. The deprotected amine will stain positive (usually a purple or yellow spot), while the Boc-protected starting material will not. You can also analyze the fractions by mass spectrometry to look for the mass of the deprotected product.
Q5: Is the lactone ring stable during chromatography?
A5: The γ-butyrolactone ring is generally stable under neutral and mildly acidic or basic conditions used in standard chromatography.[8] However, strong acids or bases, especially at elevated temperatures, can cause hydrolysis of the lactone.[9] Standard flash chromatography conditions are unlikely to cause significant degradation of the lactone ring.
Experimental Protocols
Flash Chromatography Purification Protocol
This protocol provides a starting point for the purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Optimization may be required based on the specific impurity profile of your crude material.
1. Thin Layer Chromatography (TLC) Analysis:
Objective: To determine an appropriate solvent system for column chromatography.
Procedure:
Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Spot the solution onto a silica gel TLC plate.
Develop the plate in a series of solvent systems of increasing polarity. A good starting point is a mixture of ethyl acetate and a less polar solvent like hexanes or heptane (e.g., 30:70, 50:50, 70:30 ethyl acetate/heptane). If the compound shows low mobility, switch to a more polar system like methanol in dichloromethane (e.g., 1-5% MeOH in DCM).
Visualize the spots under UV light (if applicable) and/or by staining (e.g., with potassium permanganate or vanillin stain).
The ideal solvent system will give your product an Rf value of approximately 0.2-0.35.[10]
2. Column Preparation:
Stationary Phase: Standard flash silica gel (40-63 µm).
Procedure:
Select a column size appropriate for the amount of crude material (typically a 30:1 to 50:1 ratio of silica to crude material by weight).
Prepare a slurry of the silica gel in the initial, least polar mobile phase determined from your TLC analysis.
Pour the slurry into the column and allow it to pack under a gentle flow of the mobile phase.
3. Sample Loading:
Objective: To apply the sample to the column in a concentrated band.
Procedure (Dry Loading is recommended for polar compounds):
Dissolve the crude material in a minimal amount of a volatile solvent (e.g., dichloromethane).
Add a small amount of silica gel (approximately 2-3 times the weight of your crude material) to the solution.
Remove the solvent under reduced pressure until a free-flowing powder is obtained.
Carefully add the dry-loaded sample to the top of the packed column.
4. Elution and Fraction Collection:
Mobile Phase: A gradient elution is recommended. Start with a less polar mobile phase and gradually increase the polarity. For example, if your TLC analysis indicated that 50% ethyl acetate in heptane gives an appropriate Rf, you could run a gradient from 20% to 70% ethyl acetate in heptane.
Procedure:
Begin eluting the column with the initial mobile phase.
Collect fractions and monitor their composition by TLC.
Combine the fractions containing the pure product.
5. Product Isolation:
Procedure:
Remove the solvent from the combined pure fractions under reduced pressure.
Dry the purified product under high vacuum to remove any residual solvent.
Data Presentation
Parameter
Recommended Conditions
Stationary Phase
Silica Gel (40-63 µm)
Mobile Phase A
Heptane or Hexanes
Mobile Phase B
Ethyl Acetate or Dichloromethane/Methanol mixture
Elution Mode
Gradient
Detection
TLC with staining (e.g., Potassium Permanganate)
Sample Loading
Dry Loading
Logical Relationships in Purification
Caption: Logical considerations for method development.
References
Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? ResearchGate. Available at: [Link]
Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. Available at: [Link]
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Amerigo Scientific. Available at: [Link]
Flash Chromatography Basics. Sorbent Technologies, Inc. Available at: [Link]
Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. Available at: [Link]
Purification: Tips for Flash Column Chromatography. University of Rochester Department of Chemistry. Available at: [Link]
TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)- CARBAMATE. Research Scientific. Available at: [Link]
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. PubChem. Available at: [Link]
Extraction, purification and identification of bacterial signal molecules based on N‐acyl homoserine lactones. PMC. Available at: [Link]
Simultaneous Quantification of γ-Hydroxybutyrate, γ-Butyrolactone, and 1,4-Butanediol in Four Kinds of Beverages. PubMed Central. Available at: [Link]
Stability of Gamma-valerolactone Under Pulping Conditions as a Basis for Process Optimization and Chemical Recovery. ResearchGate. Available at: [Link]
Ring-opening polymerization of γ-butyrolactone and its derivatives: A review. Polimery. Available at: [Link]
Stability of γ-Hydroxybutyrate in Blood Samples from Impaired Drivers after Storage at 4°C and Comparison of GC-FID-GBL and LC-MS-MS Methods of Analysis. PubMed. Available at: [Link]
Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection. PubMed. Available at: [Link]
Technical Support Center: Boc-DL-Homoserine Lactone Synthesis
Welcome to the technical support center for the synthesis of Boc-DL-homoserine lactone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side re...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of Boc-DL-homoserine lactone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this critical synthesis. Here, we provide in-depth, field-proven insights and troubleshooting strategies to ensure the integrity and success of your experiments.
Frequently Asked Questions (FAQs)
Q1: My lactonization of Boc-DL-homoserine is not going to completion. What are the common causes?
A1: Incomplete cyclization is a frequent issue. The primary causes include insufficient activation of the hydroxyl group, suboptimal reaction conditions (temperature, concentration), or the use of inappropriate reagents for your specific substrate and scale. It is crucial to ensure anhydrous conditions, as water can quench the activated intermediates.
Q2: I am observing a significant amount of a dimeric or oligomeric by-product. How can I prevent this?
A2: The formation of intermolecular esters (dimers/oligomers) is a classic side reaction that competes with the desired intramolecular cyclization.[1] This is often favored at higher concentrations. Running the reaction under high-dilution conditions is a standard technique to favor the intramolecular reaction pathway.
Q3: After workup, I see a new spot on my TLC that corresponds to the starting material, Boc-DL-homoserine. What could be happening?
A3: This indicates the hydrolysis of your newly formed lactone ring. The γ-butyrolactone ring in your product is susceptible to hydrolysis, especially under basic or strongly acidic conditions during the workup.[2][3] Careful control of pH is essential to prevent the ring from reopening.
Q4: My final product seems to have a poor yield after purification. What are the best practices for purifying Boc-DL-homoserine lactone?
A4: Purification can be challenging due to the similar polarities of the starting material and the product. Standard silica gel chromatography is often effective. A gradient elution system, starting with a non-polar solvent system and gradually increasing polarity, can help resolve the product from unreacted Boc-DL-homoserine. Additionally, residual reagents from certain cyclization methods, like triphenylphosphine oxide from a Mitsunobu reaction, can co-elute, requiring specific purification strategies.
Troubleshooting Guide: Side Reactions & Solutions
Incomplete Cyclization
Problem: The conversion of Boc-DL-homoserine to the corresponding lactone is low, with a significant amount of starting material remaining.
Root Cause Analysis:
Insufficient Activation: The γ-hydroxyl group of Boc-DL-homoserine needs to be converted into a good leaving group for the intramolecular nucleophilic attack by the carboxylate to occur. If the activation is inefficient, the reaction will stall.
Non-Anhydrous Conditions: Trace amounts of water can react with the activating agents or the activated substrate, leading to the regeneration of the starting material.
Suboptimal Temperature: The reaction may require heating to overcome the activation energy for cyclization. Conversely, some activating agents are unstable at higher temperatures.
Troubleshooting Protocol:
Ensure Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Optimize Reagent Stoichiometry: Ensure the activating agents are used in the correct stoichiometric amounts, often in slight excess.
Temperature Screening: If the reaction is sluggish at room temperature, try gentle heating (e.g., 40-50 °C) while monitoring the reaction progress by TLC or LC-MS.
Choice of Cyclization Method: If using a carbodiimide-based method (e.g., EDC/DMAP) and it is failing, consider a more potent method like the Mitsunobu reaction.
Side Reactions During Mitsunobu Cyclization
The Mitsunobu reaction is a powerful tool for this transformation but is also known for its potential side reactions.[4][5][6][7]
Problem: Formation of by-products when using triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (e.g., DEAD or DIAD).
Common Side Reactions & Mechanisms:
Formation of N-acyl urea: This can occur with some coupling reagents but is less common in this specific context.[8]
Elimination Reactions: Depending on the substrate, elimination can compete with substitution.
Issues with Reagent Purity: Impure DEAD or DIAD can lead to a host of side reactions.
Troubleshooting Protocol:
Reagent Quality: Use freshly opened or purified reagents. Azodicarboxylates can degrade over time.
Order of Addition: The standard protocol involves pre-mixing the Boc-DL-homoserine and triphenylphosphine in an anhydrous solvent, followed by the slow, dropwise addition of the azodicarboxylate at a low temperature (e.g., 0 °C). This minimizes the formation of unwanted side products.[4][5]
Solvent Choice: Anhydrous THF or DCM are commonly used and effective solvents.
Purification: Triphenylphosphine oxide (TPPO) is a major by-product that can be difficult to remove. Purification strategies include crystallization or specialized chromatography techniques.
Intermolecular Esterification (Oligomerization)
Problem: Formation of linear dimers or longer-chain oligomers through intermolecular ester bond formation.[1]
Mechanism: Instead of the carboxylate of a molecule attacking its own activated hydroxyl group, it attacks the activated hydroxyl group of another molecule. This is a concentration-dependent side reaction.
Troubleshooting Protocol:
High-Dilution Conditions: The most effective way to favor intramolecular cyclization is to perform the reaction at a very low concentration (e.g., 0.01-0.05 M). This reduces the probability of intermolecular collisions.
Slow Addition: A syringe pump can be used to add the Boc-DL-homoserine solution slowly to the reaction mixture containing the activating agents. This maintains a low instantaneous concentration of the starting material.
Lactone Ring Hydrolysis
Problem: The desired Boc-DL-homoserine lactone is formed but is subsequently hydrolyzed back to the starting material during workup or purification.
Mechanism: The ester bond in the γ-butyrolactone ring is susceptible to nucleophilic attack by water or hydroxide ions, especially under basic conditions.[2][3]
Troubleshooting Protocol:
Neutral or Mildly Acidic Workup: Avoid using strong bases (e.g., NaOH, K₂CO₃) during the aqueous workup. If a basic wash is necessary, use a mild base like saturated sodium bicarbonate solution and minimize contact time.
pH Control: Ensure the aqueous layers are not strongly basic. If necessary, neutralize with a mild acid (e.g., dilute HCl or citric acid solution) before extraction.
Temperature Control: Perform extractions and washes at room temperature or below to minimize the rate of hydrolysis.
Experimental Protocols & Data
Protocol 1: General Procedure for Lactonization using EDC/DMAP
Dissolve Boc-DL-homoserine (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.05 M under a nitrogen atmosphere.
Add 4-dimethylaminopyridine (DMAP) (0.1-0.2 eq).
Cool the solution to 0 °C in an ice bath.
Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) portion-wise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
Upon completion, dilute the reaction with DCM and wash with 5% citric acid solution, followed by saturated sodium bicarbonate solution, and finally brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Parameter
Recommended Condition
Troubleshooting
Concentration
0.01 - 0.05 M
Higher concentrations may lead to oligomerization.
Temperature
0 °C to Room Temperature
If no reaction, gentle heating (40 °C) may be required.
Solvent
Anhydrous DCM or THF
Ensure solvent is free of water.
Workup pH
Mildly acidic to neutral
Avoid strong bases to prevent lactone hydrolysis.
Protocol 2: Mitsunobu Cyclization
Dissolve Boc-DL-homoserine (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF to a concentration of 0.05 M under a nitrogen atmosphere.
Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 4-12 hours, monitoring by TLC.
Concentrate the reaction mixture under reduced pressure.
Purify by flash column chromatography, being mindful of co-eluting triphenylphosphine oxide.
Visualizing Reaction Pathways
Main Reaction vs. Side Reactions
Caption: Key reaction pathways in Boc-DL-homoserine lactone synthesis.
Troubleshooting Workflow
Caption: A logical workflow for troubleshooting common synthesis issues.
References
Zhang, W., & Koreeda, M. (2018). Stereoselective Synthesis of γ-Butyrolactones via Intramolecular Mitsunobu Reaction. Organic Letters, 20(15), 4586–4589. Available at: [Link]
Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]
Hughes, D. L. (2002). The Mitsunobu Reaction. Organic Reactions, 42, 335-656. Available at: [Link]
Yadav, V., et al. (2019). n → π* Interactions in N-Acyl Homoserine Lactone Derivatives and Their Effects on Hydrolysis Rates. The Journal of Organic Chemistry, 84(8), 4816–4823. Available at: [Link]
Technical Support Center: tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Welcome to the technical support guide for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (CAS No. 132957-40-5). This resource is designed for researchers, scientists, and drug development professionals to provide in-d...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (CAS No. 132957-40-5). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability, storage, and handling of this chiral building block. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to ensure the integrity of your experiments.
Product Overview and Key Properties
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, is a crucial intermediate in synthetic organic chemistry.[1] It combines a γ-butyrolactone (GBL) ring with an N-Boc protected amine, making it a valuable precursor for synthesizing peptidomimetics, N-acyl homoserine lactones for quorum sensing studies, and other complex bioactive molecules.[2] Understanding its chemical vulnerabilities—namely the acid-labile tert-butoxycarbonyl (Boc) protecting group and the hydrolytically sensitive lactone ring—is paramount for its successful application.[3][4]
Q1: What are the optimal long-term storage conditions for this compound?
A1: For long-term stability, the compound should be stored in a tightly sealed container at 2-8 °C in a dry, inert atmosphere (e.g., under argon or nitrogen).[2] While some suppliers may indicate room temperature storage is acceptable for short periods, refrigerated conditions are superior for minimizing potential degradation over months or years.[5] The key is to prevent moisture ingress and exposure to acidic or basic vapors.
Q2: What is the expected shelf-life of the compound?
A2: When stored under the recommended conditions (2-8 °C, dry, inert atmosphere), the solid compound is expected to be stable for several years. However, once the container is opened, its shelf-life can be compromised by atmospheric moisture and contaminants. We recommend re-testing the material's purity (e.g., via NMR or LC-MS) if it has been stored for more than a year after opening.
Q3: What are the visible signs of degradation?
A3: Visual inspection can offer initial clues. Signs of potential degradation include:
Change in color: A shift from white/off-white to yellow or brown.
Change in texture: Caking, clumping, or the appearance of a sticky or oily residue, which may suggest hygroscopicity or hydrolysis.
Odor: While the compound has a weak characteristic odor, any strong, acidic, or unusual smell could indicate decomposition.
Q4: Is this compound sensitive to light or air?
A4: While not acutely sensitive to air (oxygen), long-term exposure to atmospheric moisture can lead to hydrolysis of the lactone ring. The Boc group is generally stable to oxygen.[10] There is no specific evidence to suggest significant light sensitivity, but as a standard practice for all fine chemicals, storage in an opaque or amber vial is recommended to prevent any potential photochemical reactions.
Q5: In which common laboratory solvents is the compound stable?
A5: The compound exhibits good stability in aprotic, neutral solvents such as dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (MeCN), and ethyl acetate. It is crucial to use anhydrous solvents, as residual water can cause slow hydrolysis. Protic solvents like methanol and ethanol are generally suitable but should be anhydrous and free of acidic or basic contaminants. Stability in aqueous solutions is poor, especially at non-neutral pH.[11]
Troubleshooting Guide
This section addresses specific issues you may encounter during experiments, focusing on the causality behind the problems and providing actionable solutions.
Issue 1: My reaction is yielding the deprotected amine (3-aminotetrahydrofuran-2-one) instead of the expected product.
Root Cause Analysis:
This outcome points directly to the cleavage of the N-Boc protecting group. The Boc group is notoriously labile under acidic conditions.[3][12] The source of acidity could be an explicit reagent, a co-solvent, or a contaminant.
Troubleshooting Protocol:
Reagent Audit: Scrutinize all reagents for overt or hidden sources of acid. For example, some grades of chloroform can contain trace HCl as a stabilizer. Amine salts (e.g., triethylamine hydrochloride) used in the reaction can create an acidic equilibrium.
Solvent Check: Ensure all solvents are anhydrous and neutral. If using chlorinated solvents, consider passing them through a plug of basic alumina immediately before use to remove acidic impurities.
pH Control: If the reaction tolerates it, add a non-nucleophilic base or proton sponge (e.g., 2,6-lutidine or diisopropylethylamine) to scavenge any stray protons. To maintain reaction integrity, ensure the reaction is conducted under basic conditions.[13]
Temperature Management: While the Boc group is relatively stable thermally in the absence of acid, high temperatures (>80-100 °C) can induce thermal deprotection.[14] If your protocol requires heat, evaluate if the temperature can be lowered.
Issue 2: My product analysis (NMR/MS) shows a ring-opened species, such as N-Boc-4-hydroxybutanamide.
Root Cause Analysis:
This indicates that the γ-butyrolactone ring has undergone nucleophilic attack and subsequent hydrolysis. This is most common under basic conditions but can also be triggered by potent nucleophiles.[4]
Troubleshooting Protocol:
Base Selection: Strong bases, particularly hydroxide sources (e.g., NaOH, KOH) or primary/secondary amines at elevated temperatures, can readily open the lactone ring. If a base is required, opt for a sterically hindered, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a tertiary amine.
Nucleophile Control: Be mindful of other nucleophiles in your reaction mixture. For example, using methanol as a solvent with a strong base can lead to transesterification, forming a methyl ester instead of the desired product.
Aqueous Work-up: During work-up, avoid prolonged exposure to basic aqueous solutions (pH > 8). Perform extractions quickly and ensure the organic layer is thoroughly dried before solvent evaporation. If a basic wash is necessary, use a mild base like saturated sodium bicarbonate and minimize contact time.
Issue 3: The compound shows poor solubility or appears as a gummy solid during the reaction setup.
Root Cause Analysis:
This is often due to the presence of water. The compound is hygroscopic, and absorbed moisture can lower its melting point and alter its solubility profile, leading to the formation of a hydrate or an oil.
Troubleshooting Protocol:
Drying Procedure: Before use, dry the required amount of the compound under high vacuum for several hours to remove adsorbed water.
Inert Atmosphere Handling: Weigh and dispense the compound under an inert atmosphere (e.g., in a glovebox or under a stream of argon/nitrogen) to prevent moisture uptake from the air.
Solvent Purity: Use fresh, anhydrous solvents from a solvent purification system or a recently opened sealed bottle.
Workflow & Pathway Visualizations
Below are diagrams illustrating key decision-making and degradation pathways relevant to the use of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Caption: Primary degradation pathways of the title compound.
Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid. RSC Publishing.
Convenient Synthesis of 3-(S)-Amino-γ-butyrolactone. ResearchGate.
Why (S)-(-)-alpha-(Boc-Amino)-gamma-butyrolactone is Essential for Your Synthesis Needs. [Source URL not available]
Technical Support Center: Maintaining the Stereochemical Integrity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Welcome to the technical support center for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral buildi...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral building block and need to ensure its enantiomeric purity throughout their experimental workflows. Here, we address common questions and troubleshooting scenarios related to the prevention of racemization, providing in-depth explanations and actionable protocols to safeguard the stereochemical integrity of your material.
Frequently Asked Questions (FAQs)
Q1: What is tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, and why is its chirality important?
Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, often referred to as Boc-DL-homoserine lactone, is a chiral molecule widely used as a building block in the synthesis of pharmaceuticals and other biologically active compounds.[1][2][3] It contains a stereocenter at the C3 position of the γ-butyrolactone ring. The three-dimensional arrangement of the substituents at this center is critical, as the biological activity of a final drug product often depends on a specific enantiomer.[4][5] The presence of the undesired enantiomer, even in small amounts, can lead to reduced efficacy, altered pharmacological profiles, or undesirable side effects.[4] Therefore, maintaining high enantiomeric excess (ee) is a critical quality attribute.
Q2: What is racemization, and how does it occur in this specific molecule?
Racemization is the process by which an enantiomerically pure or enriched compound converts into a mixture of equal parts of both enantiomers (a racemate), resulting in the loss of optical activity. For tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, the primary site of racemization is the chiral carbon at the C3 position, which is alpha to the lactone's carbonyl group.
The key mechanism involves the removal of the acidic proton at the C3 position, leading to the formation of a planar enol or enolate intermediate.[6] This planar structure loses the original stereochemical information. Subsequent reprotonation can occur from either face of the planar intermediate with equal probability, leading to a 50:50 mixture of the (R) and (S) enantiomers.[6] This process can be catalyzed by both acids and bases.[6]
Troubleshooting Guide: Preventing Racemization
This section provides solutions to common problems encountered during the handling, reaction, and storage of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Scenario 1: I suspect my sample has racemized during a reaction. How can I confirm this?
Root Cause Analysis:
Loss of enantiomeric excess can occur due to inappropriate reaction conditions, such as the presence of strong acids or bases, elevated temperatures, or prolonged reaction times.
Troubleshooting Steps:
Validate Your Analytical Method: Before troubleshooting the reaction, ensure your analytical method for determining enantiomeric excess (ee) is accurate. Analyze a known racemic sample to confirm that you can resolve and quantify both enantiomers.[7]
Chiral Chromatography (HPLC/GC): This is the most common and reliable method.
Chiral High-Performance Liquid Chromatography (HPLC): Use a suitable chiral stationary phase (CSP). For compounds like N-acyl-homoserine lactones, various chiral columns are available.
Chiral Gas Chromatography (GC): This can also be effective, sometimes requiring derivatization to increase volatility.[8]
Compare Before and After: Analyze a sample of your starting material and your final product under the same analytical conditions to quantify any decrease in ee.
Protocol 1: Determination of Enantiomeric Excess using Chiral HPLC
This protocol provides a general workflow for analyzing the enantiomeric purity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Chiral HPLC column (e.g., a polysaccharide-based column like Chiralcel® OD-H or Chiralpak® AD-H, or a teicoplanin-based column)
HPLC system with UV detector
Method:
Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile phase or a compatible solvent. Filter through a 0.22 µm syringe filter.
Chromatographic Conditions (Example):
Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v). The optimal ratio may need to be determined empirically.
Flow Rate: 1.0 mL/min
Column Temperature: 25 °C. Note that temperature can affect separation, and lower temperatures sometimes improve resolution.[9]
Detection: UV at 210 nm.
Analysis:
Inject a small volume (e.g., 10 µL) of the sample.
Record the chromatogram. The two enantiomers should appear as distinct peaks.
Calculate the enantiomeric excess (ee) using the peak areas (A1 and A2) of the two enantiomers:
ee (%) = |(A1 - A2) / (A1 + A2)| * 100
Scenario 2: My enantiomeric excess is decreasing during storage. What are the optimal storage conditions?
Root Cause Analysis:
Racemization can occur over time if the compound is not stored under appropriate conditions.[10] Factors like temperature, light, and exposure to acidic or basic residues in the storage container or atmosphere can contribute to the degradation of enantiomeric purity.
Troubleshooting and Prevention:
Parameter
Recommendation
Rationale
Temperature
Store at low temperatures, preferably refrigerated (2-8 °C) or frozen (<0 °C).[10]
Reduces the rate of chemical reactions, including racemization.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen).
Prevents exposure to atmospheric moisture and CO2, which can form acidic species (carbonic acid) in the presence of water.
Container
Use clean, dry, amber glass vials with tightly sealed caps.[10]
Amber glass protects the compound from light, which can potentially catalyze degradation. Glass is more inert than plastic.[10]
Purity
Ensure the material is free from acidic or basic impurities before long-term storage.
Trace amounts of acid or base can catalyze racemization over time. Purification by recrystallization or chromatography may be necessary.
Scenario 3: I am performing a reaction that requires a base. How can I minimize racemization?
Root Cause Analysis:
Bases, especially strong ones, can readily deprotonate the C3 position, leading to the formation of a planar enolate and subsequent racemization.[6] The strength of the base, reaction temperature, and solvent all play a significant role.
Mitigation Strategies:
Choice of Base:
Use a Weaker Base: Opt for non-nucleophilic, sterically hindered bases if possible. Bases like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine are often preferred over stronger bases like triethylamine (TEA) in sensitive applications.[11]
Avoid Strong Bases: Avoid the use of strong bases like hydroxides (NaOH, KOH), alkoxides (NaOMe, KOtBu), or organometallics unless absolutely necessary and with strict temperature control.
Temperature Control:
Low Temperatures: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Often, reactions are carried out at 0 °C, -20 °C, or even -78 °C. Higher temperatures significantly increase the rate of epimerization.[12]
Solvent Selection:
Less Polar Solvents: Consider using less polar solvents like dichloromethane (DCM) or toluene, as they can suppress epimerization compared to highly polar solvents like DMF or DMSO.[12]
Reaction Time:
Minimize Reaction Time: Monitor the reaction closely and quench it as soon as it reaches completion to avoid prolonged exposure to basic conditions.
Additives:
Copper (II) Salts: In some cases, particularly in peptide couplings, the addition of copper (II) salts like CuCl₂ has been shown to suppress epimerization.[12][13] This may be applicable to other reactions involving the activation of the carboxyl group or potential intermediates.
Scenario 4: My process involves an acidic step. How do I protect the stereocenter and the Boc group?
Root Cause Analysis:
The N-Boc protecting group is known to be labile under acidic conditions.[14] The acid can also catalyze the enolization of the lactone carbonyl, leading to racemization.[6] Even mild acids, if used at elevated temperatures or for extended periods, can cause problems.
Mitigation Strategies:
Avoid Strong Acids: If possible, avoid strong acids like HCl, H₂SO₄, or neat trifluoroacetic acid (TFA).
Use Milder Acids: If an acidic condition is unavoidable, use a weaker acid or a buffered system to maintain a controlled pH.
Temperature Control: As with basic conditions, keep the temperature as low as possible.
Work-up Procedure: During aqueous work-up, neutralize acidic solutions promptly with a weak base like sodium bicarbonate solution, avoiding a large excess of base.
Chromatography: When using reversed-phase chromatography with TFA in the mobile phase, be aware that the Boc group can be slowly cleaved.[15] It is advisable to neutralize the collected fractions immediately and remove the solvent under mild conditions (e.g., lyophilization instead of high-temperature rotary evaporation).[15]
Visualizing the Problem: The Racemization Pathway
The following diagram illustrates the base-catalyzed racemization mechanism for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Caption: Base-catalyzed racemization via a planar enolate intermediate.
Summary of Best Practices for Preventing Racemization
The following workflow summarizes the key considerations for maintaining the enantiomeric purity of your compound.
Caption: Recommended workflow for handling chiral intermediates.
References
Kinetic resolution of racemic 2-hydroxy-γ-butyrolactones by asymmetric esterification using diphenylacetic acid with pivalic anhydride and a chiral acyl-transfer catalyst. Organic Letters. [Link]
Kinetic Resolution of Racemic 2-Hydroxy-γ-butyrolactones by Asymmetric Esterification Using Diphenylacetic Acid with Pivalic Anhydride and a Chiral Acyl-Transfer Catalyst. ResearchGate. [Link]
Catalytic enantioselective synthesis of chiral γ-butyrolactones. PubMed. [Link]
SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. [Link]
TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)- CARBAMATE. Research Scientific. [Link]
Identification of γ-butyrolactone signalling molecules in diverse actinomycetes using resin-assisted isolation and chemoenzymatic synthesis. PubMed Central. [Link]
Direct analysis of selected N-acyl-L-homoserine lactones by gas chromatography/mass spectrometry. PubMed. [Link]
Efficient asymmetric synthesis of chiral hydroxy-gamma-butyrolactones. PubMed. [Link]
A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Institutes of Health. [Link]
Synthesis of Enantiopure Di( Tert -Butyl) (2 S ,4 S )-4-Hydroxy-6-Oxo-1,2-Piperidinedicarboxylate. A Useful Building Block for the Preparation of 4-Hydroxypipecolate Derivatives. ResearchGate. [Link]
Review of methodology for the determination of macrocyclic lactone residues in biological matrices. PubMed. [Link]
Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. National Institutes of Health. [Link]
Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]
Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. PubMed. [Link]
Determination of homoserine as the lactone. PubMed. [Link]
The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. [Link]
New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. PubMed Central. [Link]
Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. ScienceDirect. [Link]
The Proper Storage and Handling of Volatile Analytical Standards. LinkedIn. [Link]
Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. [Link]
INVESTIGATION OF CHIRAL ACTIVE SUBSTANCES. Therapeutic Goods Administration (TGA). [Link]
Effect of temperature on retention of enantiomers of beta-methyl amino acids on a teicoplanin chiral stationary phase. PubMed. [Link]
Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? ResearchGate. [Link]
Lactones 42. Stereoselective enzymatic/microbial synthesis of optically active isomers of whisky lactone. PubMed. [Link]
Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis. ResearchGate. [Link]
Synthesis of different chiral amino gamma-butyrolactones and amino gamma-butenolides. PubMed. [Link]
SYNTHESIS OF 4-AMINOBUTYRIC ACID AND 2,4-DIAMINOBUTYRIC ACID FROM BUTYROLACTONE. ResearchGate. [Link]
Studies on the Configurational Stability of Tropolone-Ketone, -Ester, and Aldehyde-Based Chiral Axes. National Institutes of Health. [Link]
Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]
Optically active lactones.
Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives. National Institutes of Health. [Link]
Ring Transformation of a 2(3H)‐furanone Derivative into Oxazinone and Pyrimidinone Heterocycles. ResearchGate. [Link]
Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme. National Institutes of Health. [Link]
Investigation of Lactones as Innovative Bio-Sourced Phase Change Materials for Latent Heat Storage. National Institutes of Health. [Link]
2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. [Link]
Technical Support Center: Troubleshooting Low Conversion in Carbamate Formation Reactions
Welcome to the technical support guide for carbamate formation. This resource is designed for researchers, chemists, and drug development professionals who are encountering challenges with achieving high conversion in th...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for carbamate formation. This resource is designed for researchers, chemists, and drug development professionals who are encountering challenges with achieving high conversion in their carbamate synthesis reactions. Carbamate bonds are pivotal in pharmaceuticals, agrochemicals, and materials science, yet their synthesis can be fraught with challenges leading to low yields and difficult purifications.
This guide is structured as an interactive FAQ, addressing common issues from first principles. We will delve into the causality behind reaction outcomes and provide field-proven, step-by-step protocols to diagnose and rectify the underlying problems.
Section 1: Foundational Issues & Starting Material Integrity
Q1: My reaction shows very low conversion, with mostly starting material present. Where should I begin troubleshooting?
This is the most common issue and often points to foundational problems with reagents or reaction conditions. Before exploring complex variables, it's crucial to validate the basics.
Expertise & Causality: Carbamate formation, whether from an isocyanate or a chloroformate, is a nucleophilic substitution reaction. Its success hinges on the reactivity of the nucleophile (the amine/alcohol) and the electrophile (the isocyanate/chloroformate), as well as the integrity of the reaction environment. The primary suspect in a stalled reaction is often the degradation of a key reagent or the presence of inhibitors.
Troubleshooting Workflow:
Actionable Protocol: Reagent Validation
Isocyanate/Chloroformate Quality: These are the most sensitive reagents. Isocyanates are highly susceptible to hydrolysis and can oligomerize upon storage.[1] Chloroformates are also moisture-sensitive.[1]
Action: If possible, use a freshly opened bottle or distill/purify the reagent before use. A simple test for an isocyanate is to acquire an IR spectrum; a strong, sharp peak around 2250-2270 cm⁻¹ is characteristic of the -N=C=O stretch. Its absence or weakness indicates degradation.
Amine/Alcohol Purity: Ensure your nucleophile is pure and, critically, dry. Water is a competing nucleophile, especially for isocyanates.[2]
Solvent and Glassware: Strict anhydrous conditions are paramount.[1]
Action: Use solvents from a freshly opened bottle or a solvent purification system. Ensure all glassware is oven- or flame-dried immediately before use and the reaction is assembled under an inert atmosphere (Nitrogen or Argon).[2]
Section 2: Isocyanate-Specific Pathway Problems
Q2: I'm using an isocyanate, and my main byproduct is a white, insoluble precipitate. What is it and how do I prevent it?
This is a classic sign of urea formation, the most common side reaction in isocyanate chemistry.
Expertise & Causality: Isocyanates are highly reactive towards nucleophiles, and water is a potent one. The reaction of an isocyanate with water forms an unstable carbamic acid, which rapidly decarboxylates to yield a primary amine.[3][4] This newly formed amine is highly nucleophilic and will swiftly react with another molecule of your starting isocyanate to produce a symmetric urea, which is often insoluble and precipitates from the reaction mixture.[1][5]
Prevention Strategies:
Rigorous Drying: This is non-negotiable. Dry your solvent (e.g., over molecular sieves), dry your amine/alcohol (azeotropically or with a drying agent), and flame-dry your glassware under an inert atmosphere.[1][2]
Order of Addition: If your alcohol/amine is the limiting reagent, consider adding the isocyanate slowly to a solution of the nucleophile. This maintains a low concentration of the isocyanate, minimizing its potential reaction with trace water.
Moisture Scavengers: In industrial settings, moisture scavengers are sometimes added.[2] For laboratory scale, focusing on prevention through drying is more practical.
Q3: My reaction seems to work, but I need to use a large excess of isocyanate, which complicates purification. Why is this happening?
This suggests a secondary reaction is consuming your carbamate product. The likely culprit is allophanate formation.
Expertise & Causality: The N-H bond of a newly formed carbamate is still nucleophilic. Under certain conditions, especially with excess isocyanate and/or elevated temperatures, it can attack another isocyanate molecule.[6] This forms an allophanate, which is a type of cross-linking or side-product that consumes both your desired product and your starting material.[7][8]
Mitigation Tactics:
Stoichiometry Control: Use a much tighter stoichiometry, aiming for 1.0 to 1.05 equivalents of the isocyanate relative to the alcohol.
Temperature Management: Allophanate formation is more prevalent at higher temperatures.[6] Run your reaction at the lowest temperature that allows for a reasonable reaction rate (start at room temperature or 0 °C).
Catalyst Choice: Certain catalysts can favor allophanate formation. If you are using a strong base catalyst, consider switching to a milder one. Organotin catalysts like dibutyltin dilaurate (DBTDL) are highly effective for the primary urethane reaction and can often allow for lower reaction temperatures.[7][9]
Q4: When using a chloroformate and an amine, my yield is low and the reaction is messy. What's going wrong?
This pathway introduces a new critical variable: acid management. The reaction of an amine with a chloroformate generates one equivalent of hydrochloric acid (HCl).[10][11]
Expertise & Causality: The generated HCl will protonate your starting amine, rendering it non-nucleophilic and effectively stopping the reaction. Therefore, a stoichiometric amount of a non-nucleophilic base is required to act as an acid scavenger.[1]
Key Considerations for the Chloroformate Method:
Base Selection: The choice of base is critical.
Recommended: Use a non-nucleophilic tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[1] Pyridine is also commonly used.
Avoid: Do not use primary or secondary amines as the base, as they will compete with your substrate and form carbamates themselves.[1]
Temperature Control: The initial reaction is often exothermic. Add the chloroformate slowly to a cooled solution (e.g., 0 °C) of the amine and the scavenger base to maintain control and minimize side reactions.[1]
Work-up: The hydrochloride salt of your scavenger base will precipitate. This can be removed by filtration, and the remaining product can be purified after an aqueous wash to remove any remaining salt.
Section 4: Catalysis & Reaction Optimization
Q5: My reaction is extremely slow. Should I add a catalyst?
Yes, catalysis is often essential, especially for less reactive substrates like hindered alcohols or aliphatic isocyanates.[12][13]
Expertise & Causality: Catalysts work by lowering the activation energy of the reaction.[13] In carbamate formation, they typically activate either the isocyanate or the alcohol.
Amine Catalysts (e.g., DABCO, DMCHA): These are generally thought to activate the alcohol through hydrogen bonding, making its oxygen more nucleophilic.[12][14]
Organometallic Catalysts (e.g., DBTDL, Stannous Octoate): These Lewis acids coordinate to the nitrogen or oxygen of the isocyanate, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack.[14][15]
Effective for aliphatic isocyanates.[12] More environmentally benign than some organotins.[13]
Organotin
Dibutyltin Dilaurate (DBTDL), Stannous Octoate
Highly efficient and widely used for both rigid and flexible polyurethane applications.[15] Can promote allophanate formation at high temperatures.[9]
Bismuth/Zinc
Bismuth Neodecanoate, Zinc Octoate
Growing in popularity as less toxic alternatives to tin and mercury catalysts.[9] Can be sensitive to hydrolysis.[9]
Actionable Protocol: Catalyst Screening
Set up your reaction under previously established optimal conditions (anhydrous, inert atmosphere).
Prepare several small-scale reactions in parallel.
To each reaction, add a different catalyst (e.g., DABCO, DBTDL) at a low loading (e.g., 0.1-1.0 mol%).
Monitor all reactions simultaneously by TLC, LC-MS, or GC-MS.[16][17][18] This will allow for a direct comparison of reaction rates and byproduct profiles, guiding you to the most effective catalyst for your specific system.
Section 5: Reaction Monitoring & Analysis
Q6: How can I effectively monitor the progress of my reaction to know when it's truly complete?
Relying solely on time is a common mistake. Active monitoring is crucial for determining the optimal reaction time and identifying issues early.
Expertise & Causality: Carbamate reactions can vary in duration from minutes to days depending on the substrates and conditions. Stopping a reaction too early leads to low conversion, while running it for too long can increase the formation of side products like allophanates.
Recommended Monitoring Techniques:
Thin-Layer Chromatography (TLC):
Pros: Fast, inexpensive, and provides a good qualitative picture of the reaction progress. You can visualize the consumption of starting materials and the appearance of the product spot.
How: Spot the reaction mixture alongside your starting materials on a TLC plate. A good solvent system will show clear separation between the starting material(s) and the more polar carbamate product.
Liquid Chromatography-Mass Spectrometry (LC-MS):
Pros: Highly sensitive and quantitative. It provides unambiguous confirmation of your product's mass and can detect minor side products that may not be visible by TLC.[17]
How: Dilute a small aliquot of the reaction mixture and inject it. Monitor the disappearance of the starting material ion peaks and the appearance of the product ion peak.[16]
Gas Chromatography (GC):
Pros: Excellent for volatile and thermally stable compounds. Provides quantitative data on conversion.
Cons: Many carbamates are not thermally stable and may decompose in the injector, making HPLC/LC-MS a more reliable choice.[19]
By implementing these troubleshooting strategies, you can systematically diagnose and resolve the root causes of low conversion, leading to higher yields, cleaner reactions, and more efficient development of your target molecules.
References
Wuxi Weiheng Chemical Co., Ltd.
ResearchGate. Recent Developments in Polyurethane Catalysis: Catalytic Mechanisms Review.
Wikipedia.
BenchChem.
PubMed. Analytical approaches for monitoring exposure to organophosphorus and carbamate agents through analysis of protein adducts. PubMed.
Genta.
American Chemical Society Publications. Introduction to Polyurethane Chemistry.
ResinLab.
Dongsen Chemicals.
Lawrence Industries. The chemistry of polyurethanes. Lawrence Industries.
Royal Society of Chemistry. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2.
ResearchGate. Mechanism of urethane formation with isocyanate and primary alcohol...
ResearchGate. Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e).
BenchChem. Chloroformates in Organic Synthesis: A Comprehensive Technical Guide. BenchChem.
National Institutes of Health. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PMC.
ScienceDirect. Allophanate Formation. Polyurethanes science, technology, markets, and trends.
ResearchGate. Reaction scheme for allophanate and biuret formation.
S4Science. Analysis of Carbamates by HPLC – U.S. EPA Method 531.1. S4Science.
Technical Support Center: Purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Welcome to the technical support center for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key heterocyclic building block in modern organic and medicinal chemistry. This guide is designed for researchers, scientist...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key heterocyclic building block in modern organic and medicinal chemistry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of this compound, ensuring the highest quality for your downstream applications.
I. Understanding the Synthesis and Potential Impurities
The most common route to synthesize tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-L-homoserine lactone, involves the protection of the primary amine of α-amino-γ-butyrolactone with di-tert-butyl dicarbonate (Boc₂O). While this reaction is generally efficient, several impurities can arise, compromising the purity of the final product. Understanding the origin of these impurities is the first step in effective removal.
Common Impurities and Their Sources:
Unreacted α-amino-γ-butyrolactone: Incomplete reaction can leave residual starting material. This is often due to insufficient Boc₂O, suboptimal reaction temperature, or inadequate reaction time.
Di-tert-butyl dicarbonate (Boc₂O) and its byproducts: Excess Boc₂O is often used to drive the reaction to completion. Post-reaction, it can hydrolyze to tert-butanol and carbon dioxide. While volatile, traces can remain.
Di-Boc derivative (tert-Butyl N-(tert-butoxycarbonyl)-N-(tetrahydro-2-oxo-3-furanyl)carbamate): Over-reaction, especially in the presence of a strong base or prolonged reaction times, can lead to the formation of a di-Boc protected amine.
tert-Butanol: A byproduct of the reaction and the hydrolysis of excess Boc₂O.
Polymeric byproducts: Although less common, polymerization of the lactone can occur under certain conditions.
II. Troubleshooting Guide: A Q&A Approach
This section addresses common issues encountered during the purification of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Question 1: My final product shows a lower melting point than expected (Lit. 116-119 °C) and appears as an oil or a waxy solid. What is the likely cause and how can I fix it? [1]
Answer: An oily or low-melting point product is a strong indicator of residual solvents or impurities. The most common culprits are unreacted starting materials or byproducts from the Boc protection reaction.
Initial Diagnosis: The first step is to analyze your crude product by Thin Layer Chromatography (TLC) and ¹H NMR.
TLC Analysis: Use a solvent system such as ethyl acetate/hexane (1:1) to visualize the components. The desired product should have a distinct Rf value. The presence of multiple spots indicates impurities.
¹H NMR Analysis: In CDCl₃, the tert-butyl group of the desired product will show a characteristic singlet at approximately 1.4-1.5 ppm. The presence of other signals, especially in the aliphatic region, could indicate unreacted starting material or tert-butanol.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for an impure product.
Question 2: I see a significant amount of unreacted α-amino-γ-butyrolactone in my crude product. How can I improve the reaction conversion?
Answer: Low conversion is a common issue. Here are several factors to consider for optimizing the reaction:
Stoichiometry: Ensure you are using a slight excess of Boc₂O (1.1 to 1.2 equivalents).
Base: While the reaction can proceed without a base, using a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.1-1.5 equivalents) can accelerate the reaction and neutralize any acid formed.
Solvent: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are suitable. Ensure the solvent is dry.
Temperature: The reaction is typically run at room temperature. If conversion is still low, you can gently heat the reaction to 30-40 °C.
Reaction Time: Monitor the reaction by TLC. Typically, the reaction is complete within 2-4 hours.
Question 3: My NMR spectrum shows a second, smaller singlet in the tert-butyl region. What could this be?
Answer: This is likely the di-Boc protected impurity. Its formation is favored by an excess of base and prolonged reaction times. To minimize its formation, use the base judiciously and monitor the reaction closely to avoid unnecessarily long reaction times. This impurity can be challenging to remove by recrystallization and may require chromatographic purification.
III. Analytical Methods for Purity Assessment
Accurate assessment of purity is critical. The following methods are recommended for analyzing tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful tool for quantifying the purity of your product and detecting non-volatile impurities. A reversed-phase method is generally effective.
Parameter
Condition
Column
C18 reverse-phase (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase A
Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B
Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient
5% to 95% B over 20 minutes
Flow Rate
1.0 mL/min
Detection
UV at 210 nm
Column Temperature
30 °C
Note: This is a general method and may require optimization for your specific system and impurity profile.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed structural information and is invaluable for identifying impurities.
¹H NMR (400 MHz, CDCl₃):
δ ~4.5-4.7 ppm (m, 1H): CH proton adjacent to the nitrogen.
δ ~4.3-4.4 ppm (m, 2H): O-CH₂ protons of the lactone ring.
δ ~2.5-2.8 ppm (m, 2H): CH₂ protons of the lactone ring.
δ ~1.45 ppm (s, 9H): tert-butyl protons.
¹³C NMR (100 MHz, CDCl₃):
δ ~175 ppm: Carbonyl carbon of the lactone.
δ ~155 ppm: Carbonyl carbon of the carbamate.
δ ~80 ppm: Quaternary carbon of the tert-butyl group.
δ ~66 ppm: O-CH₂ carbon of the lactone ring.
δ ~50 ppm: CH carbon adjacent to the nitrogen.
δ ~30 ppm: CH₂ carbon of the lactone ring.
δ ~28 ppm: Methyl carbons of the tert-butyl group.
IV. Purification Protocols
Protocol 1: Recrystallization
Recrystallization is a cost-effective method for purifying solid compounds, particularly effective for removing small amounts of impurities.
Step-by-Step Protocol:
Solvent Selection: A mixture of ethyl acetate and hexane is a good starting point. The ideal solvent system will dissolve the compound when hot but have low solubility when cold.
Dissolution: Dissolve the crude product in a minimal amount of hot ethyl acetate.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.
Crystallization: Slowly add hexane to the hot solution until it becomes slightly cloudy.
Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.
Drying: Dry the crystals under vacuum.
Protocol 2: Flash Column Chromatography
For oily products or complex mixtures of impurities, flash chromatography is the preferred method.
Step-by-Step Protocol:
Stationary Phase: Silica gel (60-120 mesh).
Mobile Phase (Eluent): A gradient of ethyl acetate in hexane is typically effective. Start with a low polarity mixture (e.g., 10-20% ethyl acetate in hexane) and gradually increase the polarity.
Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent.
Column Packing: Pack the column with silica gel as a slurry in the initial eluent.
Loading: Carefully load the sample onto the top of the silica gel bed.
Elution: Run the gradient and collect fractions.
Monitoring: Monitor the fractions by TLC to identify those containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.
Caption: Workflow for flash column chromatography.
V. Frequently Asked Questions (FAQs)
Q: Can I use other bases for the Boc protection?
A: Yes, bases like sodium bicarbonate or sodium carbonate in an aqueous/organic biphasic system can also be used. However, they may require longer reaction times. Avoid strong nucleophilic bases which can react with the lactone.
Q: My product is still an oil after chromatography. What should I do?
A: If the product is pure by NMR and HPLC, it may be an amorphous solid. Try dissolving it in a minimal amount of a solvent like diethyl ether and then adding a non-polar solvent like hexane to precipitate it as a solid. Seeding with a small crystal can also induce crystallization.
Q: How should I store the purified product?
A: tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is generally stable. Store it in a cool, dry place, away from strong acids.
Technical Support Center: Reaction Monitoring for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate Synthesis by TLC
Welcome to the Technical Support Center. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting and practical advice for monitoring the synthesis of tert-Butyl (tetrahydro-2-oxo-3-furany...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting and practical advice for monitoring the synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate via Thin-Layer Chromatography (TLC). Our focus is on providing scientifically sound, field-tested solutions to common challenges encountered during this specific analytical procedure.
Introduction: The "Why" Behind TLC Monitoring
The synthesis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate typically involves the protection of the amino group of α-amino-γ-butyrolactone with a tert-butyloxycarbonyl (Boc) group.[1][2] This reaction transforms a polar, primary amine into a less polar, neutral carbamate. Thin-Layer Chromatography (TLC) is an indispensable tool for this process; it is a rapid, cost-effective, and highly sensitive method to track the consumption of the starting material and the formation of the product in near real-time.[3][4] Proper TLC monitoring ensures that the reaction is driven to completion, prevents the formation of impurities from over-reaction, and provides critical data for deciding when to initiate the work-up procedure.[5]
Reaction Workflow Overview
The core transformation is the reaction of α-amino-γ-butyrolactone with di-tert-butyl dicarbonate (Boc)₂O in the presence of a suitable base.
Technical Support Center: Scaling Up the Synthesis of Boc-DL-Homoserine Lactone
Welcome to the technical support center for the synthesis of Boc-DL-homoserine lactone. This guide is designed for researchers, chemists, and drug development professionals engaged in scaling up this crucial synthetic bu...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of Boc-DL-homoserine lactone. This guide is designed for researchers, chemists, and drug development professionals engaged in scaling up this crucial synthetic building block. Here, we move beyond simple protocols to address the nuanced challenges encountered in a real-world laboratory setting. Our focus is on providing actionable, field-tested insights to help you troubleshoot common issues, optimize your reaction conditions, and ensure a robust, scalable process.
Frequently Asked Questions (FAQs)
This section addresses high-level questions that form the foundation for a successful synthesis.
Q1: What are the primary synthetic strategies for preparing Boc-DL-homoserine lactone?
There are two predominant routes for synthesizing the core structure. The most common laboratory-scale approach is the intramolecular cyclization (lactonization) of Boc-DL-homoserine. This method is favored for its directness. A second strategy involves the synthesis of the homoserine lactone ring first, followed by the protection of the amine group with the Boc moiety. The starting material for the lactone can be DL-methionine or γ-butyrolactone.[1][] For large-scale synthesis, the choice depends on factors like starting material cost, reagent safety, and overall process efficiency.
Q2: Why is the lactonization of Boc-DL-homoserine often challenging?
The primary challenge lies in the thermodynamics and kinetics of forming the five-membered γ-lactone ring. The cyclization is a reversible equilibrium reaction. Driving the reaction to completion requires efficiently removing the water byproduct or using a powerful activating agent for the carboxylic acid. Furthermore, the γ-hydroxyl group is a relatively poor nucleophile, and the formation of the four-membered transition state for β-lactonization is highly disfavored, highlighting the inherent strain in such cyclizations.[3] Under harsh acidic or basic conditions needed to promote cyclization, side reactions such as Boc-group removal or intermolecular esterification (leading to dimers and oligomers) can occur.[4]
Q3: What are the critical parameters to control during the lactonization step?
Success hinges on meticulously controlling three key parameters:
Activating Agent: The choice of coupling or dehydrating agent is paramount. Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are commonly used to activate the carboxylic acid.[5]
Temperature: Gentle heating can help overcome the activation energy barrier for cyclization. However, excessive heat can promote side reactions, including racemization or decomposition. The optimal temperature must be determined empirically for each specific scale and reagent combination.
Solvent and Concentration: The reaction should be run in an anhydrous, non-nucleophilic solvent (e.g., dichloromethane, tetrahydrofuran) to prevent side reactions with the activated intermediate. Running the reaction at high dilution can favor the intramolecular cyclization over intermolecular side reactions.
Q4: How can I effectively monitor the progress of the reaction?
Thin-Layer Chromatography (TLC) is the most convenient method for real-time monitoring.[6] A suitable mobile phase (e.g., ethyl acetate/hexanes) should be chosen to achieve good separation between the more polar starting material (Boc-DL-homoserine) and the less polar product (Boc-DL-homoserine lactone). Staining with potassium permanganate or ninhydrin (after gentle heating to remove the Boc group) can aid visualization. For more quantitative analysis, LC-MS or GC-MS can be employed.[7]
Visualizing the Synthetic Workflow
The following diagram illustrates the general pathway for the synthesis of Boc-DL-homoserine lactone via the intramolecular cyclization of Boc-DL-homoserine.
Caption: General workflow for Boc-DL-homoserine lactone synthesis.
Detailed Experimental Protocol: Lactonization of Boc-DL-Homoserine
This protocol provides a robust starting point for the synthesis. Optimization may be required when scaling.
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Boc-DL-homoserine (1.0 eq) in anhydrous DCM to a concentration of approximately 0.1 M.
Reagent Addition: Add a catalytic amount of DMAP (0.1 eq) to the solution. In a separate container, dissolve EDC (1.2 eq) in a minimal amount of anhydrous DCM.
Initiation: Add the EDC solution dropwise to the stirred Boc-DL-homoserine solution at room temperature over 20-30 minutes.
Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the consumption of the starting material by TLC.[8]
Work-up: Once the reaction is complete, wash the organic mixture sequentially with 5% HCl (2x), saturated NaHCO₃ (2x), and brine (1x).[5]
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
Purification: Purify the crude residue by silica gel column chromatography, eluting with a suitable gradient of ethyl acetate in hexanes to yield the pure Boc-DL-homoserine lactone.[9]
Parameter
Recommended Condition
Rationale
Solvent
Anhydrous Dichloromethane (DCM)
Aprotic and effectively solubilizes reagents.
Activating Agent
EDC (1.2 eq)
Forms a water-soluble urea byproduct, simplifying work-up.
Catalyst
DMAP (0.1 eq)
Acyl transfer catalyst that accelerates the reaction.
Concentration
~0.1 M
Balances reaction rate and minimizes intermolecular side reactions.
Temperature
Room Temperature
Mild condition that minimizes potential side reactions like racemization.
Monitoring
TLC (e.g., 50% EtOAc/Hexanes)
Allows for visual tracking of starting material consumption.
Troubleshooting Guide
Encountering issues during scale-up is common. This guide provides a systematic approach to diagnosing and resolving them.
Caption: Troubleshooting decision tree for common synthesis issues.
Q5: My reaction has stalled, and a significant amount of Boc-DL-homoserine remains. What should I do?
Plausible Cause: This is a classic sign of insufficient activation or degradation of the activating agent (EDC is sensitive to moisture).
Expert Recommendation: First, confirm that your reagents and solvent were truly anhydrous. If conditions were optimal, the stoichiometry of the activating agent may be insufficient. You can add an additional portion of EDC (e.g., 0.5 eq) and continue to monitor the reaction. If the reaction still does not proceed, consider that the equilibrium is unfavorable under the current conditions. A different coupling agent or slightly elevated temperature (e.g., 35-40°C) could be explored, but this must be done cautiously to avoid side reactions.[4]
Q6: My crude product shows multiple spots on the TLC plate, making purification difficult. How can I improve the reaction's cleanliness?
Plausible Cause: The formation of multiple side products often points to intermolecular reactions (dimerization/polymerization) or degradation. This is exacerbated at higher concentrations needed for scale-up.
Expert Recommendation: The principle of "high dilution" is your best tool to favor intramolecular cyclization. While this may seem counterintuitive for scaling up, using a larger solvent volume is often necessary. Alternatively, employ a syringe pump for the slow addition of the EDC solution to the reaction mixture. This keeps the concentration of the highly reactive activated intermediate low at any given moment, thus suppressing the bimolecular side reactions.
Q7: The purification by column chromatography is giving poor separation between the product and the starting material. What can I do?
Plausible Cause: Boc-DL-homoserine and its lactone have relatively close Rf values, which can make baseline separation challenging.
Expert Recommendation: Optimize your chromatography conditions. Use a long column with a shallow elution gradient (e.g., starting with 10% ethyl acetate in hexanes and slowly increasing to 50%). Using high-quality silica gel with a smaller particle size can also significantly improve resolution. If chromatography remains problematic, an alternative purification strategy could be recrystallization, although finding a suitable solvent system may require screening.
Q8: I am concerned about the stability of the lactone ring. What conditions should I avoid?
Plausible Cause: The five-membered lactone ring is susceptible to hydrolysis, particularly under basic conditions.[10]
Expert Recommendation: Avoid prolonged exposure to strong bases. During the work-up, the sodium bicarbonate wash should be performed efficiently and without vigorous, extended shaking. The final product should be stored in a dry, cool environment. Under alkaline conditions, the lactone ring can be hydrolyzed to the corresponding N-acylhomoserine, a reaction that can be reversed by acidification.[10]
References
ResearchGate. (2025). Robust routes for the synthesis of N-acylated-L-homoserine lactone (AHL) quorum sensing molecules with high levels of enantiomeric purity. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Lactonization as a general route to β-C(sp3)–H functionalization. PMC. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue. PMC. Available from: [Link]
MDPI. (n.d.). Heterocyclic Chemistry Applied to the Design of N-Acyl Homoserine Lactone Analogues as Bacterial Quorum Sensing Signals Mimics. Available from: [Link]
PubMed. (n.d.). Direct analysis of selected N-acyl-L-homoserine lactones by gas chromatography/mass spectrometry. Available from: [Link]
Wikipedia. (n.d.). Homoserine. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. PMC. Available from: [Link]
ResearchGate. (n.d.). N-Acyl homoserine lactones synthesis by an amidation reaction between.... Available from: [Link]
Frontiers. (n.d.). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Available from: [Link]
MDPI. (n.d.). Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Extraction, purification and identification of bacterial signal molecules based on N‐acyl homoserine lactones. PMC. Available from: [Link]
National Institutes of Health (NIH). (n.d.). L-homoserine biosynthesis | Pathway. PubChem. Available from: [Link]
ACS Omega. (2024). Synthesis of the Novel N-(2-Hexadecynoyl)-l-Homoserine Lactone and Evaluation of Its Antiquorum Sensing Activity in Chromobacterium violaceum. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Homoserine as an Aspartic Acid Precursor for Synthesis of Proteoglycan Glycopeptide Containing Aspartic Acid and Sulfated Glycan Chain. PMC. Available from: [Link]
Beilstein Journals. (n.d.). Synthesis and biological evaluation of novel N-α-haloacylated homoserine lactones as quorum sensing modulators. Available from: [Link]
ResearchGate. (2025). Synthesis and Biological Evaluation of Novel L-Homoserine Lactone Analogs as Quorum Sensing Inhibitors of Pseudomonas aeruginosa. Available from: [Link]
PubMed. (n.d.). Reaction of acylated homoserine lactone bacterial signaling molecules with oxidized halogen antimicrobials. Available from: [Link]
ResearchGate. (n.d.). (PDF) Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Available from: [Link]
ResearchGate. (n.d.). Extraction, purification and identification of bacterial signal molecules based on N-acyl homoserine lactones | Request PDF. Available from: [Link]
PubMed. (n.d.). Degradation pathway of homoserine lactone bacterial signal molecules by halogen antimicrobials identified by liquid chromatography with photodiode array and mass spectrometric detection. Available from: [Link]
PubMed. (n.d.). Impact of N-butyryl-l-homoserine lactone-mediated quorum sensing on acidogenic fermentation under saline conditions: Insights into volatile fatty acids production and microbial community. Available from: [Link]
National Institutes of Health (NIH). (n.d.). Reaction of Acylated Homoserine Lactone Bacterial Signaling Molecules with Oxidized Halogen Antimicrobials. PMC. Available from: [Link]
PubMed Central. (2011). Characterization of N-acylhomoserine lactone-degrading bacteria associated with the Zingiber officinale (ginger) rhizosphere: Co-existence of quorum quenching and quorum sensing in Acinetobacter and Burkholderia. Available from: [Link]
A Comparative Guide to the ¹H NMR Spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
For researchers, scientists, and professionals in drug development, the precise structural elucidation of synthetic intermediates is paramount. The tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key building block a...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the precise structural elucidation of synthetic intermediates is paramount. The tert-butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key building block also known as N-Boc-α-amino-γ-butyrolactone, is frequently employed in the synthesis of peptidomimetics and other biologically active molecules. Its purity and structural integrity, confirmed by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, are critical for the success of subsequent synthetic steps.
This guide provides an in-depth analysis of the ¹H NMR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. It will serve as a practical reference for identifying the characteristic signals of this compound and objectively comparing its spectral features with those of common alternative N-protected α-amino-γ-butyrolactone derivatives.
The Signature ¹H NMR Spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
The ¹H NMR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate presents a distinct pattern of signals that are diagnostic of its structure. The chemical shifts (δ) are influenced by the electron-withdrawing effects of the lactone carbonyl and the carbamate group, as well as the spin-spin coupling between adjacent protons.
A representative ¹H NMR spectrum, typically recorded in deuterated chloroform (CDCl₃), exhibits the following key signals:
α-Proton (Hα): The proton attached to the chiral carbon (Cα), which is adjacent to both the carbamate nitrogen and the lactone carbonyl, appears as a multiplet. This signal is crucial for confirming the integrity of the core amino acid-derived structure.
β-Protons (Hβ): The two diastereotopic protons on the carbon adjacent to the chiral center (Cβ) typically present as distinct multiplets due to their different spatial environments and coupling to the α-proton.
γ-Protons (Hγ): The two protons on the carbon adjacent to the lactone oxygen (Cγ) also appear as multiplets, coupled to the β-protons.
tert-Butyl Protons: A characteristic sharp singlet, integrating to nine protons, is observed in the upfield region of the spectrum. This signal is a definitive indicator of the presence of the tert-butoxycarbonyl (Boc) protecting group.
Amide Proton (N-H): The proton of the carbamate's N-H group usually appears as a broad singlet. Its chemical shift can be variable and is dependent on factors such as solvent and concentration.
Comparative Analysis with Alternative N-Protecting Groups
The choice of the nitrogen-protecting group has a significant impact on the chemical properties and synthetic utility of the α-amino-γ-butyrolactone scaffold. This choice also manifests in distinct differences in their respective ¹H NMR spectra. Here, we compare the spectrum of the N-Boc derivative with two common alternatives: the N-carbobenzyloxy (Cbz) and N-acetyl derivatives.
Proton
N-Boc Derivative (δ, ppm)
N-Cbz Derivative (δ, ppm)
N-Acetyl Derivative (δ, ppm)
Rationale for Chemical Shift Differences
α-Proton (Hα)
~4.5
~4.6
~4.7
The electron-withdrawing nature of the protecting group influences the shielding of the α-proton. The acetyl group is generally more electron-withdrawing than the Boc and Cbz groups, leading to a downfield shift.
β-Protons (Hβ)
~2.1-2.3, ~2.8-2.9
~2.1-2.3, ~2.8-2.9
~2.2-2.4, ~2.8-3.0
The effect of the N-protecting group on the β-protons is less pronounced but can cause minor shifts.
γ-Protons (Hγ)
~4.2-4.4
~4.2-4.4
~4.2-4.4
These protons are relatively remote from the N-protecting group, and thus their chemical shifts are largely unaffected.
Protecting Group Protons
~1.4 (s, 9H)
~5.1 (s, 2H), ~7.3 (m, 5H)
~2.0 (s, 3H)
Each protecting group has a unique set of proton signals that are easily identifiable. The Boc group shows a singlet for the nine equivalent tert-butyl protons. The Cbz group exhibits a singlet for the benzylic protons and multiplets for the aromatic protons. The acetyl group displays a singlet for the methyl protons.
Amide Proton (N-H)
~5.0 (br s)
~5.2 (br s)
~6.0 (br s)
The electronic environment of the amide proton is influenced by the nature of the protecting group, leading to variations in its chemical shift.
Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent, concentration, and the specific enantiomer (S or R) of the compound. The data presented here are typical values for the racemic or S-enantiomer.
Experimental Protocol for ¹H NMR Analysis
To obtain a high-quality ¹H NMR spectrum for structural verification, the following experimental protocol is recommended:
Sample Preparation: Dissolve approximately 5-10 mg of the tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃). For quantitative analysis, an internal standard with a known concentration can be added.
NMR Instrument: Utilize a high-resolution NMR spectrometer, typically with a proton frequency of 300 MHz or higher, to ensure adequate signal dispersion.
Acquisition Parameters:
Pulse Sequence: A standard single-pulse experiment is sufficient.
Number of Scans: Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.
Relaxation Delay: Use a relaxation delay of at least 1-2 seconds to ensure complete relaxation of the protons between scans.
Data Processing:
Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID).
Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to obtain a flat baseline.
Referencing: Calibrate the chemical shift scale using the residual solvent peak of CDCl₃ (δ 7.26 ppm) or an internal standard like tetramethylsilane (TMS, δ 0.00 ppm).
Integration: Integrate all signals to determine the relative number of protons for each resonance.
Logical Workflow for Spectral Interpretation
The following diagram illustrates a logical workflow for the interpretation of the ¹H NMR spectrum of N-protected α-amino-γ-butyrolactones.
Caption: A logical workflow for the acquisition, processing, and interpretation of the ¹H NMR spectrum of N-protected α-amino-γ-butyrolactones.
Conclusion
The ¹H NMR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate provides a wealth of structural information that is essential for its unambiguous identification and quality control. By understanding the characteristic chemical shifts and coupling patterns of the lactone and protecting group protons, researchers can confidently verify the structure of this important synthetic intermediate. Furthermore, a comparative analysis with alternative N-protected derivatives highlights the diagnostic power of ¹H NMR in distinguishing between closely related molecules, thereby guiding the selection of the most appropriate building block for a given synthetic strategy. This guide serves as a valuable resource for scientists and professionals who rely on precise analytical data to drive their research and development efforts.
References
Syrpas, M., et al. (2015). Synthesis and biological evaluation of novel N-α-haloacylated homoserine lactones as quorum sensing modulators. Beilstein Journal of Organic Chemistry, 11, 1248-1256. [Link]
Frontiers in Chemistry. (2020). Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa. Frontiers in Chemistry, 8, 638. [Link]
Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]
Comparative
A Researcher's Guide to the 13C NMR Analysis of Boc-DL-Homoserine Lactone: A Comparative Perspective
For researchers, scientists, and drug development professionals, understanding the structural nuances of key molecules is paramount. N-Boc-DL-homoserine lactone, a protected form of a common quorum sensing molecule, is a...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, understanding the structural nuances of key molecules is paramount. N-Boc-DL-homoserine lactone, a protected form of a common quorum sensing molecule, is a valuable building block in the synthesis of novel therapeutics and chemical probes. Its characterization is a critical step in ensuring the integrity of these synthetic pathways. This guide provides an in-depth analysis of the 13C Nuclear Magnetic Resonance (NMR) spectroscopic data for Boc-DL-homoserine lactone, offering a comparative viewpoint with the related compound, N-acetyl-DL-homoserine lactone, to highlight the influence of the protecting group on the chemical environment of the core structure.
Introduction to Protected Homoserine Lactones
Homoserine lactones are the core signaling molecules in bacterial quorum sensing, a cell-to-cell communication system that regulates virulence and biofilm formation. The ability to synthetically modify these molecules allows for the development of quorum sensing inhibitors, a promising avenue for novel antimicrobial strategies. Protecting the amine group of the homoserine lactone is a common strategy in multi-step syntheses. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group due to its stability under various reaction conditions and its facile removal under mild acidic conditions. A thorough understanding of its 13C NMR spectrum is essential for reaction monitoring and final product confirmation.
Comparative 13C NMR Data Analysis
The 13C NMR spectrum of a molecule provides a unique fingerprint, with each carbon atom resonating at a specific chemical shift (δ) depending on its electronic environment. By comparing the spectra of Boc-DL-homoserine lactone and a closely related analogue, N-acetyl-DL-homoserine lactone, we can discern the electronic effects of the Boc and acetyl protecting groups.
Below is a table summarizing the expected 13C NMR chemical shifts for Boc-DL-homoserine lactone and N-acetyl-DL-homoserine lactone. The assignments are based on established chemical shift ranges for similar functional groups and analysis of related structures.
Carbon Atom
Boc-DL-homoserine lactone (Predicted δ, ppm)
N-acetyl-DL-homoserine lactone (Predicted δ, ppm)
Rationale for Chemical Shift Differences
Lactone C=O
~175
~175
The carbonyl of the lactone is relatively distant from the protecting group, so its chemical shift is expected to be similar in both compounds.
CH-N
~50
~51
The electron-withdrawing nature of the acetyl carbonyl may cause a slight downfield shift compared to the Boc group.
CH2-O
~66
~66
This carbon is also relatively remote from the protecting group and should exhibit a similar chemical shift.
CH2-CH
~29
~29
Minimal influence from the protecting group is expected on this carbon.
Protecting Group C=O
~155 (carbamate)
~170 (amide)
The carbamate carbonyl of the Boc group is significantly more shielded (upfield) than the amide carbonyl of the acetyl group. This is a key distinguishing feature.
Boc C(CH3)3
~80
-
The quaternary carbon of the Boc group has a characteristic chemical shift around 80 ppm.
Boc C(CH3)3
~28
-
The three equivalent methyl carbons of the Boc group appear as a strong signal in the aliphatic region.
Acetyl CH3
-
~23
The methyl carbon of the acetyl group has a characteristic chemical shift in the aliphatic region.
Experimental Protocol for 13C NMR Data Acquisition
Obtaining high-quality 13C NMR data is crucial for accurate structural elucidation. The following is a detailed, step-by-step methodology for acquiring a 13C NMR spectrum of a small organic molecule like Boc-DL-homoserine lactone.
Sample Preparation:
Weighing the Sample: Accurately weigh 20-50 mg of the purified Boc-DL-homoserine lactone. A higher concentration is generally required for 13C NMR compared to 1H NMR due to the low natural abundance of the 13C isotope.
Choosing the Solvent: Select a deuterated solvent that readily dissolves the sample. Chloroform-d (CDCl3) is a common choice for many organic molecules.
Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a small, clean vial.
Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.
Internal Standard (Optional but Recommended): Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).
NMR Spectrometer Setup and Data Acquisition:
Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.
Locking and Shimming: The instrument will automatically lock onto the deuterium signal of the solvent. Perform manual or automatic shimming to optimize the homogeneity of the magnetic field, which is critical for obtaining sharp spectral lines.
Setting Up the Experiment: Select a standard 13C NMR experiment with proton decoupling.
Acquisition Parameters:
Pulse Angle: A 30-45° pulse angle is often a good compromise between signal intensity and relaxation time.
Acquisition Time (at): Typically set to 1-2 seconds.
Relaxation Delay (d1): A delay of 2-5 seconds is usually sufficient for most carbons in a small molecule to relax, although quaternary carbons may require longer delays for quantitative analysis.
Number of Scans (ns): Due to the low sensitivity of 13C NMR, a larger number of scans is required. Start with 1024 scans and increase as needed to achieve a good signal-to-noise ratio.
Data Processing:
Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.
Baseline Correction: Apply a baseline correction to obtain a flat baseline.
Referencing: Reference the spectrum to the TMS signal at 0.00 ppm.
Visualizing the Workflow
The following diagram illustrates the key steps in the experimental workflow for acquiring 13C NMR data.
Caption: Experimental workflow for 13C NMR analysis.
Structural Assignment and Interpretation
The chemical structure of Boc-DL-homoserine lactone with the carbon atoms numbered for NMR assignment is shown below. This visualization aids in correlating the predicted chemical shifts with their corresponding positions in the molecule.
Caption: Structure of Boc-DL-homoserine lactone with carbon numbering.
Conclusion
The 13C NMR spectrum of Boc-DL-homoserine lactone is a powerful tool for its unambiguous identification and purity assessment. By understanding the expected chemical shifts and comparing them to related structures, researchers can confidently characterize their synthetic intermediates and final products. The distinct signals of the Boc protecting group, particularly the carbamate carbonyl and the quaternary and methyl carbons of the tert-butyl group, provide clear diagnostic peaks. This guide serves as a comprehensive resource for scientists working with protected homoserine lactones, enabling more efficient and accurate research and development.
References
Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]
Reich, H. J. 13C NMR Spectroscopy. University of Wisconsin. [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Organometallics, 29(9), 2176–2179. [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy (4th ed.). Cengage Learning.
Validation
An In-Depth Technical Guide to the FT-IR Analysis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Designed for researchers, scientists, and professionals in drug develop...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Designed for researchers, scientists, and professionals in drug development, this document delves into the spectral features of this molecule, offering a comparative analysis against its core functional groups. The insights herein are grounded in established spectroscopic principles to ensure both technical accuracy and practical utility.
Introduction
Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, also known as Boc-DL-homoserine lactone, is a key building block in synthetic organic chemistry, particularly in the synthesis of peptides and other biologically active molecules. The presence of a gamma-butyrolactone ring and a Boc-protected amine group gives it distinct chemical properties. FT-IR spectroscopy is a powerful, non-destructive technique for the structural elucidation and quality control of such compounds by identifying their functional groups through their characteristic vibrational frequencies.
This guide will dissect the FT-IR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, comparing its spectral features with those of gamma-butyrolactone and tert-butyl carbamate to provide a clear understanding of how the combination of these moieties is reflected in the vibrational spectrum.
Core Principles of FT-IR Spectroscopy
FT-IR spectroscopy measures the absorption of infrared radiation by a molecule as a function of wavenumber. When the frequency of the infrared radiation matches the natural vibrational frequency of a specific bond or functional group, the radiation is absorbed. The resulting spectrum is a unique fingerprint of the molecule, revealing its chemical structure.
In the context of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, we are particularly interested in the vibrational modes associated with the following functional groups:
The carbonyl (C=O) stretching of the lactone.
The carbonyl (C=O) stretching of the carbamate.
The N-H bending and stretching of the carbamate.
The C-O stretching of the lactone and carbamate.
The C-H stretching and bending of the alkyl and tert-butyl groups.
Comparative Spectral Analysis
The FT-IR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a composite of the absorptions from its constituent parts: the gamma-butyrolactone ring and the N-Boc protecting group. By comparing the spectrum of the target molecule with those of gamma-butyrolactone and tert-butyl carbamate, we can confidently assign the observed absorption bands.
A known FT-IR spectrum for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is available through SpectraBase, acquired using the KBr wafer technique[1]. The following table summarizes the expected characteristic absorption frequencies based on data for the individual functional groups and provides a comparison with a typical analysis of related structures.
The gem-dimethyl groups of the tert-butyl moiety give rise to a characteristic doublet.
C-O Stretch (Lactone)
~1170
~1170
-
Stretching vibrations of the C-O-C linkage within the lactone ring.
C-O Stretch (Carbamate)
~1250
-
~1250
Asymmetric stretching of the O-C=O group in the carbamate.
Experimental Protocol: FT-IR Analysis using KBr Wafer Method
This section details the standard procedure for acquiring an FT-IR spectrum of a solid sample like tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate using the potassium bromide (KBr) wafer technique.
Drying: Gently heat the KBr powder under an infrared lamp to remove any adsorbed water, which can interfere with the spectrum (especially in the O-H stretching region). Allow it to cool in a desiccator.
Sample Preparation: Weigh approximately 1-2 mg of the sample and 100-200 mg of dry KBr.
Grinding: Add the sample and KBr to the agate mortar. Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained. This minimizes scattering of the infrared radiation.
Pellet Formation: Transfer a portion of the powdered mixture to the pellet die. Assemble the die and place it in the hydraulic press.
Pressing: Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.
Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.
Background Scan: Acquire a background spectrum with an empty sample compartment or a pure KBr pellet. This is crucial to subtract the absorbance of atmospheric CO₂ and water vapor.
Sample Scan: Acquire the spectrum of the sample. Typically, 16 or 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.
Data Processing: The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).
Visualizing the Analysis Workflow
The logical flow of FT-IR analysis, from sample preparation to spectral interpretation, can be visualized as follows:
Caption: Workflow for FT-IR analysis of a solid sample using the KBr pellet method.
Molecular Structure and Key Functional Groups
The structure of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate contains two key functional groups that dominate its FT-IR spectrum.
Caption: Key functional groups in tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Conclusion
The FT-IR spectrum of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is rich with information that confirms its molecular structure. The presence of two distinct carbonyl absorption bands is a key diagnostic feature, allowing for the differentiation of the lactone and carbamate moieties. The characteristic N-H and tert-butyl group vibrations further corroborate the presence of the Boc-protecting group. This guide provides a framework for the analysis and interpretation of the FT-IR spectrum of this compound, serving as a valuable resource for researchers in the field. By following the detailed experimental protocol and utilizing the comparative spectral data, scientists can confidently verify the identity and purity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate in their work.
References
BenchChem. (n.d.). In-Depth Technical Guide to the FT-IR Analysis of Tert-butyl N-(4-azidobutyl)carbamate.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3297380, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
Turan, N., et al. (2015). Vibrational frequency analysis, FT-IR, DFT and M06-2X studies on tert-Butyl N-(thiophen-2yl)carbamate. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 137, 1344-1353.
NIST. (n.d.). Butyrolactone. In NIST Chemistry WebBook. Retrieved from [Link]
Witkowski, M. R., et al. (2006). GHB Free Acid: II. Isolation and Spectroscopic Characterization for Forensic Analysis. Journal of Forensic Sciences, 51(2), 330-339.
University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]
NIST. (n.d.). tert-Butyl carbamate. In NIST Chemistry WebBook. Retrieved from [Link]
Turan, N., et al. (2015). Vibrational frequency analysis, FT-IR, DFT and M06-2X studies on tert-Butyl N-(thiophen-2yl)carbamate. PubMed. Retrieved from [Link]
Ciolino, L. A., et al. (2004). The Extraction and Infrared Identification of Gamma-Hydroxybutyric Acid (GHB) from Aqueous Solutions. Journal of Forensic Sciences, 49(1), 1-8.
Wiley Science Solutions. (n.d.). SpectraBase. Retrieved from [Link]
Research Scientific. (n.d.). TERT-BUTYL (TETRAHYDRO-2-OXO-3-FURANYL)- CARBAMATE. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5050210, tert-Butyl (2-hydroxy-1-phenylethyl)carbamate. Retrieved from [Link]
ResearchGate. (n.d.). FT-IR of Acyl Homoserine Lactone. Retrieved from [Link]
Lu, A., et al. (2020). Self-assembled micelles prepared from bio-based hydroxypropyl methyl cellulose and polylactide amphiphilic block copolymers for anti-tumor drug release. International Journal of Biological Macromolecules, 151, 846-857.
Navigating the Analytical Landscape: A Comparative Guide to the Mass Spectrometry of Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a heterocyclic building block with the chemic...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a heterocyclic building block with the chemical formula C9H15NO4 and a molecular weight of 201.22 g/mol , presents a unique analytical challenge due to its composite structure, incorporating both a carbamate and a lactone functional group.[1][2] This guide provides an in-depth technical comparison of mass spectrometry with other key analytical techniques for the comprehensive analysis of this compound, supported by experimental insights and data-driven recommendations.
I. Mass Spectrometry: Unveiling Molecular Structure and Fragmentation
Mass spectrometry stands as a cornerstone technique for the structural elucidation and quantification of organic molecules due to its exceptional sensitivity and specificity. When analyzing tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, mass spectrometry provides not only the molecular weight but also invaluable structural information through controlled fragmentation.
A. Predicted Fragmentation Pattern
The fragmentation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is dictated by the lability of the tert-butoxycarbonyl (Boc) protecting group and the inherent instability of the γ-butyrolactone ring under ionization. Electrospray ionization (ESI), a soft ionization technique, is particularly well-suited for this molecule as it tends to produce a prominent protonated molecular ion [M+H]+, which serves as the precursor for subsequent fragmentation analysis (MS/MS).[3][4][5]
The expected fragmentation pathways are as follows:
Loss of Isobutylene (-56 Da): A hallmark of Boc-protected amines, the initial and often most significant fragmentation is the loss of isobutylene (C4H8) from the tert-butyl group, resulting in a carbamic acid intermediate.[3][6]
Loss of the Boc Group (-100 Da): Subsequent decarboxylation of the carbamic acid intermediate leads to the complete loss of the Boc group as CO2 and isobutylene, yielding the protonated 3-aminotetrahydro-2-furanone.
Lactone Ring Fragmentation: The tetrahydrofuranone ring can undergo fragmentation through various pathways, including the loss of carbon monoxide (CO, -28 Da) or formaldehyde (CH2O, -30 Da), providing further structural confirmation.
Caption: Predicted ESI-MS/MS fragmentation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
B. Experimental Workflow for Mass Spectrometric Analysis
A robust and reproducible workflow is critical for obtaining high-quality mass spectrometry data. The following protocol outlines a self-validating system for the analysis of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Caption: A comprehensive workflow for the LC-MS/MS analysis of the target compound.
Experimental Protocol:
Sample Preparation:
Accurately weigh and dissolve the compound in a 50:50 mixture of acetonitrile and water to a stock concentration of 1 mg/mL.
Perform serial dilutions to prepare a calibration curve ranging from 1 ng/mL to 1000 ng/mL.
Spike all samples and standards with an internal standard (e.g., a stable isotope-labeled version of the analyte) for accurate quantification.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):
Instrumentation: Utilize a high-performance liquid chromatography system coupled to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole instrument).
Chromatographic Separation: Employ a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid to promote protonation. This separation is crucial to resolve the analyte from potential impurities.[7]
Ionization: Use electrospray ionization in positive ion mode (ESI+).
MS/MS Analysis: Select the protonated molecular ion ([M+H]+ at m/z 202.1) as the precursor ion for collision-induced dissociation (CID). Optimize collision energy to achieve a rich fragmentation spectrum.
Data Analysis:
Process the acquired data to generate extracted ion chromatograms (EICs) for the precursor and product ions.
Integrate the peak areas and use the calibration curve to quantify the analyte.
Analyze the MS/MS spectrum to confirm the identity of the compound by matching the observed fragments with the predicted fragmentation pattern.
II. Comparative Analysis with Alternative Techniques
While mass spectrometry is a powerful tool, a multi-faceted analytical approach is often necessary for complete characterization. Here, we compare the performance of mass spectrometry with High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.
Feature
Mass Spectrometry (MS)
High-Performance Liquid Chromatography (HPLC)
Nuclear Magnetic Resonance (NMR)
Fourier-Transform Infrared (FTIR)
Primary Information
Molecular weight & structural fragments
Purity & quantification
Atomic connectivity & 3D structure
Functional groups
Sensitivity
High (pg-fg)
Moderate (ng-µg)
Low (mg)
Moderate (µg-mg)
Specificity
Very High
High (with appropriate detector)
Very High
Moderate
Quantitative
Yes (with internal standards)
Yes (with external standards)
Yes (qNMR)
Limited
Sample Throughput
High
High
Low
High
Instrumentation Cost
High
Moderate
Very High
Low to Moderate
A. High-Performance Liquid Chromatography (HPLC)
HPLC is a robust technique for the separation, identification, and quantification of non-volatile and thermally labile compounds.[8][9][10][11] For tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a reversed-phase HPLC method with UV detection is the most common approach.
Principle: Separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[10][11]
Application: Primarily used to assess the purity of the compound and to quantify it in various matrices. It is an indispensable tool for monitoring reaction progress during synthesis and for quality control of the final product.
Limitations: While HPLC can separate isomers, it does not provide direct structural information beyond the retention time. Co-eluting impurities with similar UV absorbance can interfere with quantification.
B. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules in solution.[12][13][14][15][16]
Principle: It exploits the magnetic properties of atomic nuclei (primarily ¹H and ¹³C) to provide detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[13][14][15]
Application: ¹H and ¹³C NMR are essential for the initial structure confirmation of newly synthesized tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. 2D NMR techniques like COSY and HSQC can be used to unambiguously assign all proton and carbon signals, confirming the connectivity of the carbamate and lactone moieties.
Limitations: NMR is inherently a less sensitive technique compared to mass spectrometry, requiring significantly more sample. It is also a low-throughput technique, making it less suitable for routine high-volume analysis.
C. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule.[17][18][19][20]
Principle: It measures the absorption of infrared radiation by a sample, which causes molecular vibrations at specific frequencies corresponding to different functional groups.[17][18][19]
Application: For tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, FTIR can quickly confirm the presence of key functional groups:
N-H stretch: around 3300-3500 cm⁻¹
C=O stretch (carbamate): around 1680-1720 cm⁻¹
C=O stretch (lactone): around 1760-1800 cm⁻¹
C-O stretch: around 1000-1300 cm⁻¹
Limitations: FTIR provides information about the functional groups present but does not reveal how they are connected. It is also generally less sensitive and specific than MS or NMR for complex mixture analysis.[21][22]
III. Conclusion: An Integrated Analytical Strategy
For the comprehensive characterization of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, an integrated analytical approach is indispensable. Mass spectrometry, with its high sensitivity and detailed structural information from fragmentation, is the premier technique for identification and quantification, especially at low concentrations. HPLC provides robust purity assessment and quantification for routine analysis. NMR remains the gold standard for unambiguous structure elucidation, while FTIR offers a rapid and convenient method for functional group confirmation. By leveraging the strengths of each of these techniques, researchers and drug development professionals can ensure the highest level of confidence in the identity, purity, and structure of this important chemical building block.
IV. References
Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry. PubMed. [Link]
NMR as a Tool for Structure Elucidation of Organic Compounds. Wesleyan University. [Link]
Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry. Semantic Scholar. [Link]
Positive- and negative-ion mass spectrometry and rapid clean-up of some carbamate pesticides. PubMed. [Link]
Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala. PubMed. [Link]
Principles and Applications of High-Performance Liquid Chromatography (HPLC): A Review. Biomedical and Pharmacology Journal. [Link]
Structural elucidation by NMR(1HNMR). Slideshare. [Link]
High-Performance Liquid Chromatography (HPLC): Principles and Applications. Persee. [Link]
Electrospray tandem mass spectrometry of alkali-cationized BocN-carbo-alpha,beta- and -beta,alpha-peptides: Differentiation of positional isomers. PubMed. [Link]
C. High Performance Liquid Chromatography (HPLC). Chemistry LibreTexts. [Link]
Fourier Transform Infrared Spectroscopy: Fundamentals and Application in Functional Groups and Nanomaterials Characterization. ResearchGate. [Link]
1HNMR spectrometry in structural elucidation of organic compounds. Journal of Chemical and Pharmaceutical Sciences. [Link]
HPLC Basics – Essential Guide to Chromatography Principles. KNAUER. [Link]
Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. PMC - NIH. [Link]
A comparative evaluation of HPLC, FTIR, Raman and NMR for analysis and monitoring of phosphatidylcholine to phosphatidylglycerol. Taylor & Francis Online. [Link]
Chemical ionization mass spectrometry of carbamate pesticides: a major dissociation pathway. ACS Publications. [Link]
12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]
Combining ATR-FTIR Spectroscopy, HPLC, and NMR. Mettler Toledo. [Link]
A comparative evaluation of HPLC, FTIR, Raman and NMR for analysis and monitoring of phosphatidylcholine to phosphatidylglycerol. Taylor & Francis Online. [Link]
Difference between FTIR and HPLC?. Rocky Mountain Labs. [Link]
STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY A Practical Guide. Wiley. [Link]
Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry. YouTube. [Link]
Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. Technology Networks. [Link]
Electron Ionization for GC–MS. LCGC International. [Link]
FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis. RSC Publishing. [Link]
A Comparative Guide to Purity Assessment of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate by HPLC
For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of reproducible research and the quality of the final active pharmaceutical ingredie...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of reproducible research and the quality of the final active pharmaceutical ingredient (API). Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a chiral building block, is no exception. Its purity, particularly its enantiomeric purity, can significantly impact the stereochemistry and efficacy of the target molecule. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with alternative methods for the comprehensive purity assessment of this compound, supported by detailed experimental protocols and data interpretation.
The Critical Nature of Purity for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (MW: 201.22 g/mol ) possesses a chiral center at the C3 position of the tetrahydrofuranone ring.[1] This inherent chirality means that its synthesis can result in a racemic mixture or an enantiomerically enriched product. The biological activity of the final API is often stereospecific, making the control of enantiomeric purity a critical quality attribute.
Beyond enantiomeric purity, process-related impurities and degradation products can also compromise the quality of the final product. Potential impurities may include residual starting materials, byproducts from incomplete reactions, or degradation of the molecule itself. Given its structure, which includes a lactone and a carbamate group, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is susceptible to hydrolysis under both acidic and basic conditions. The Boc-protecting group is also known to be labile in acidic environments.[2][3][4]
HPLC: The Workhorse for Purity and Enantiomeric Separation
HPLC is the predominant technique for assessing the purity of non-volatile and thermally labile compounds like tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.[5] Its high resolving power enables the separation of the main component from closely related impurities. For a comprehensive purity assessment, two distinct HPLC methods are often necessary: a reversed-phase HPLC method for achiral purity and a chiral HPLC method for enantiomeric purity.
Reversed-Phase HPLC for Achiral Purity
Reversed-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. It is an excellent method for quantifying the main compound and detecting process-related impurities and degradation products.
Instrumentation: HPLC system with a UV detector.
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase:
A: 0.1% Phosphoric acid in Water
B: Acetonitrile
Gradient:
Time (min)
%A
%B
0
80
20
20
20
80
25
20
80
25.1
80
20
| 30 | 80 | 20 |
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV at 210 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of 1 mg/mL.
Causality Behind Experimental Choices:
A C18 column is chosen for its versatility and effectiveness in retaining and separating a wide range of organic molecules.
A gradient elution is employed to ensure the separation of impurities with varying polarities.
Phosphoric acid is used to control the pH of the mobile phase and ensure good peak shape.
UV detection at 210 nm is selected as carbamates and related structures typically exhibit absorbance in the low UV region.
Chiral HPLC for Enantiomeric Purity
To separate and quantify the enantiomers of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a chiral stationary phase (CSP) is required. Polysaccharide-based CSPs are often effective for the separation of Boc-protected amino compounds.[6]
Instrumentation: HPLC system with a UV detector.
Column: Chiral cellulose-based column (e.g., Chiralcel OD-H), 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase: Isocratic mixture of Hexane and Isopropanol (e.g., 90:10 v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection: UV at 210 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.
Causality Behind Experimental Choices:
The chiral stationary phase provides a stereospecific environment that allows for differential interaction with the two enantiomers, leading to their separation.
Normal phase chromatography with a hexane/isopropanol mobile phase is a common starting point for chiral separations on polysaccharide-based columns. The ratio of the solvents can be adjusted to optimize the separation.
Orthogonal Method: Quantitative NMR (qNMR) for Absolute Purity
While HPLC is excellent for determining relative purity, Quantitative Nuclear Magnetic Resonance (qNMR) offers a powerful orthogonal method for determining the absolute purity of a substance without the need for a specific reference standard for every impurity.[7][8] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for a direct comparison of the analyte to a certified internal standard.
Experimental Protocol: Quantitative ¹H NMR
Instrumentation: NMR Spectrometer (400 MHz or higher).
Internal Standard: A certified reference standard with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).
Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., DMSO-d₆, CDCl₃).
Experimental Parameters:
A sufficiently long relaxation delay (D1) to ensure full relaxation of all relevant nuclei (typically 5 times the longest T₁).
A calibrated 90° pulse.
A sufficient number of scans to achieve an adequate signal-to-noise ratio.
Data Analysis: The purity of the analyte is calculated by comparing the integral of a well-resolved analyte proton signal to the integral of a known proton signal from the internal standard, taking into account their respective molecular weights and the number of protons contributing to each signal.
Comparison of Analytical Methods
Method
Principle
Advantages
Limitations
RP-HPLC
Separation based on hydrophobicity.
High resolution for achiral impurities, high sensitivity, quantitative.
Cannot separate enantiomers.
Chiral HPLC
Separation of enantiomers on a chiral stationary phase.
Direct and accurate quantification of enantiomeric purity.
CSPs can be expensive; method development can be more complex.
qNMR
Signal intensity is directly proportional to the number of nuclei.
Provides absolute purity without the need for impurity reference standards; non-destructive.
Lower sensitivity than HPLC; requires a high-field NMR spectrometer and a certified internal standard.
Method Validation: Ensuring Trustworthiness
Any analytical method used for purity assessment in a regulated environment must be validated to ensure it is fit for its intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) and the United States Pharmacopeia (USP) General Chapter <621> provide a framework for analytical method validation.[6][9]
Key Validation Parameters
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.
Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).
Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
A Researcher's Comparative Guide to the Spectroscopic Analysis of N-Boc Protected Amino Lactones
Introduction: The Structural Importance of N-Boc Amino Lactones N-Boc protected amino lactones are valuable chiral building blocks in modern organic synthesis and medicinal chemistry. Their rigid cyclic structure, derive...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Structural Importance of N-Boc Amino Lactones
N-Boc protected amino lactones are valuable chiral building blocks in modern organic synthesis and medicinal chemistry. Their rigid cyclic structure, derived from amino acids, makes them excellent scaffolds for creating peptidomimetics, enzyme inhibitors, and complex natural product analogues. The tert-butyloxycarbonyl (Boc) protecting group offers stability under a wide range of reaction conditions while allowing for mild, acid-labile deprotection, making it a cornerstone of peptide synthesis strategy.[1][2]
Accurate and unambiguous structural characterization is paramount for researchers employing these intermediates. This guide provides an in-depth comparison of the key spectroscopic signatures—NMR, IR, and Mass Spectrometry—that define N-Boc protected amino lactones. We will delve into the causality behind the observed data, compare spectral features across different ring sizes, and provide actionable experimental protocols for their synthesis and characterization.
Workflow for Synthesis and Spectroscopic Characterization
A typical workflow involves the synthesis of the target molecule followed by a suite of spectroscopic analyses to confirm its structure and purity. This process is crucial for validating the outcome of the reaction and ensuring the material is suitable for subsequent synthetic steps.
Caption: Experimental workflow from synthesis to structural validation.
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for the structural elucidation of organic molecules. For N-Boc amino lactones, both ¹H and ¹³C NMR provide a wealth of information.
¹H NMR Spectroscopy: Key Proton Signatures
The ¹H NMR spectrum provides information on the chemical environment, connectivity, and stereochemistry of protons.
Boc Group Protons: A highly characteristic, strong singlet integrating to 9 protons appears in the upfield region, typically between δ 1.40-1.50 ppm .[3] This signal is an unmistakable indicator of the Boc group's presence.
Alpha-Proton (α-CH): The proton on the carbon adjacent to the nitrogen (the original amino acid's α-carbon) is deshielded by the electron-withdrawing carbamate and lactone functionalities. It typically resonates as a multiplet between δ 4.0-4.5 ppm .[3]
Ring Protons:
The protons on the carbon bearing the lactone's ester oxygen (e.g., the γ- or δ-CH₂) are also deshielded, appearing in the δ 4.0-4.5 ppm range.[4]
Other methylene protons on the lactone ring typically resonate between δ 1.8-3.0 ppm . Their exact chemical shift and multiplicity depend on their proximity to stereocenters and electron-withdrawing groups.[5]
A Note on Rotamers: The partial double-bond character of the carbamate's C-N bond can lead to hindered rotation, resulting in the presence of two slowly interconverting rotamers (rotational isomers) at room temperature. This phenomenon can cause significant broadening of the α-proton and adjacent ring proton signals, or even the appearance of two distinct sets of signals.[6] Lowering the temperature can sometimes resolve these into sharp, separate signals.
¹³C NMR Spectroscopy: The Carbon Skeleton
The ¹³C NMR spectrum confirms the carbon framework of the molecule.
Carbonyl Carbons: Two distinct carbonyl signals are a key feature:
The lactone carbonyl is typically found further downfield, in the range of δ 170-178 ppm .[7]
The Boc group's carbamate carbonyl appears more upfield, around δ 155-156 ppm .[3]
Boc Group Carbons: The Boc group itself produces two signals:
The quaternary carbon, -C(CH₃)₃ , is found around δ 80-82 ppm .[3]
The three equivalent methyl carbons, -C(CH₃)₃ , give a strong signal around δ 28.3 ppm .[3]
Ring Carbons:
The α-carbon (-CH-N) resonates around δ 50-60 ppm .
The carbon bearing the ester oxygen (-CH₂-O-) is found in the δ 60-70 ppm range.
Comparative Data Summary: γ- vs. δ-Lactones
The ring size of the lactone subtly influences the chemical shifts of the ring protons and carbons. The following table provides representative data for N-Boc protected amino-γ-butyrolactone (a 5-membered ring) and amino-δ-valerolactone (a 6-membered ring).
Note: The structures are representative and not linked to actual images. Data are typical values compiled from various sources and may vary based on solvent and instrumentation.
Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying key functional groups. For N-Boc amino lactones, the carbonyl region of the spectrum is particularly informative.
Caption: Key IR absorption regions for N-Boc amino lactones.
The most critical diagnostic feature is the presence of two distinct carbonyl absorption bands :
Lactone C=O Stretch: Five-membered rings (γ-lactones) are strained, causing the carbonyl stretching frequency to be significantly higher than that of acyclic esters. Expect a strong, sharp peak around 1760-1785 cm⁻¹ .[8][9] Six-membered rings (δ-lactones) are less strained, and their absorption appears at a slightly lower wavenumber, typically 1735-1750 cm⁻¹.
Carbamate C=O Stretch: The Boc group's carbonyl absorbs at a lower frequency due to resonance with the nitrogen atom. This peak is typically found in the 1690-1715 cm⁻¹ region.[10][11]
The clear separation of these two carbonyl peaks provides compelling evidence for the successful formation of the N-Boc protected amino lactone structure. Additionally, a complex series of strong bands in the fingerprint region between 1050-1270 cm⁻¹ corresponds to the C-O stretching vibrations of both the ester and carbamate moieties.[8]
Part 3: Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation patterns, which serve to confirm the elemental composition and structural components of the molecule.
Ionization and Molecular Ion
Using soft ionization techniques like Electrospray Ionization (ESI), the molecule is typically observed as its protonated form [M+H]⁺ or as an adduct with sodium [M+Na]⁺ or potassium [M+K]⁺. High-Resolution Mass Spectrometry (HRMS) is essential to confirm the elemental composition by providing a highly accurate mass measurement.
Characteristic Fragmentation Patterns
Tandem MS (MS/MS) experiments reveal the molecule's fragmentation pathways, which are highly diagnostic for the Boc group and the lactone core.
Caption: Common MS/MS fragmentation pathways for N-Boc amino lactones.
Loss of Isobutylene (56 Da): A primary and highly characteristic fragmentation pathway for the Boc group is the loss of isobutylene (C₄H₈), resulting in a prominent peak at [M+H - 56]⁺.[12] This occurs via a rearrangement mechanism.
Loss of the Boc Group (100 Da): Cleavage of the entire Boc group as C₅H₈O₂ (or loss of CO₂ and isobutylene) results in a fragment at [M+H - 100]⁺. This fragment corresponds to the protonated amino lactone core.[12]
Lactone Ring Fragmentation: The remaining amino lactone core can undergo further fragmentation. Common neutral losses from γ-lactone structures include carbon monoxide (CO, 28 Da) and water (H₂O, 18 Da).[13][14] For N-acyl homoserine lactones, a characteristic fragment ion at m/z 143 is often observed, corresponding to the acyl-amino portion after ring opening.[15]
Observing the sequential losses of 56 Da and/or 100 Da is a definitive indicator of an intact N-Boc group in the parent molecule.
Experimental Protocol: Synthesis of N-Boc-L-Homoserine Lactone
This protocol describes a common method for synthesizing the N-Boc protected γ-lactone from N-Boc-L-homoserine. This procedure is a self-validating system; success is confirmed by the appearance of the spectroscopic signatures described in this guide.
Materials:
N-Boc-L-Homoserine
Dicyclohexylcarbodiimide (DCC)
4-Dimethylaminopyridine (DMAP)
Dichloromethane (DCM), anhydrous
Ethyl acetate
Hexanes
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Dissolution: Dissolve N-Boc-L-homoserine (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.
Catalyst Addition: Add a catalytic amount of DMAP (0.1 eq) to the solution.
Cyclization: Cool the mixture to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in a small amount of anhydrous DCM dropwise over 15 minutes. A white precipitate (dicyclohexylurea, DCU) will begin to form.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot.
Workup - Filtration: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the DCU precipitate. Wash the filter cake with a small amount of DCM.
Workup - Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure N-Boc-L-homoserine lactone.
Characterization: Acquire ¹H NMR, ¹³C NMR, IR, and MS data of the purified product and compare against the expected values outlined in this guide to confirm its identity and purity. A successful reaction is marked by the disappearance of the carboxylic acid proton (~10-12 ppm) in ¹H NMR and the appearance of the characteristic high-frequency lactone carbonyl stretch (~1770 cm⁻¹) in the IR spectrum.
Conclusion
The spectroscopic characterization of N-Boc protected amino lactones is a straightforward process when guided by a clear understanding of their key structural features. The combination of NMR, IR, and MS provides a complementary and robust dataset for unambiguous structure confirmation. The characteristic signals of the Boc group (the 9H singlet in ¹H NMR, the ~80 and ~28 ppm signals in ¹³C NMR, the ~1700 cm⁻¹ IR band, and the 56/100 Da losses in MS) coupled with the unique signatures of the lactone ring (the high-frequency C=O stretch in IR and specific ring proton shifts in NMR) create a definitive spectroscopic fingerprint. This guide serves as a reliable reference for researchers to confidently synthesize, identify, and utilize these powerful synthetic intermediates.
References
ResearchGate. (n.d.). 13 C NMR chemical shifts of the carbonyl carbons of N-Boc-L-alanine-OMe 1b. [Online] Available at: [Link]
MDPI. (2016). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Online] Available at: [Link]
Bibliomed. (2018). SYNTHESIS AND CHARACTERIZATION OF SOME NEW γ-LACTAM COMPOUNDS. [Online] Available at: [Link]
ResearchGate. (n.d.). 1 H NMR spectra of the N-Boc protected C-6 substituted methyl ester (3).... [Online] Available at: [Link]
ResearchGate. (n.d.). ATR-IR spectra of all lactones produced (in black, preceded by “L” in.... [Online] Available at: [Link]
ResearchGate. (n.d.). FT-IR spectra of N-BOC-150, N-BOC-180, and N-BOC-210 samples (a) and.... [Online] Available at: [Link]
PubMed. (2009). Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides. [Online] Available at: [Link]
Organic Syntheses. (n.d.). N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine. [Online] Available at: [Link]
Oregon State University. (n.d.). 1H NMR Chemical Shift. [Online] Available at: [Link]
PubMed. (2008). Gas-phase fragmentation of gamma-lactone derivatives by electrospray ionization tandem mass spectrometry. [Online] Available at: [Link]
OpenStax. (2023). 13.4 Chemical Shifts in 1H NMR Spectroscopy. [Online] Available at: [Link]
PubMed. (2004). Direct analysis of selected N-acyl-L-homoserine lactones by gas chromatography/mass spectrometry. [Online] Available at: [Link]
ResearchGate. (2004). (PDF) The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. [Online] Available at: [Link]
ResearchGate. (n.d.). shows the IR spectra of lactone 15 neat, NaCl , γ -hydroxybutyrat in.... [Online] Available at: [Link]
A Head-to-Head Comparison of Boc and Cbz Protecting Groups for Homoserine Lactone Synthesis
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals In the synthesis of complex biomolecules and therapeutic agents, the strategic use of protecting groups is fundamenta...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
In the synthesis of complex biomolecules and therapeutic agents, the strategic use of protecting groups is fundamental to achieving desired outcomes with high fidelity. For derivatives of homoserine lactone, a key structural motif in bacterial quorum sensing molecules, the choice of an appropriate N-terminal protecting group is a critical decision that dictates the synthetic route and overall efficiency. This guide provides an in-depth, objective comparison of two of the most ubiquitous amine protecting groups, tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), in the context of homoserine lactone chemistry. We will delve into the causality behind experimental choices, provide validated protocols, and present quantitative data to empower researchers in making informed decisions for their specific synthetic challenges.
The Principle of Orthogonality: A Strategic Imperative
Modern organic synthesis, particularly in the realm of peptide and medicinal chemistry, relies heavily on the concept of orthogonal protection. This strategy employs protecting groups that can be selectively removed under distinct chemical conditions, allowing for the deprotection of one functional group without affecting others.[1] The primary distinction between the Boc and Cbz protecting groups lies in their lability under different conditions, forming the basis of their orthogonal relationship. The Boc group is characteristically sensitive to acidic conditions, while the Cbz group is typically removed by catalytic hydrogenolysis.[1] This orthogonality is a cornerstone of complex molecular synthesis, enabling precise, stepwise manipulations.
At a Glance: Key Differences Between Boc and Cbz for Homoserine Lactone
Feature
tert-Butoxycarbonyl (Boc)
Benzyloxycarbonyl (Cbz or Z)
Chemical Nature
Carbamate
Carbamate
Deprotection Condition
Acid-labile (e.g., TFA, HCl in dioxane)
Catalytic Hydrogenolysis (e.g., H₂, Pd/C)
Stability
Stable to bases and nucleophiles
Stable to acidic and basic conditions
Key Advantages
- Mild acidic removal- Orthogonal to Cbz and Fmoc
- High stability- Orthogonal to Boc and Fmoc
Potential Challenges
- Formation of reactive tert-butyl cation- Potential for lactone ring opening under strong acid
- Catalyst poisoning- Incompatible with reducible functional groups
Deep Dive Comparison: Performance and Experimental Insights
Mechanism of Protection and Introduction
Both Boc and Cbz groups are introduced as carbamates to mask the nucleophilicity of the amine group on the homoserine lactone.[2][3]
Boc Protection: The most common reagent for Boc protection is di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. The reaction proceeds via nucleophilic attack of the amine on the Boc anhydride, with the release of tert-butanol and carbon dioxide. This method is generally high-yielding and proceeds under mild conditions.[2]
Cbz Protection: The Cbz group is typically introduced using benzyl chloroformate (Cbz-Cl) under basic conditions, often referred to as the Schotten-Baumann reaction.[3] The base neutralizes the HCl generated during the reaction.
Stability Profile: A Tale of Two Sensitivities
The stability of the protecting group is paramount during subsequent synthetic transformations.
Boc Group: The Boc group is highly stable to a wide range of non-acidic conditions, including strong bases and most nucleophiles.[2] This robustness allows for a broad scope of subsequent chemical modifications. However, its lability in the presence of acid is its defining characteristic.
Cbz Group: The Cbz group exhibits remarkable stability towards both acidic and basic conditions, making it a more resilient choice for multi-step syntheses involving harsh reagents.[4] Its primary vulnerability lies in the presence of a catalyst and a hydrogen source.
Deprotection: The Orthogonal Divergence
The distinct deprotection pathways for Boc and Cbz are what make them a powerful orthogonal pair.
Boc Deprotection: The Boc group is readily cleaved by treatment with strong acids such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl) in an organic solvent. The mechanism involves the protonation of the carbamate carbonyl, followed by the loss of a stable tert-butyl cation, which then decomposes to isobutene and a proton.[5]
Causality in Protocol Design: The generation of the reactive tert-butyl cation can lead to side reactions, particularly the alkylation of sensitive residues. To mitigate this, "scavengers" such as triisopropylsilane (TIS) or anisole are often included in the deprotection cocktail to trap the carbocation.[5] For homoserine lactone, the acidic conditions for Boc deprotection can also pose a risk of opening the lactone ring, a critical consideration for maintaining structural integrity.
Cbz Deprotection: The Cbz group is most commonly removed by catalytic hydrogenolysis. In this process, the Cbz-protected compound is exposed to hydrogen gas in the presence of a palladium catalyst (typically on a carbon support, Pd/C). The reaction cleaves the benzylic C-O bond, releasing the free amine, toluene, and carbon dioxide.[4]
Causality in Protocol Design: The efficiency of hydrogenolysis can be affected by the presence of sulfur-containing compounds or other functional groups that can poison the catalyst. Furthermore, this method is incompatible with molecules containing other reducible moieties, such as alkenes or alkynes, which would be reduced under the reaction conditions.
Quantitative Data Summary
The following tables provide representative data for the protection and deprotection of amines, which can be extrapolated to homoserine lactone. Note that yields are highly substrate and reaction condition dependent.
Table 1: Representative Yields for Protection of Amines
Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this process three times. Stir the reaction mixture vigorously under a hydrogen atmosphere (typically a balloon or at 1 atm) at room temperature.
Monitoring: Monitor the reaction progress by TLC.
Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled with care.
Concentration: Concentrate the filtrate under reduced pressure to yield the deprotected homoserine lactone.
Conclusion: Making the Right Choice for Your Synthesis
The choice between Boc and Cbz protecting groups for homoserine lactone synthesis is not a matter of one being definitively superior to the other, but rather a strategic decision based on the overall synthetic plan.
Choose Boc when:
Your synthetic route involves downstream steps that are sensitive to reduction but stable to acid.
You require a protecting group that is orthogonal to Cbz or other hydrogenolysis-labile groups.
Mild deprotection conditions are a priority.
Choose Cbz when:
Your molecule contains acid-sensitive functional groups or is prone to side reactions with carbocations.
You need a robust protecting group that can withstand a wide range of reaction conditions.
Your synthetic route does not involve other reducible moieties.
By understanding the underlying chemical principles and carefully considering the stability and reactivity of all functional groups in your molecule, you can confidently select the optimal protecting group strategy to achieve your synthetic goals with homoserine lactone and its derivatives.
A Comparative Guide to Analytical Methods for Chiral Purity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and safety. For intermediates like tert-Butyl (tetra...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and safety. For intermediates like tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), ensuring enantiomeric purity is a cornerstone of quality control. The spatial arrangement of the carbamate group relative to the lactone ring gives rise to two enantiomers, (R) and (S), which can exhibit distinct biological activities. This guide provides a comparative analysis of two robust analytical techniques for the determination of its chiral purity: Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography-Mass Spectrometry (GC-MS) .
The choice between these methods is often dictated by a confluence of factors including required sensitivity, sample throughput, and the nature of the sample matrix. While HPLC offers a direct analysis of the enantiomers in the liquid phase, GC-MS provides exceptional sensitivity and structural confirmation, albeit with the requirement of sample derivatization. This document will delve into the operational principles, provide detailed experimental protocols, and present a comparative analysis to aid researchers in selecting the most appropriate method for their specific needs.
Chiral HPLC stands as a cornerstone for the enantioselective analysis of pharmaceutical compounds.[1] The technique relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to their separation. For N-protected amino lactones like our target compound, polysaccharide-based CSPs have demonstrated broad applicability and excellent resolving power.[2]
The underlying principle of separation on a polysaccharide-based CSP involves a combination of intermolecular interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance. The helical structure of the cellulose or amylose derivative creates a chiral environment where one enantiomer forms a more stable transient complex with the stationary phase than the other, resulting in a longer retention time and, consequently, separation.[3]
Experimental Protocol: Chiral HPLC
This protocol is a robust starting point for the chiral separation of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, adapted from established methods for similar N-protected amino acid derivatives.[4]
1. Instrumentation and Consumables:
HPLC system with a UV detector
Chiral Stationary Phase: Lux® Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate)) column, 5 µm, 250 x 4.6 mm
Accurately weigh and dissolve the tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate sample in the mobile phase to a final concentration of 1 mg/mL.
Filter the sample solution through a 0.45 µm syringe filter before injection.
3. Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 25°C
Detection Wavelength: 220 nm
Injection Volume: 10 µL
4. Data Analysis:
Identify and integrate the peaks corresponding to the two enantiomers.
Calculate the enantiomeric excess (% ee) using the formula:
% ee = [(Area_major - Area_minor) / (Area_major + Area_minor)] x 100
Workflow for Chiral HPLC Analysis
Figure 1. Workflow for Chiral HPLC Analysis.
Method 2: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)
For applications demanding higher sensitivity or for the analysis of volatile compounds, Chiral GC-MS presents a powerful alternative. This technique is particularly well-suited for the analysis of N-acyl homoserine lactones, which are structurally analogous to the target analyte.[5][6] Due to the relatively low volatility of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, a derivatization step is necessary to enhance its thermal stability and chromatographic performance.
The principle of chiral GC involves the separation of enantiomers on a chiral stationary phase within a capillary column. For cyclic amino acid derivatives, derivatization with reagents like heptafluorobutyl chloroformate followed by amidation can yield volatile and thermally stable products suitable for GC analysis.[7][8] The subsequent detection by mass spectrometry not only quantifies the separated enantiomers but also provides structural confirmation based on their mass fragmentation patterns.
Dissolve approximately 1 mg of the sample in a suitable solvent (e.g., acetonitrile).
In a reaction vial, combine the sample solution with the derivatization reagent (HFBCF) and perform an in-situ derivatization and liquid-liquid microextraction into isooctane.
Follow this with amidation using a methylamine solution.
Evaporate the solvent and reconstitute the derivatized sample in a suitable solvent for injection (e.g., hexane).
3. Chromatographic and Spectrometric Conditions:
Injector Temperature: 250°C
Injection Mode: Split (e.g., 20:1)
Oven Temperature Program: Start at 100°C, hold for 1 min, ramp to 220°C at 5°C/min, and hold for 5 min.
Carrier Gas Flow: Constant flow, 1.2 mL/min
MS Transfer Line Temperature: 280°C
Ion Source Temperature: 230°C
Ionization Mode: Electron Ionization (EI) at 70 eV
Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions for the derivatized enantiomers.
4. Data Analysis:
Identify the peaks for the derivatized enantiomers based on their retention times and characteristic mass fragments.
Calculate the enantiomeric excess (% ee) based on the integrated peak areas of the selected ions.
Workflow for Chiral GC-MS Analysis
Figure 2. Workflow for Chiral GC-MS Analysis.
Comparative Analysis of HPLC and GC-MS Methods
The selection of an optimal analytical method hinges on a careful evaluation of their respective strengths and limitations in the context of the analytical challenge.
Feature
Chiral HPLC
Chiral GC-MS
Principle
Differential interaction with a chiral stationary phase in the liquid phase.
Separation of volatile derivatives on a chiral capillary column followed by mass analysis.
Sample Preparation
Simple dissolution and filtration.
Multi-step derivatization required.
Analysis Time
Typically 15-30 minutes per sample.
Can be comparable to HPLC, but the derivatization adds to the overall time.
Sensitivity
Good, typically in the µg/mL to ng/mL range with UV detection.
Excellent, often reaching pg/mL levels, especially with SIM mode.[6]
Selectivity
High, based on the choice of chiral stationary phase.
Very high, combines chromatographic separation with mass-based detection.
Confirmation
Based on retention time.
Confirmed by both retention time and mass spectrum.
Instrumentation
Standard HPLC with a UV detector.
GC-MS system.
Throughput
Higher, due to simpler sample preparation.
Lower, due to the derivatization step.
Method Development
Can be iterative, requiring screening of different CSPs and mobile phases.[9]
More complex due to the need to optimize both derivatization and GC-MS conditions.
Cost
Generally lower instrument and column costs.
Higher initial instrument cost.
Conclusion and Recommendations
Both Chiral HPLC and Chiral GC-MS are powerful and reliable techniques for assessing the enantiomeric purity of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
Chiral HPLC is recommended for routine quality control environments where high throughput and simplicity are paramount. The direct analysis minimizes sample handling and potential sources of error. The wide availability of polysaccharide-based chiral stationary phases offers a high probability of achieving a successful separation with methodical screening.[10][11]
Chiral GC-MS is the method of choice when ultimate sensitivity is required, for instance, in the detection of trace enantiomeric impurities or in bioanalytical studies. The structural confirmation provided by mass spectrometry adds an extra layer of confidence in the results. While the derivatization step adds complexity, it unlocks the high resolving power and sensitivity of gas chromatography for this class of compounds. For structurally similar N-acyl homoserine lactones, GC-MS has been shown to provide better enantioselectivity for smaller, more volatile derivatives.[5]
Ultimately, the decision rests on the specific analytical requirements of the laboratory. For most pharmaceutical quality control applications, the efficiency and robustness of Chiral HPLC make it the preferred starting point. However, for research and development or specialized applications demanding the highest sensitivity and confirmatory data, the investment in developing a Chiral GC-MS method is well justified.
References
Stasulli, N. M., & L. M. Wysocki. (2016). Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones. Analytical and Bioanalytical Chemistry, 408(23), 6487-6499. [Link]
Stasulli, N. M., & Wysocki, L. M. (2016). Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones. PubMed. [Link]
Krepich, S., & Fernandez, C. (n.d.). Achieving Enantiomeric Separation of Anti-Ulcer Drugs Using Lux Cellulose-4. Phenomenex. [Link]
Phenomenex Inc. (n.d.). Lux Cellulose-4 Chiral LC Columns. Phenomenex. [Link]
Welch, C. J., et al. (2003). Comparative performances of selected chiral HPLC, SFC, and CE systems with a chemically diverse sample set. Chirality, 15 Suppl, S1-S12. [Link]
Phenomenex Inc. (n.d.). Lux Cellulose-4 Chiral LC Columns. Phenomenex. [Link]
Ebinger, K., & Weller, H. N. (2013). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Bristol-Myers Squibb. [Link]
De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2014). A generic screening strategy for chiral separations in supercritical fluid chromatography. Journal of Chromatography A, 1363, 290-301. [Link]
Daicel Chiral Technologies. (2022). Daicel Chiral Technologies Announces the Launch of CHIRALPAK® IM. Daicel Chiral Technologies. [Link]
Desfontaine, V., Guillarme, D., Francotte, E., & Veuthey, J. L. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 96-103. [Link]
Opekar, S., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. [Link]
Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC. Shimadzu. [Link]
Zhang, T., et al. (2018). Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications. LCGC North America, 36(5), 314-323. [Link]
Phenomenex Inc. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]
Opekar, S., et al. (2021). A chiral GC–MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. ResearchGate. [Link]
ResearchGate. (n.d.). The separation of three compounds using a CHIRALPAK IC column, 4.6 mm... ResearchGate. [Link]
Toth, G., et al. (2022). Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode. Semantic Scholar. [Link]
Grinberg, N., et al. (2014). Insights Into Chromatographic Enantiomeric Separation of Allenes on Cellulose Carbamate Stationary Phase. Journal of Chromatography A, 1363, 268-275. [Link]
Phenomenex Inc. (n.d.). A Tale of Two Phases: A Comparison of Two Polysaccharide-Based Chiral Stationary Phases. Phenomenex. [Link]
Toth, G., et al. (2022). Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode. Semantic Scholar. [Link]
A Comparative Guide to the Characterization of (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate and Alternative Chiral Building Blocks
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the use of chiral building blocks is not merely a strategic advantage but a fundamental necessity. The stereochem...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern drug discovery, the use of chiral building blocks is not merely a strategic advantage but a fundamental necessity. The stereochemistry of a molecule is intrinsically linked to its pharmacological activity, with different enantiomers often exhibiting vastly different therapeutic effects, metabolic pathways, and toxicological profiles. Among the diverse array of chiral synthons, protected amino lactones such as (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate serve as critical intermediates in the synthesis of complex bioactive molecules. Their rigid, stereodefined framework provides a valuable scaffold for the introduction of further functionality with precise spatial control.
This guide offers an in-depth technical comparison of the characterization data for (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate against its enantiomer, (R)-tert-butyl 2-oxotetrahydrofuran-3-ylcarbamate, and the simpler, achiral analog, γ-butyrolactone (GBL). By presenting a side-by-side analysis of their spectral and physical properties, this document aims to provide researchers with the necessary data to confidently identify and utilize these key synthetic intermediates.
The Subject of Analysis: (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate
(S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate, also known as Boc-L-homoserine lactone, is a valuable chiral building block. The tert-butoxycarbonyl (Boc) protecting group on the amine allows for a wide range of subsequent chemical transformations, while the lactone ring provides a constrained conformational scaffold.
Molecular Structure:
Figure 1. Structure of (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate.
Comparative Characterization Data
A thorough understanding of a molecule's spectral and physical properties is paramount for its unambiguous identification and quality control. The following tables provide a comparative summary of the available characterization data for (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate, its (R)-enantiomer, and γ-butyrolactone.
To ensure the reproducibility and validity of characterization data, standardized experimental protocols are essential. The following sections detail the methodologies for acquiring the spectral and physical data presented above.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The structural elucidation of organic molecules heavily relies on NMR spectroscopy. For chiral molecules, NMR can also be used to assess enantiomeric purity, often with the aid of chiral solvating agents or chiral derivatizing agents.
Figure 2. General workflow for NMR sample preparation and data acquisition.
Step-by-Step Protocol:
Sample Preparation: Accurately weigh 5-10 mg of the analyte and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube.
Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.
¹H NMR Acquisition: Acquire the proton NMR spectrum. Typical parameters for a 400 MHz spectrometer include a 30° pulse width, a spectral width of 12 ppm, a relaxation delay of 1 second, and an acquisition time of 4 seconds. Co-add 16-64 scans to achieve an adequate signal-to-noise ratio.
¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence. Typical parameters include a 30° pulse width, a spectral width of 220 ppm, a relaxation delay of 2 seconds, and an acquisition time of 1 second. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.
Data Processing: Process the raw data using appropriate software. This involves Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak or an internal standard (e.g., TMS).
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The vibrational frequencies of bonds provide a characteristic "fingerprint" of the compound.
Step-by-Step Protocol (Attenuated Total Reflectance - ATR):
Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum of the empty crystal. This will be automatically subtracted from the sample spectrum.
Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.
Data Acquisition: Apply pressure to the sample using the instrument's clamp to ensure good contact with the crystal. Acquire the IR spectrum, typically over the range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.
Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of its molecular weight and structural features.
Figure 3. General workflow for mass spectrometry analysis.
Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a solvent compatible with ESI, such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.
Instrument Setup: Calibrate the mass spectrometer using a known standard. Set the ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature) to optimal values for the analyte.
Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min). Acquire the mass spectrum in the positive ion mode over an appropriate m/z range.
Fragmentation Analysis (MS/MS): To obtain structural information, perform tandem mass spectrometry (MS/MS) by selecting the protonated molecular ion ([M+H]⁺) as the precursor ion and subjecting it to collision-induced dissociation (CID) to generate fragment ions.
Data Analysis: Identify the molecular ion and characteristic fragment ions in the mass spectrum.
Polarimetry
Polarimetry is used to measure the rotation of plane-polarized light by a chiral compound in solution. The specific rotation is a characteristic physical property of a chiral molecule.
Step-by-Step Protocol:
Sample Preparation: Accurately weigh a known amount of the chiral compound and dissolve it in a known volume of a suitable solvent (e.g., methanol, chloroform) to obtain a solution of known concentration (c, in g/mL).
Instrument Calibration: Calibrate the polarimeter using a blank solution (the pure solvent).
Measurement: Fill a polarimeter cell of a known path length (l, in dm) with the sample solution, ensuring there are no air bubbles in the light path. Measure the observed rotation (α) at a specific temperature (T) and wavelength (λ, typically the sodium D-line at 589 nm).
Calculation of Specific Rotation ([α]Tλ): Calculate the specific rotation using the formula: [α]Tλ = α / (l × c).
Discussion and Comparative Analysis
The characterization data presented above highlights the key differences and similarities between (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate and its comparators.
NMR Spectroscopy: The ¹H and ¹³C NMR spectra of the (S) and (R) enantiomers are expected to be identical in an achiral solvent. The key distinguishing features of these protected amino lactones compared to γ-butyrolactone are the presence of signals corresponding to the Boc protecting group (a singlet at ~1.45 ppm in ¹H NMR and signals at ~80 and ~28 ppm in ¹³C NMR) and the methine proton (CH-N) adjacent to the nitrogen atom.
IR Spectroscopy: The IR spectra of the (S) and (R) enantiomers will be identical. The most significant difference compared to γ-butyrolactone is the presence of characteristic N-H stretching and bending vibrations and a second carbonyl absorption from the carbamate group.
Mass Spectrometry: The (S) and (R) enantiomers will have the same molecular weight and fragmentation pattern under standard MS conditions. The predicted fragmentation of the Boc-protected amino lactone involves the characteristic loss of isobutylene (56 Da) and the entire Boc group (100 Da), which are absent in the mass spectrum of γ-butyrolactone.
Polarimetry: This is the primary technique to distinguish between the (S) and (R) enantiomers. They will rotate plane-polarized light to the same extent but in opposite directions. γ-Butyrolactone, being achiral, will not exhibit any optical rotation.
Conclusion
The comprehensive characterization of chiral building blocks like (S)-tert-butyl 2-oxo-tetrahydrofuran-3-ylcarbamate is fundamental to ensuring the quality and stereochemical integrity of advanced synthetic intermediates in drug development. This guide provides a comparative framework of the expected and available spectral and physical data for this key molecule and its relevant alternatives. The detailed experimental protocols offer a standardized approach for researchers to obtain reliable and reproducible characterization data in their own laboratories. A thorough understanding and application of these analytical techniques are indispensable for the successful progression of chiral molecules from the laboratory to clinical applications.
References
PubChem. Compound Summary for CID 7302, gamma-Butyrolactone. National Center for Biotechnology Information. [Link]
ResearchGate. Expanded region Fourier transform infrared spectrum (1900–1300 cm−1) of a solution of γ-butyrolactone and γ-hydroxybutyric acid, sodium salt in water. [Link]
A Comparative Guide to Confirming Carbamate Derivative Structures with NMR and IR Spectroscopy
For researchers, scientists, and professionals in drug development, the unequivocal structural confirmation of newly synthesized molecules is a cornerstone of scientific rigor. Carbamate derivatives, a recurring motif in...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the unequivocal structural confirmation of newly synthesized molecules is a cornerstone of scientific rigor. Carbamate derivatives, a recurring motif in pharmaceuticals and agrochemicals, demand precise characterization. This guide offers an in-depth comparison of two workhorse spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Infrared (IR)—providing not just procedural steps, but the underlying rationale to empower you in making informed analytical decisions.
The Central Role of Spectroscopy in Carbamate Characterization
Carbamates feature a unique functional group with a carbonyl bonded to both an oxygen and a nitrogen atom. This arrangement gives rise to distinct spectroscopic signatures. While both NMR and IR provide structural information, they do so by probing different molecular properties. IR spectroscopy measures the vibrational transitions of chemical bonds, offering a rapid diagnostic fingerprint of the functional groups present.[1][2] In contrast, NMR spectroscopy provides a detailed map of the atomic framework by observing the magnetic properties of atomic nuclei, such as ¹H and ¹³C, revealing connectivity and stereochemistry.[2][3] A synergistic approach, leveraging the strengths of both techniques, provides the most robust structural confirmation.
Infrared (IR) Spectroscopy: The Functional Group Fingerprint
IR spectroscopy is an exceptionally rapid and straightforward method for identifying the presence of the key carbamate functional group. The principle lies in the absorption of infrared radiation at specific frequencies that correspond to the vibrational energies of molecular bonds.[2]
The most diagnostic IR absorptions for carbamates are the N-H and C=O stretching vibrations.
N-H Stretch: For primary (-NH₂) and secondary (-NHR) carbamates, the N-H stretching vibration appears in the 3500-3200 cm⁻¹ region.[4] A single sharp peak is characteristic of secondary carbamates, while primary carbamates often show two peaks due to symmetric and asymmetric stretching modes. Hydrogen bonding can cause this peak to broaden and shift to lower wavenumbers.
C=O Stretch: The carbonyl (C=O) stretch is a very strong and sharp absorption, making it a highly reliable indicator. For carbamates, this band typically appears in the range of 1730-1680 cm⁻¹ . The exact position is sensitive to the electronic environment; electron-withdrawing groups attached to the nitrogen or oxygen will increase the frequency, while conjugation will lower it.[4][5][6]
Comparing IR Sampling Techniques: ATR vs. Transmission
The choice of sampling technique in IR spectroscopy can significantly impact the speed and quality of data acquisition.
Feature
Attenuated Total Reflectance (ATR)
Transmission
Principle
An IR beam is passed through a crystal, creating an evanescent wave that penetrates a small depth into the sample placed in direct contact with the crystal.[7]
The IR beam passes directly through the sample.[1]
Sample Prep
Minimal to none. Solids or liquids are placed directly on the crystal.[7][8]
Often requires sample preparation, such as grinding a solid with KBr to form a pellet or dissolving in a solvent.[9]
Speed
Very fast; spectra can be acquired in under a minute.[7]
Slower due to sample preparation time.
Reproducibility
High, due to consistent contact with the crystal.
Can be variable depending on pellet quality or path length.[9]
Best For
Routine analysis of solids and liquids, rapid screening.
Quantitative analysis (when path length is controlled), gas-phase analysis.
For routine confirmation of a synthesized carbamate, ATR-FTIR is the superior choice due to its speed and simplicity, providing high-quality data with minimal effort.[7][9]
Experimental Protocol: Acquiring an ATR-FTIR Spectrum
This protocol outlines the steps for analyzing a solid carbamate derivative using a modern ATR-FTIR spectrometer.
Instrument Preparation: Ensure the ATR crystal (commonly diamond or zinc selenide) is clean.[10] Use a soft wipe with a suitable solvent like isopropanol to gently clean the crystal surface and the pressure anvil.
Background Spectrum Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This critical step measures the ambient atmosphere (CO₂ and water vapor) and the instrument's optical bench, allowing the software to subtract these signals from your sample spectrum.[8][10]
Sample Application: Place a small amount of the solid carbamate sample onto the center of the ATR crystal. For powders, only a small spatula tip is needed to cover the crystal surface.[8]
Apply Pressure: Lower the pressure anvil and apply consistent pressure to ensure intimate contact between the sample and the crystal. This is crucial for obtaining a high-quality spectrum.[8][10]
Sample Spectrum Acquisition: Initiate the sample scan. The software will collect the data, perform the Fourier transform, and ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.
Data Analysis: Identify the key vibrational bands. Look for the characteristic strong C=O stretch between 1730-1680 cm⁻¹ and any N-H stretches above 3200 cm⁻¹. Compare the obtained "fingerprint" region (below 1500 cm⁻¹) with known spectra if available.
Workflow for ATR-FTIR Analysis
Caption: Workflow for ATR-FTIR analysis of a solid carbamate.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map
While IR confirms the presence of the carbamate group, NMR spectroscopy elucidates the complete molecular structure.[11] By analyzing the chemical environment of ¹H and ¹³C nuclei, one can determine the connectivity of atoms, the number of protons on each carbon, and even the stereochemistry of the molecule.
Key NMR Signatures for Carbamates
¹³C NMR:
The carbonyl carbon of a carbamate is highly diagnostic, resonating in a distinct region of the spectrum.
Carbonyl Carbon (C=O): The carbamate carbonyl carbon typically appears in the range of 150-160 ppm . This is generally upfield (more shielded) compared to the carbonyls of amides and esters (~160-180 ppm).
O-Alkyl/Aryl Carbons: The carbon atom attached to the carbamate oxygen will also have a characteristic shift, which is dependent on its substitution.
N-Alkyl/Aryl Carbons: Similarly, carbons attached to the nitrogen will be influenced by the carbamate functionality.
¹H NMR:
The proton signals provide detailed information about the different electronic environments within the molecule.
N-H Proton: The proton on the carbamate nitrogen is often a broad singlet, with a chemical shift that can vary significantly (5-8 ppm ) depending on the solvent, concentration, and hydrogen bonding. In some cases, it can exchange with deuterated solvents and become invisible.
Protons on Adjacent Carbons: The protons on carbons alpha to the oxygen (O-CH) and nitrogen (N-CH) are deshielded and appear downfield.
O-CH protons: Typically found in the 3.5-4.5 ppm range.
N-CH protons: Typically found in the 2.8-3.5 ppm range.
Coupling Constants (J-values): The splitting pattern of signals (multiplicity) reveals the number of neighboring protons, governed by the n+1 rule. The magnitude of the splitting, known as the coupling constant (J), provides valuable information about the dihedral angle between protons, which is crucial for stereochemical assignments.[9][12] Vicinal protons on sp³ carbons typically show J-values of 6-8 Hz.[9][12]
Data Summary: Characteristic NMR and IR Data for Carbamates
Spectroscopic Feature
Typical Range/Value
Notes
IR: C=O Stretch
1730 - 1680 cm⁻¹
Strong, sharp absorption. Position is sensitive to electronic effects.[6]
IR: N-H Stretch
3500 - 3200 cm⁻¹
Broader with H-bonding. Absent in tertiary carbamates.
¹³C NMR: C=O
150 - 160 ppm
Diagnostic for the carbamate carbonyl.
¹H NMR: N-H
5 - 8 ppm
Often broad, chemical shift is variable. Can exchange with D₂O.
¹H NMR: O-CH
3.5 - 4.5 ppm
Protons on the carbon adjacent to the carbamate oxygen.
¹H NMR: N-CH
2.8 - 3.5 ppm
Protons on the carbon adjacent to the carbamate nitrogen.
Experimental Protocol: Acquiring a ¹H NMR Spectrum
This protocol details the preparation and acquisition of a high-quality ¹H NMR spectrum for a carbamate derivative.
Sample Preparation:
Weigh Sample: Accurately weigh 5-25 mg of your purified carbamate derivative into a clean, dry vial.[13]
Choose Solvent: Select a suitable deuterated solvent in which your compound is soluble. Chloroform-d (CDCl₃) is a common first choice.[13]
Dissolve Sample: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial and gently swirl to dissolve the sample completely.
Filter: To ensure a homogeneous magnetic field (a process called shimming), it is critical to remove any particulate matter. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.[13]
Spectrometer Setup:
Insert Sample: Carefully wipe the outside of the NMR tube and place it in the spinner turbine. Insert the sample into the NMR spectrometer.
Lock and Shim: The spectrometer will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. The instrument then performs an automated shimming procedure to optimize the magnetic field homogeneity across the sample, which is essential for achieving sharp, well-resolved peaks.[14]
Acquisition Parameters:
Standard ¹H Acquisition: For routine structural confirmation, standard pre-set ¹H acquisition parameters are often sufficient. These include setting the appropriate spectral width, acquisition time, and number of scans.
Pulse Angle and Relaxation Delay: A 90° pulse is typically used to excite the nuclei. A sufficient relaxation delay (D1, often 1-2 seconds) is necessary to allow the nuclei to return to equilibrium between scans, ensuring accurate integration.
Data Acquisition: Start the acquisition. For a sample of this concentration, a high-quality spectrum can typically be obtained in a few minutes.
Data Processing:
Fourier Transform (FT): The raw data (Free Induction Decay, FID) is converted into the frequency-domain spectrum via a Fourier Transform.
Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the pure absorption mode (positive and symmetrical). The baseline is corrected to be flat.
Referencing: The chemical shift axis (ppm) is calibrated. If using CDCl₃, the residual solvent peak is set to 7.26 ppm. Alternatively, an internal standard like tetramethylsilane (TMS) can be used (0 ppm).
Integration: The area under each peak is integrated to determine the relative ratio of protons giving rise to each signal.
Workflow for ¹H NMR Analysis
Caption: Workflow for ¹H NMR analysis of a carbamate derivative.
Conclusion: A Synergistic Approach for Unambiguous Confirmation
For the comprehensive and trustworthy structural confirmation of carbamate derivatives, a dual-spectroscopic approach is the industry standard.
Start with ATR-FTIR: As a rapid, preliminary check, an IR spectrum will confirm the successful incorporation of the carbamate functional group by identifying the crucial C=O and N-H stretching bands. This takes only minutes and requires minimal sample.
Follow with ¹H and ¹³C NMR: For definitive structural proof, NMR is indispensable. It provides a detailed atomic-level picture, confirming the carbon skeleton, the placement of substituents, and the relative number of protons in each unique environment.
By methodically applying these techniques and understanding the causality behind the data, researchers can confidently and efficiently validate their synthetic products, ensuring the integrity and progression of their development pipelines.
References
University of Rochester, Department of Chemistry. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 77922, tert-Butyl carbamate. Retrieved from [Link]
Supporting Information for Synthetic Communications. (n.d.). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5050210, tert-Butyl (2-hydroxy-1-phenylethyl)carbamate. Retrieved from [Link]
Jiang, J.-Q., et al. (n.d.). Figure S5. 1 H NMR spectrum of Tert-butyl (6-bromohexyl)carbamate. ResearchGate. Retrieved from [Link]
NIST. (n.d.). tert-Butyl carbamate. NIST Chemistry WebBook. Retrieved from [Link]
SpectraBase. (n.d.). tert-Butyl carbamate. Retrieved from [Link]
Claridge, T. D. W. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. University of Oxford. Retrieved from [Link]
Martin, G. E., & Williams, A. J. (2018). Modern NMR Approaches to the Structure Elucidation of Natural Products. Royal Society of Chemistry.
Michigan State University, Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]
UniTechLink. (2023). Step-by-step Analysis of FTIR. Retrieved from [Link]
Scribd. (n.d.). FTIR SOP: Setup and Data Processing. Retrieved from [Link]
American Chemical Society Publications. (2022). Correlation between C═O Stretching Vibrational Frequency and pKa Shift of Carboxylic Acids. The Journal of Physical Chemistry B. Retrieved from [Link]
Journal of Chemical Education. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Retrieved from [Link]
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Carbonyl - compounds - IR - spectroscopy. (n.d.). Retrieved from [Link]
Coupling constants for 1H and 13C NMR. (n.d.). Retrieved from [Link]
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Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]
Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]
YouTube. (2023). NMR 5: Coupling Constants. Retrieved from [Link]
Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Retrieved from [Link]
13-C NMR Chemical Shift Table. (n.d.). Retrieved from [Link]
Kwan, E. E. (2012). Lecture 3: Coupling Constants. Retrieved from [Link]
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Master Organic Chemistry. (2022). 13-C NMR – How Many Signals. Retrieved from [Link]
Navigating the Disposal of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate: A Guide for Laboratory Professionals
For researchers at the forefront of scientific innovation, the responsible management of chemical reagents is as critical as the discoveries they enable. This guide provides a comprehensive, step-by-step protocol for the...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers at the forefront of scientific innovation, the responsible management of chemical reagents is as critical as the discoveries they enable. This guide provides a comprehensive, step-by-step protocol for the proper disposal of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate (CAS No. 132957-40-5), a heterocyclic building block. By integrating established safety protocols with an understanding of the compound's chemical properties and regulatory landscape, this document aims to empower laboratory professionals to manage this substance safely and in compliance with environmental regulations.
Immediate Safety & Hazard Assessment: The First Line of Defense
A foundational principle of laboratory safety is a thorough understanding of a substance's potential hazards. This informs every aspect of its handling, from initial use to final disposal.
Hazard Identification
tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is classified under the Globally Harmonized System (GHS) with the following hazards:
Skin Irritation (H315): Causes skin irritation upon contact.[1]
Respiratory Irritation (H335): May cause respiratory irritation.[1]
These classifications necessitate the mandatory use of appropriate Personal Protective Equipment (PPE) at all times when handling the compound.
Personal Protective Equipment (PPE)
A robust PPE protocol is non-negotiable. Before handling or preparing for the disposal of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate, ensure the following are in use:
Eye Protection: Chemical safety goggles are essential to protect against splashes or fine dust.
Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Always inspect gloves for any signs of degradation or perforation before use.
Body Protection: A standard laboratory coat must be worn to prevent skin contact.
Respiratory Protection: All handling and disposal procedures should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[2] In the event of a large spill or inadequate ventilation, appropriate respiratory protection may be necessary.
The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) has specific regulations concerning wastes generated from the production of carbamates.[4][5] This regulatory oversight underscores the potential environmental impact of this class of compounds.
Wastes from carbamate production are designated with specific EPA hazardous waste codes, including:
K156: Organic waste from the production of carbamates.[4][5]
K157: Wastewaters from the production of carbamates.[4][5]
K158: Bag house dusts and filter/separation solids from the production of carbamates.[4][5]
While tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate used in a laboratory setting may not be directly from a production facility, its classification as a carbamate strongly indicates that it should be disposed of as a hazardous waste.
Disposal Procedures: A Step-by-Step Guide
The primary and most recommended method for the disposal of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is through a licensed hazardous waste disposal facility. For small quantities, in-laboratory chemical neutralization via alkaline hydrolysis can be an effective preliminary step to render the compound less hazardous before collection.
Immediate Containment and Storage of Waste
Proper containment and labeling are critical to prevent accidental exposure and ensure compliant disposal.
Segregation: Do not mix tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate waste with other chemical waste streams unless compatibility has been confirmed. Carbamates are incompatible with strong acids, bases, and strong reducing agents.[6]
Container: Use a chemically compatible and sealable container. A high-density polyethylene (HDPE) container is a suitable choice.
Labeling: All waste containers must be clearly and accurately labeled. The label should include:
The words "Hazardous Waste"
The full chemical name: tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate
The associated hazards (e.g., Skin/Eye Irritant)
The date of accumulation
Disposal Workflow Visualization
Caption: Disposal workflow for tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate.
In-Laboratory Treatment: Alkaline Hydrolysis (for small quantities)
Objective: To hydrolyze the carbamate functional group, breaking the compound down into less hazardous components (an alcohol, an amine, and carbon dioxide). This procedure should only be performed by trained personnel in a controlled laboratory setting.
Ventilation: Ensure all steps are performed in a certified chemical fume hood.
Dissolution: In a round bottom flask, dissolve the tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate waste in ethanol.
Addition of Base: Slowly and with stirring, add potassium hydroxide pellets to the solution. Be aware that this process is exothermic and will generate heat.[7]
Reflux: Heat the solution to reflux for several hours to ensure complete hydrolysis of the carbamate.
Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Carefully neutralize the excess base with a dilute acid (e.g., hydrochloric acid), monitoring the pH.
Final Waste Product: The resulting solution contains the hydrolyzed products. Even after treatment, this final residue should be collected as hazardous waste for incineration.[7]
Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.
Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.
Personal Protection: Do not attempt to clean up a spill without the proper PPE.
Containment: For small spills of the solid material, carefully sweep it up, avoiding dust generation, and place it in a labeled hazardous waste container.
Decontamination: Clean the spill area with a damp cloth, and dispose of all cleaning materials as hazardous waste.
Conclusion: Fostering a Culture of Safety
The proper disposal of tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a critical aspect of responsible laboratory practice. By adhering to the procedures outlined in this guide—from rigorous PPE use and accurate hazard assessment to compliant waste segregation and disposal—researchers can ensure a safe working environment and minimize their environmental footprint. The principles of chemical safety are not merely a set of rules but a foundational component of scientific integrity.
References
U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]
U.S. Environmental Protection Agency. (1994, March 1). Hazardous Waste Management System; Carbamate Production Identification and Listing of Hazardous Waste; Proposed Rule. Federal Register, 59(40), 9808-9860. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3297380, tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate. Retrieved from [Link]
Patil, M. P., Saravana Devi, S., & Sonolikar, R. L. (2009). Exploratory studies on incineration of carbaryl waste. Environmental Technology, 30(3), 313–318. Retrieved from [Link]
